(S,R,S)-Ahpc-C6-NH2

Core Science & Biosynthesis

(S,R,S)-Ahpc-C6-NH2: A Technical Guide for Researchers in Targeted Protein Degradation

(S,R,S)-Ahpc-C6-NH2 , also known by its synonym VH032-C6-NH2 , is a synthetic E3 ligase ligand-linker conjugate pivotal in the field of targeted protein degradation (TPD). This molecule serves as a crucial building block for the creation of Proteolysis Targeting Chimeras (PROTACs), a class of small molecules designed to selectively eliminate disease-causing proteins by coopting the cell's natural protein disposal machinery. This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive overview of (S,R,S)-Ahpc-C6-NH2, its properties, applications, and the experimental protocols necessary for its use.

Core Concepts and Chemical Properties

(S,R,S)-Ahpc-C6-NH2 is comprised of two key functional components: the (S,R,S)-Ahpc moiety, which is a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and a C6 aliphatic linker terminating in a primary amine (-NH2) group.[1][2] The primary amine serves as a versatile attachment point for a ligand that binds to a specific protein of interest (POI), thereby enabling the synthesis of a heterobifunctional PROTAC.

The fundamental principle behind its function lies in the PROTAC mechanism. A PROTAC molecule simultaneously binds to both the target protein and an E3 ligase, forming a ternary complex.[3][4] This proximity, induced by the PROTAC, facilitates the transfer of ubiquitin from the E3 ligase to the target protein. The polyubiquitinated protein is then recognized and degraded by the proteasome.

Property	Value	Reference
Full Chemical Name	(2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-N-((1s,4s)-4-(aminomethyl)cyclohexyl)-4-hydroxy-2-pyrrolidinecarboxamide	N/A
Synonyms	VH032-C6-NH2	[5]
Molecular Formula	C29H43N5O4S	N/A
Molecular Weight	557.75 g/mol	N/A
CAS Number	2306389-03-5	N/A
Appearance	Off-white to light yellow solid	N/A
Solubility	Soluble in DMSO	N/A

Applications in Drug Discovery and Chemical Biology

The primary application of (S,R,S)-Ahpc-C6-NH2 is in the development of PROTACs for the targeted degradation of a wide array of proteins implicated in various diseases, particularly cancer. The C6-NH2 linker provides a flexible and commonly used tethering point for coupling to a warhead that targets a specific protein.

Development of AKT Degraders

(S,R,S)-Ahpc-C6-NH2 has been utilized in the synthesis of PROTACs aimed at degrading the Serine/Threonine kinase AKT, a key node in the PI3K/AKT/mTOR signaling pathway that is frequently hyperactivated in cancer. By conjugating an AKT inhibitor to the amine terminus of (S,R,S)-Ahpc-C6-NH2, researchers can create a PROTAC that recruits VHL to AKT, leading to its ubiquitination and subsequent degradation.

Probing and Degrading FBXO22

A closely related analogue, (S,R,S)-AHPC(Me)-C6-NH2, has been demonstrated to be a potent and selective degrader of F-box protein 22 (FBXO22), an E3 ligase subunit that is overexpressed in several cancers. This highlights the potential for VHL-recruiting ligands, facilitated by linkers such as the C6-NH2 moiety, to be repurposed for the degradation of other E3 ligase components, a novel strategy in TPD.

Quantitative Data

The efficacy of PROTACs derived from (S,R,S)-Ahpc-C6-NH2 is quantified by several key parameters, including binding affinity to the E3 ligase and the target protein, and the efficiency of target degradation in cellular assays.

Parameter	Molecule	Target	Value	Cell Line	Reference
Binding Affinity (Kd)	VH032 (core ligand)	VHL E3 Ligase	185 nM	N/A
Half-maximal Degradation Concentration (DC50)	(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	77 nM	Jurkat
Maximum Degradation (Dmax)	(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	99%	Jurkat

Experimental Protocols

The following are detailed methodologies for key experiments involving the use and characterization of PROTACs synthesized from (S,R,S)-Ahpc-C6-NH2.

Synthesis of a PROTAC using (S,R,S)-Ahpc-C6-NH2

Objective: To couple a ligand for a protein of interest (POI-ligand) containing a carboxylic acid to the primary amine of (S,R,S)-Ahpc-C6-NH2.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• POI-ligand with a carboxylic acid functional group

• N,N-Diisopropylethylamine (DIPEA)

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP) or a similar peptide coupling reagent

• Anhydrous N,N-Dimethylformamide (DMF)

• High-Performance Liquid Chromatography (HPLC) for purification

• Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for characterization

Procedure:

• Dissolve the POI-ligand-COOH (1 equivalent) in anhydrous DMF.

• Add DIPEA (3 equivalents) to the solution.

• Add PyBOP (1.2 equivalents) to the solution and stir for 5 minutes at room temperature to pre-activate the carboxylic acid.

• Add a solution of (S,R,S)-Ahpc-C6-NH2 (1.1 equivalents) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring by LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by reverse-phase HPLC to obtain the final PROTAC.

• Characterize the purified PROTAC by high-resolution mass spectrometry and NMR spectroscopy.

Western Blotting for Protein Degradation

Objective: To quantify the degradation of the target protein in cells treated with a PROTAC.

Materials:

• Cell line expressing the target protein

• PROTAC synthesized from (S,R,S)-Ahpc-C6-NH2

• DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat cells with increasing concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) or DMSO as a vehicle control for a specified time (e.g., 18-24 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using the BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the target protein and the loading control overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the target protein levels to the loading control. Calculate the percentage of degradation relative to the vehicle-treated control.

In-Vitro Ubiquitination Assay

Objective: To confirm that the PROTAC facilitates the ubiquitination of the target protein by the recruited E3 ligase.

Materials:

• Recombinant purified target protein

• Recombinant purified VHL-Elongin B-Elongin C (VBC) complex

• Recombinant E1 activating enzyme (e.g., UBE1)

• Recombinant E2 conjugating enzyme (e.g., UBE2D2)

• Ubiquitin

• ATP

• PROTAC

• Ubiquitination reaction buffer

• Anti-target protein antibody for Western blotting

Procedure:

• Set up the ubiquitination reaction by combining the target protein, VBC complex, E1, E2, ubiquitin, and ATP in the reaction buffer.

• Add the PROTAC at various concentrations or DMSO as a control.

• Incubate the reaction at 37°C for 1-2 hours.

• Stop the reaction by adding SDS-PAGE sample buffer and boiling.

• Analyze the reaction products by Western blotting using an antibody against the target protein.

• The appearance of higher molecular weight bands corresponding to ubiquitinated target protein confirms the activity of the PROTAC.

Visualizations

Signaling Pathway of PROTAC-Mediated Protein Degradation

Caption: PROTAC-mediated protein degradation pathway.

Experimental Workflow for PROTAC Characterization

References

• 1. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

The Strategic Role of (S,R,S)-Ahpc-C6-NH2 in PROTAC Design: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The PROTAC Revolution and the Centrality of the Linker

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, shifting the paradigm from traditional occupancy-based inhibition to event-driven pharmacology. These heterobifunctional molecules co-opt the cell's natural ubiquitin-proteasome system (UPS) to selectively eliminate disease-causing proteins. A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two. While the choice of ligands dictates the target and the E3 ligase to be hijacked, the linker is a critical determinant of the PROTAC's overall efficacy, selectivity, and pharmacokinetic properties.

The linker is not merely a passive spacer but an active contributor to the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), which is the cornerstone of PROTAC-mediated protein degradation. The length, rigidity, chemical composition, and attachment points of the linker profoundly influence the geometry of the ternary complex, affecting the efficiency of ubiquitin transfer from the E3 ligase to the POI. An optimally designed linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances the stability of the ternary complex and leads to efficient degradation.

(S,R,S)-Ahpc-C6-NH2: A Key Building Block for VHL-based PROTACs

(S,R,S)-Ahpc-C6-NH2 , also known as VH032-C6-NH2 , is a widely utilized E3 ligase ligand-linker conjugate in PROTAC design. It comprises the (S,R,S)-α-hydroxy-β-phenylalanine-derived ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, connected to a 6-carbon alkyl chain (C6) terminating in a primary amine (-NH2).

The VHL ligand component of (S,R,S)-Ahpc-C6-NH2 is a derivative of the natural substrate of VHL, hypoxia-inducible factor 1α (HIF-1α). This ligand has been extensively optimized to provide high binding affinity and selectivity for VHL, making it a robust anchor for recruiting this E3 ligase.

The C6 alkyl linker provides a degree of flexibility and a defined spatial separation between the VHL ligand and the POI ligand to be attached. The terminal primary amine serves as a versatile chemical handle for conjugation to a variety of POI ligands, typically through the formation of a stable amide bond with a carboxylic acid functionality on the POI-binding moiety. This straightforward conjugation chemistry allows for the modular synthesis of PROTAC libraries with diverse POI ligands.

Application of (S,R,S)-Ahpc-C6-NH2 in PROTAC Design: A Case Study on AKT Degradation

The general principle involves coupling (S,R,S)-Ahpc-C6-NH2 to a potent and selective AKT inhibitor that possesses a suitable functional group for amide bond formation. The resulting PROTAC is then evaluated for its ability to induce the degradation of AKT in cancer cell lines.

Quantitative Data Summary

The following table summarizes representative quantitative data for a PROTAC utilizing a methylated version of the (S,R,S)-Ahpc-C6-NH2 linker, targeting the F-box protein FBXO22 for degradation. This data illustrates the typical potency that can be achieved with this class of VHL-based PROTACs.

PROTAC Name	Target Protein	E3 Ligase Ligand	Linker Component	Cell Line	DC50 (nM)	Dmax (%)	Reference
AHPC(Me)-C6-NH2 based degrader	FBXO22	(S,R,S)-AHPC-Me	C6 alkyl amine	Jurkat	77	99	[1]

Experimental Protocols

General Synthesis of a PROTAC using (S,R,S)-Ahpc-C6-NH2

Objective: To synthesize a PROTAC by coupling (S,R,S)-Ahpc-C6-NH2 to a POI ligand containing a carboxylic acid.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• POI ligand with a carboxylic acid functional group

• Amide coupling reagents (e.g., HATU, HOBt, EDC)

• Organic base (e.g., DIPEA, triethylamine)

• Anhydrous solvent (e.g., DMF, DCM)

• Materials for reaction monitoring (TLC, LC-MS)

• Materials for purification (e.g., HPLC)

Protocol:

• Dissolve the POI ligand with the carboxylic acid in an anhydrous solvent (e.g., DMF).

• Add the amide coupling reagents (e.g., HATU and HOBt) and the organic base (e.g., DIPEA) to the solution and stir for 15-30 minutes at room temperature to activate the carboxylic acid.

• Add a solution of (S,R,S)-Ahpc-C6-NH2 in the same anhydrous solvent to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress using TLC or LC-MS. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by flash chromatography or preparative HPLC to obtain the final PROTAC.

• Characterize the purified PROTAC using analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Western Blotting for PROTAC-mediated Protein Degradation

Objective: To quantify the degradation of a target protein in cells treated with a PROTAC.

Materials:

• Cell line expressing the target protein

• PROTAC compound

• Cell culture medium and supplements

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and membrane (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the PROTAC (typically in a dose-response manner) or a fixed concentration for a time-course experiment. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubate the cells for the desired time period (e.g., 4, 8, 16, or 24 hours) at 37°C.

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells by adding ice-cold lysis buffer and incubate on ice for 30 minutes.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples and prepare them for loading by adding Laemmli buffer and boiling.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Incubate the membrane with the primary antibody for the loading control.

• Detection and Analysis:

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify the band intensities using image analysis software. Normalize the target protein band intensity to the loading control band intensity.

  • Calculate the percentage of protein degradation relative to the vehicle control. For dose-response experiments, determine the DC50 and Dmax values by fitting the data to a dose-response curve.

Isothermal Titration Calorimetry (ITC) for Ternary Complex Formation

Objective: To measure the binding affinities and thermodynamics of binary and ternary complex formation.

Materials:

• Isothermal titration calorimeter

• Purified target protein

• Purified E3 ligase (e.g., VHL complex)

• PROTAC compound

• ITC buffer (e.g., PBS or HEPES)

Protocol:

• Sample Preparation:

  • Dialyze all proteins and dissolve the PROTAC in the same ITC buffer to minimize buffer mismatch effects.

  • Determine the accurate concentrations of all components.

• Binary Binding Experiments:

  • To measure the binding of the PROTAC to the target protein, titrate the PROTAC solution into the target protein solution in the ITC cell.

  • To measure the binding of the PROTAC to the E3 ligase, titrate the PROTAC solution into the E3 ligase solution.

• Ternary Complex Formation Experiment:

  • To measure the binding of the target protein to the pre-formed PROTAC-E3 ligase complex, first saturate the PROTAC with the E3 ligase and then titrate this complex with the target protein.

  • Alternatively, titrate the PROTAC into a solution containing both the target protein and the E3 ligase.

• Data Analysis:

  • Analyze the raw ITC data (heat changes upon each injection) using the instrument's software to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) for each interaction.

  • Calculate the cooperativity (α) of ternary complex formation using the binding affinities of the binary and ternary interactions. A value of α > 1 indicates positive cooperativity, α < 1 indicates negative cooperativity, and α = 1 indicates no cooperativity.

Visualizations

Caption: PROTAC Mechanism of Action.

Caption: PROTAC Development Workflow.

References

• 1. researchgate.net [researchgate.net]

(S,R,S)-Ahpc-C6-NH2 as a VHL Ligand Linker: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted protein degradation utilizing Proteolysis Targeting Chimeras (PROTACs) has emerged as a transformative modality in drug discovery. PROTACs are heterobifunctional molecules that co-opt the cell's natural ubiquitin-proteasome system to selectively eliminate disease-causing proteins. A critical component of a PROTAC is the linker that connects the target protein binder to the E3 ligase ligand. This technical guide provides an in-depth overview of (S,R,S)-Ahpc-C6-NH2, a widely used linker incorporating a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.

(S,R,S)-Ahpc-C6-NH2, also known as VH032-C6-NH2, is a valuable building block in PROTAC design.[1][2][3] It consists of the (S,R,S)-Ahpc (VH032) moiety, a potent VHL ligand, connected to a 6-carbon alkyl chain with a terminal amine (C6-NH2).[1][2] This terminal amine provides a versatile handle for conjugation to a wide range of target protein ligands, facilitating the rapid assembly of PROTAC libraries. This guide will detail the synthesis, biochemical and cellular evaluation, and structural aspects of PROTACs incorporating this linker, providing researchers with the necessary information to effectively utilize this tool in their drug discovery efforts.

VHL-Mediated Protein Degradation Pathway

PROTACs containing the (S,R,S)-Ahpc-C6-NH2 linker hijack the VHL E3 ligase machinery to induce the degradation of a target protein. The process begins with the PROTAC simultaneously binding to both the target protein and the VHL E3 ligase, forming a ternary complex. This proximity, induced by the PROTAC, allows for the transfer of ubiquitin from an E2-conjugating enzyme to the target protein. Following polyubiquitination, the target protein is recognized and degraded by the 26S proteasome, while the PROTAC and VHL E3 ligase are recycled to engage in further rounds of degradation.

Caption: VHL-Mediated PROTAC Signaling Pathway.

Synthesis of (S,R,S)-Ahpc-C6-NH2 and Derived PROTACs

Solid-phase synthesis offers a streamlined alternative for generating PROTAC libraries, where the VHL ligand-linker moiety can be attached to a resin, followed by the coupling of the target protein ligand.

Quantitative Data

The efficacy of a PROTAC is determined by its ability to bind to both the target protein and the E3 ligase, form a stable ternary complex, and induce degradation of the target protein. Key quantitative parameters include the dissociation constant (Kd) for binding to VHL, and the half-maximal degradation concentration (DC50) and maximum degradation level (Dmax) for the target protein.

While specific data for a wide range of PROTACs using the (S,R,S)-Ahpc-C6-NH2 linker is dispersed across various studies, the following table provides representative data for a closely related analog, (S,R,S)-AHPC-Me-C6-NH2, which demonstrates the potential potency of this linker series.

Compound	Target Protein	Cell Line	VHL Binding (Kd, nM)	DC50 (nM)	Dmax (%)	Reference
(S,R,S)-AHPC-Me-C6-NH2	FBXO22	Jurkat	Not Reported	77	99

Experimental Protocols

Western Blotting for Protein Degradation

This protocol outlines the steps to quantify the degradation of a target protein in response to treatment with a PROTAC containing the (S,R,S)-Ahpc-C6-NH2 linker.

1. Cell Culture and Treatment:

• Plate cells at a suitable density and allow them to adhere overnight.

• Treat cells with a range of concentrations of the PROTAC or vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

2. Cell Lysis:

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA or similar protein assay.

4. SDS-PAGE and Western Blotting:

• Normalize protein concentrations and prepare samples with Laemmli buffer.

• Separate the protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

• Incubate the membrane with a primary antibody specific for the target protein and a loading control (e.g., GAPDH or β-actin).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

5. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the target protein band intensity to the loading control.

• Calculate the percentage of protein degradation relative to the vehicle-treated control.

• Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.

Caption: Western Blot Workflow for PROTAC Evaluation.

Isothermal Titration Calorimetry (ITC) for Ternary Complex Formation

ITC is a powerful technique to measure the thermodynamic parameters of binding, including the dissociation constant (Kd) and stoichiometry (n) of the interaction between the PROTAC, the target protein, and the VHL E3 ligase complex.

1. Sample Preparation:

• Purify the target protein and the VHL-ElonginB-ElonginC (VBC) complex to high homogeneity.

• Dialyze all proteins and the PROTAC into the same buffer to minimize buffer mismatch.

2. ITC Experiment:

• Binary Titrations:

  • Titrate the PROTAC into the target protein solution to determine the binary Kd.

  • Titrate the PROTAC into the VBC complex solution to determine the binary Kd.

• Ternary Titration:

  • Titrate the PROTAC into a solution containing both the target protein and the VBC complex to measure the apparent Kd of ternary complex formation.

3. Data Analysis:

• Integrate the raw ITC data to obtain the heat change per injection.

• Fit the data to an appropriate binding model to determine the Kd, enthalpy (ΔH), and stoichiometry (n) for each interaction.

NanoBRET™ Assay for Ternary Complex Formation in Live Cells

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay allows for the real-time monitoring of PROTAC-induced ternary complex formation in living cells.

1. Cell Line and Plasmids:

• Use a suitable human cell line (e.g., HEK293T).

• Transfect cells with expression vectors for the target protein fused to NanoLuc® luciferase and VHL fused to HaloTag®.

2. Assay Procedure:

• Seed the transfected cells into a multi-well plate.

• Add the HaloTag® ligand to label the VHL-HaloTag® fusion protein.

• Treat the cells with a range of PROTAC concentrations.

• Add the NanoBRET™ substrate and measure the donor (NanoLuc®) and acceptor (HaloTag® ligand) emissions.

3. Data Analysis:

• Calculate the NanoBRET™ ratio (acceptor signal / donor signal).

• An increase in the NanoBRET™ ratio indicates the formation of the ternary complex.

Caption: Comparison of Key Experimental Assays.

Conclusion

(S,R,S)-Ahpc-C6-NH2 is a valuable and versatile VHL ligand-linker conjugate for the development of PROTACs. Its straightforward incorporation into PROTAC synthesis, coupled with the potent VHL-mediated degradation it can induce, makes it an attractive choice for researchers in the field of targeted protein degradation. This technical guide provides a foundational understanding of its application, from the underlying biological pathway to the practical experimental protocols required for the evaluation of the resulting PROTACs. By leveraging the information presented here, scientists and drug developers can more effectively design and characterize novel protein degraders for therapeutic intervention.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]

Physicochemical Properties of (S,R,S)-Ahpc-C6-NH2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S,R,S)-Ahpc-C6-NH2, also known as VH032-C6-NH2, is a synthetic E3 ligase ligand-linker conjugate. It incorporates a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase and a C6 amine linker, making it a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs).[1][2][3] PROTACs are a novel therapeutic modality designed to hijack the cell's natural protein degradation machinery to eliminate disease-causing proteins.[1] This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of (S,R,S)-Ahpc-C6-NH2, outlines detailed experimental protocols for their determination, and illustrates its mechanism of action within the ubiquitin-proteasome pathway.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of (S,R,S)-Ahpc-C6-NH2 is paramount for its application in PROTAC design and development. These properties influence its solubility, permeability, and binding affinity, which are critical determinants of a PROTAC's efficacy.

Summary of Physicochemical Data

The following table summarizes the available and predicted physicochemical data for (S,R,S)-Ahpc-C6-NH2.

Property	Value	Source
Molecular Formula	C₂₉H₄₃N₅O₄S	[1]
Molecular Weight	557.75 g/mol
CAS Number	2306389-03-5
Appearance	Solid
Color	Off-white to light yellow
Solubility	DMSO: ≥ 100 mg/mL (≥ 179.29 mM)
Predicted pKa (Basic)	9.8 ± 0.5 (Amine)	Predicted
Predicted logP	2.5 ± 0.7	Predicted
Storage Temperature	Powder: -20°C (3 years), 4°C (2 years)
In solvent: -80°C (6 months), -20°C (1 month)

Predicted Physicochemical Properties

In the absence of experimentally determined values, computational methods provide reliable estimates for pKa and logP.

• pKa: The primary amine of the C6 linker is the most basic site. Using predictive algorithms such as MolGpKa or similar machine learning-based approaches, the pKa of this amine is estimated to be in the range of 9.8 ± 0.5. This indicates that at physiological pH (7.4), this group will be predominantly protonated.

• logP: The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. Using online prediction tools like Molinspiration miLogP or ACD/Labs LogP Predictor, the predicted logP for (S,R,S)-Ahpc-C6-NH2 is approximately 2.5 ± 0.7. This value suggests a moderate lipophilicity, which is often a desirable trait for cell permeability in drug candidates.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physicochemical properties of (S,R,S)-Ahpc-C6-NH2.

Determination of pKa (Potentiometric Titration)

This protocol outlines the determination of the acid dissociation constant (pKa) of the primary amine in (S,R,S)-Ahpc-C6-NH2 using potentiometric titration.

Objective: To determine the pKa value of the primary amine group.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (NaOH)

• Deionized water

• pH meter with a calibrated electrode

• Stir plate and stir bar

• Burette

Procedure:

• Accurately weigh a sample of (S,R,S)-Ahpc-C6-NH2 and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 1 mM).

• Place the solution in a beaker with a stir bar and begin gentle stirring.

• Immerse the calibrated pH electrode into the solution.

• Titrate the solution with the standardized HCl solution, adding small, precise volumes (e.g., 0.1 mL increments).

• Record the pH of the solution after each addition of titrant.

• Continue the titration until the pH has dropped significantly.

• Plot the pH of the solution as a function of the volume of HCl added.

• The pKa is determined from the titration curve at the half-equivalence point, where half of the amine has been protonated.

pKa Determination Workflow

Determination of logP (Shake-Flask Method)

This protocol describes the determination of the octanol-water partition coefficient (logP) using the classical shake-flask method.

Objective: To determine the lipophilicity of the compound.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• n-Octanol (pre-saturated with water)

• Water (pre-saturated with n-octanol)

• Vortex mixer

• Centrifuge

• UV-Vis spectrophotometer or HPLC system for concentration analysis

Procedure:

• Prepare a stock solution of (S,R,S)-Ahpc-C6-NH2 in either the aqueous or organic phase.

• Add equal volumes of the n-octanol and water phases to a vial.

• Add a known amount of the stock solution to the vial.

• Vortex the mixture vigorously for a set period (e.g., 1 hour) to ensure thorough mixing and partitioning.

• Centrifuge the mixture to separate the two phases completely.

• Carefully collect aliquots from both the aqueous and organic phases.

• Determine the concentration of (S,R,S)-Ahpc-C6-NH2 in each phase using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC).

• Calculate the logP using the formula: logP = log([Concentration in Octanol] / [Concentration in Water]).

logP Determination Workflow

Structural Characterization (NMR and Mass Spectrometry)

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure and purity of (S,R,S)-Ahpc-C6-NH2.

Objective: To verify the chemical structure and assess the purity of the compound.

General Procedure:

• ¹H and ¹³C NMR: A sample of the compound is dissolved in a deuterated solvent (e.g., DMSO-d₆) and analyzed by NMR. The chemical shifts, coupling constants, and integration of the peaks in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, provide detailed information about the molecular structure.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the accurate mass of the molecule, which should correspond to its calculated molecular weight, confirming the elemental composition.

Structural Characterization Workflow

Biological Context and Mechanism of Action

(S,R,S)-Ahpc-C6-NH2 serves as a VHL E3 ligase ligand in the construction of PROTACs. The VHL protein is a component of the Cullin-RING E3 ubiquitin ligase complex, which plays a crucial role in the ubiquitin-proteasome system.

The Ubiquitin-Proteasome Pathway

The ubiquitin-proteasome pathway is a major mechanism for regulated protein degradation in eukaryotic cells. It involves the sequential action of three enzymes: a ubiquitin-activating enzyme (E1), a ubiquitin-conjugating enzyme (E2), and a ubiquitin ligase (E3). The E3 ligase is responsible for recognizing the target protein and catalyzing the transfer of ubiquitin to it. Polyubiquitinated proteins are then recognized and degraded by the 26S proteasome.

PROTAC Mechanism of Action

A PROTAC molecule containing (S,R,S)-Ahpc-C6-NH2 functions by forming a ternary complex between the VHL E3 ligase and a target protein of interest. This induced proximity facilitates the ubiquitination of the target protein by the VHL complex, marking it for degradation by the proteasome.

PROTAC Mechanism of Action

Conclusion

(S,R,S)-Ahpc-C6-NH2 is a well-characterized and synthetically accessible building block for the development of VHL-based PROTACs. Its physicochemical properties, including its moderate lipophilicity and the basicity of its terminal amine, are key features that influence the overall characteristics of the resulting PROTACs. The experimental protocols and mechanistic diagrams provided in this guide offer a foundational understanding for researchers in the field of targeted protein degradation. Further experimental validation of the predicted properties will serve to refine the design and optimization of novel PROTAC therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]

Unraveling the Stereochemistry and Function of (S,R,S)-Ahpc-C6-NH2: A Technical Guide for Drug Development Professionals

(S,R,S)-Ahpc-C6-NH2 is a pivotal chemical entity in the rapidly advancing field of targeted protein degradation. This in-depth guide serves as a technical resource for researchers, scientists, and drug development professionals, providing a comprehensive understanding of its stereochemistry, its role as a high-affinity E3 ligase ligand, and its application in the development of Proteolysis Targeting Chimeras (PROTACs).

Core Concepts: Structure and Stereochemistry

(S,R,S)-Ahpc-C6-NH2, systematically named (2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide, is a derivative of the von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand, VH032. The specific stereochemistry, denoted by (S,R,S), is crucial for its high-affinity binding to the VHL protein. This molecule is further functionalized with a 6-carbon alkyl chain terminating in a primary amine (-C6-NH2), which serves as a versatile linker attachment point for the synthesis of PROTACs.

The core structure is comprised of a hydroxyproline scaffold, which is essential for its interaction with the VHL protein. The precise spatial arrangement of the substituents, dictated by the (S,R,S) configuration, ensures optimal engagement with the binding pocket of VHL.

Role in Targeted Protein Degradation: The PROTAC Approach

(S,R,S)-Ahpc-C6-NH2 is a key building block in the construction of PROTACs. PROTACs are heterobifunctional molecules designed to recruit a specific target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.

The (S,R,S)-Ahpc moiety acts as the E3 ligase-recruiting ligand, specifically binding to VHL. The terminal amine on the C6 linker provides a reactive handle for conjugating a ligand that binds to a protein of interest. The resulting PROTAC molecule then acts as a bridge, bringing the target protein and the VHL E3 ligase into close proximity, thereby inducing targeted protein degradation.

Quantitative Data Summary

Parameter	Value	Compound	Target Protein	Cell Line	Notes
DC50	77 nM	(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	Half-maximal degradation concentration.[1]
Dmax	>99%	(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	Maximum degradation level.[1]
Binding Affinity (Kd)	3.01 nM	BODIPY FL VH032	VCB Complex	N/A	Dissociation constant for a fluorescent probe of the core VHL ligand.[2]

Signaling Pathway and Mechanism of Action

The fundamental mechanism of action for a PROTAC utilizing the (S,R,S)-Ahpc-C6-NH2 ligand involves the hijacking of the ubiquitin-proteasome system. The following diagram illustrates the catalytic cycle of targeted protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Utilization of (S,R,S)-Ahpc-C6-NH2 for Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R,S)-Ahpc-C6-NH2 is a synthetic E3 ligase ligand-linker conjugate that serves as a crucial building block in the development of Proteolysis-Targeting Chimeras (PROTACs). This molecule incorporates the von Hippel-Lindau (VHL) E3 ligase ligand, (S,R,S)-AHPC (also known as VH032), connected to a 6-carbon alkyl (C6) linker with a terminal amine (-NH2) group. This pre-functionalized "warhead" and linker combination is designed for covalent attachment to a ligand targeting a protein of interest (POI), thereby creating a heterobifunctional PROTAC. The resulting PROTAC can recruit the VHL E3 ubiquitin ligase to the POI, leading to its ubiquitination and subsequent degradation by the proteasome. This guide provides a comprehensive overview of the core technical aspects of using (S,R,S)-Ahpc-C6-NH2 in targeted protein degradation studies.

Physicochemical Properties and Handling

Proper handling and storage of (S,R,S)-Ahpc-C6-NH2 are critical for maintaining its chemical integrity and reactivity for PROTAC synthesis.

Property	Value	Source
Synonyms	VH032-C6-NH2	[1]
Molecular Formula	C29H43N5O4S	[2]
Molecular Weight	557.75 g/mol	[2]
CAS Number	2306389-03-5	[2]
Appearance	Off-white to light yellow solid	[1]
Purity	>98%
Solubility	Soluble in DMSO (≥ 100 mg/mL)
Storage (Powder)	-20°C for up to 3 years; 4°C for up to 2 years
Storage (In Solvent)	-80°C for up to 2 years; -20°C for up to 1 year. It is recommended to aliquot to avoid repeated freeze-thaw cycles.

Mechanism of Action: The PROTAC Pathway

A PROTAC synthesized using (S,R,S)-Ahpc-C6-NH2 functions by hijacking the cell's natural protein disposal system, the Ubiquitin-Proteasome System (UPS). The process involves the formation of a ternary complex between the target protein, the PROTAC, and the VHL E3 ligase, leading to the degradation of the target protein.

PROTAC-mediated protein degradation workflow.

VHL Signaling Pathway Context

The von Hippel-Lindau protein is a tumor suppressor that, as part of the VCB-Cul2-RBX1 E3 ligase complex, targets the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for degradation in the presence of oxygen. By recruiting VHL, a PROTAC leverages this potent degradation machinery for its designated target.

Simplified VHL signaling pathway and PROTAC intervention.

Experimental Protocols

PROTAC Synthesis via Amide Coupling

This protocol describes a general method for conjugating (S,R,S)-Ahpc-C6-NH2 to a target protein ligand that possesses a carboxylic acid functional group.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• Target protein ligand with a carboxylic acid

• Amide coupling reagent (e.g., HATU, HBTU)

• Organic base (e.g., DIPEA, TEA)

• Anhydrous solvent (e.g., DMF, DCM)

• Reaction vessel and stirring apparatus

• Purification system (e.g., HPLC)

Procedure:

• Dissolution: In a clean, dry reaction vessel, dissolve the target protein ligand (1 equivalent) in the anhydrous solvent.

• Activation: Add the amide coupling reagent (1.1-1.5 equivalents) and the organic base (2-3 equivalents) to the solution. Stir at room temperature for 15-30 minutes to activate the carboxylic acid.

• Coupling: Add a solution of (S,R,S)-Ahpc-C6-NH2 (1-1.2 equivalents) in the anhydrous solvent to the reaction mixture.

• Reaction: Allow the reaction to proceed at room temperature for 2-24 hours. Monitor the reaction progress by LC-MS or TLC.

• Work-up: Once the reaction is complete, quench the reaction with water or a mild aqueous acid. Extract the product with an appropriate organic solvent.

• Purification: Purify the crude product using reverse-phase HPLC or flash column chromatography to obtain the final PROTAC.

• Characterization: Confirm the identity and purity of the synthesized PROTAC using LC-MS and NMR.

General workflow for PROTAC synthesis.

Western Blot for PROTAC-mediated Protein Degradation

This protocol outlines the steps to quantify the degradation of a target protein in cells treated with a PROTAC.

Materials:

• Cell line expressing the target protein

• PROTAC stock solution (in DMSO)

• Cell culture medium and supplements

• Lysis buffer (e.g., RIPA) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and allow them to adhere overnight.

• PROTAC Treatment: Treat the cells with a serial dilution of the PROTAC or a vehicle control (DMSO) for a specified time (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentration of all samples and prepare them for SDS-PAGE by adding sample buffer and boiling.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate with the primary antibody for the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Detection and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein levels to the loading control.

  • Calculate the percentage of degradation relative to the vehicle control.

  • Plot the degradation percentage against the PROTAC concentration to determine the DC50 (half-maximal degradation concentration) and Dmax (maximum degradation).

Quantitative Data

PROTAC	Target Protein	Cell Line	DC50	Dmax	Treatment Time	Source
(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	77 nM	99%	5 hours

Conclusion

(S,R,S)-Ahpc-C6-NH2 is a versatile and readily available chemical tool for the synthesis of VHL-recruiting PROTACs. Its straightforward conjugation chemistry via the terminal amine allows for the rapid generation of novel protein degraders. The provided protocols and background information offer a solid foundation for researchers to design, synthesize, and evaluate PROTACs for their specific target proteins, thereby advancing the field of targeted protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]

An In-depth Technical Guide on (S,R,S)-Ahpc-C6-NH2 for Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction to (S,R,S)-Ahpc-C6-NH2 in Targeted Protein Degradation

(S,R,S)-Ahpc-C6-NH2 is a synthetic chemical compound that serves as a crucial building block in the field of targeted protein degradation (TPD). Specifically, it is an E3 ligase ligand-linker conjugate. This molecule incorporates a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase attached to a 6-carbon alkyl chain with a terminal amine group (-NH2). This ready-to-use conjugate simplifies the synthesis of Proteolysis Targeting Chimeras (PROTACs), bifunctional molecules designed to eliminate specific unwanted proteins from cells.

PROTACs function by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system. They do this by simultaneously binding to a target protein of interest and an E3 ubiquitin ligase. This induced proximity facilitates the tagging of the target protein with ubiquitin, marking it for degradation by the proteasome. The (S,R,S)-Ahpc-C6-NH2 molecule provides the VHL-binding component and a reactive handle (the amine group) for conjugation to a "warhead"—a ligand that binds to the target protein.

Core Concepts and Mechanism of Action

The general mechanism of action for a PROTAC synthesized using (S,R,S)-Ahpc-C6-NH2 follows a catalytic cycle. The PROTAC first forms a ternary complex with the VHL E3 ligase and the protein of interest. This proximity allows the E3 ligase to transfer ubiquitin molecules to the target protein. The polyubiquitinated protein is then recognized and degraded by the proteasome. The PROTAC is then released and can engage another target protein molecule, thus acting catalytically.

Caption: Experimental workflow for Western Blot analysis of protein degradation.

Signaling Pathways and Biological Consequences

The downstream biological effects of using a PROTAC based on (S,R,S)-Ahpc-C6-NH2 are entirely dependent on the protein being targeted for degradation.

For instance, in the case of the related AHPC(Me)-C6-NH2 PROTAC targeting FBXO22, degradation of this E3 ligase was observed to be highly selective. A notable downstream effect was the increased abundance of KDM4A, a known substrate of FBXO22. T[1]his demonstrates that degrading an E3 ligase can lead to the stabilization of its natural substrates, thereby impacting the signaling pathways they regulate. FBXO22 itself is implicated in the degradation of several key cellular proteins involved in cancer progression, such as p53, p21, and PTEN. T[2]herefore, a PROTAC targeting FBXO22 could have significant effects on cell cycle regulation and tumor suppression pathways.

dot

Caption: Potential downstream effects of FBXO22 degradation.

If (S,R,S)-Ahpc-C6-NH2 were used to create a PROTAC targeting AKT, as suggested in patent literature, the degradation of AKT would be expected to inhibit the PI3K/AKT/mTOR signaling pathway, which is a central regulator of cell growth, proliferation, survival, and metabolism. This would likely lead to anti-proliferative and pro-apoptotic effects in cancer cells where this pathway is often hyperactivated.

Conclusion

(S,R,S)-Ahpc-C6-NH2 is a valuable tool for researchers in the field of targeted protein degradation. Its pre-packaged VHL ligand and reactive amine linker streamline the synthesis of VHL-recruiting PROTACs. Understanding the fundamental principles of PROTAC action, coupled with robust experimental protocols for synthesis and evaluation, will enable scientists and drug developers to effectively utilize this and similar reagents to probe protein function and develop novel therapeutics. The ultimate biological impact of a PROTAC derived from (S,R,S)-Ahpc-C6-NH2 will be dictated by the specific protein it is designed to degrade, opening up a wide range of therapeutic possibilities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A CRISPR activation screen identifies FBXO22 supporting targeted protein degradation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (S,R,S)-Ahpc-C6-NH2 in PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that co-opt the cell's natural protein degradation machinery to eliminate disease-causing proteins.[1][2][3] These heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker that connects the two. (S,R,S)-Ahpc-C6-NH2 is a high-affinity von Hippel-Lindau (VHL) E3 ligase ligand conjugated to a 6-carbon alkyl linker with a terminal primary amine.[4][5] This terminal amine serves as a versatile chemical handle for the covalent attachment of a POI ligand, making it a valuable building block in the modular synthesis of VHL-based PROTACs.

These application notes provide detailed protocols and guidelines for the efficient use of (S,R,S)-Ahpc-C6-NH2 in the synthesis of PROTACs, focusing on the widely used amide bond formation strategy.

Principle of VHL-Mediated Protein Degradation

The VHL E3 ligase is a key component of the ubiquitin-proteasome system (UPS). In the context of a PROTAC, the (S,R,S)-Ahpc moiety of the molecule binds to the VHL protein, while the other end of the PROTAC binds to the target protein. This induced proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme to the POI, marking it for degradation by the 26S proteasome.

Caption: VHL-mediated protein degradation pathway induced by a PROTAC.

Experimental Protocols

The primary application of (S,R,S)-Ahpc-C6-NH2 in PROTAC synthesis is its conjugation to a POI ligand that possesses a carboxylic acid functional group. The formation of a stable amide bond is a robust and widely employed strategy in bioconjugation and medicinal chemistry.

Protocol 1: Amide Coupling using HATU

This protocol describes a general procedure for the amide coupling of (S,R,S)-Ahpc-C6-NH2 with a carboxylic acid-functionalized POI ligand using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling reagent.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• Carboxylic acid-functionalized POI ligand (e.g., JQ1-carboxylic acid for BRD4 degradation)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Solvents for chromatography (e.g., DCM, Methanol, Ethyl Acetate, Hexanes)

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask, dissolve the carboxylic acid-functionalized POI ligand (1.0 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution.

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Coupling Reaction:

  • In a separate vial, dissolve (S,R,S)-Ahpc-C6-NH2 (1.1 eq) in a minimal amount of anhydrous DMF.

  • Add the solution of (S,R,S)-Ahpc-C6-NH2 to the activated POI ligand mixture.

  • Stir the reaction mixture at room temperature for 2-4 hours, or until completion as monitored by LC-MS. The reaction can be gently heated (e.g., to 40-50 °C) if the reaction is sluggish.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in DCM).

  • For higher purity, preparative reverse-phase HPLC is recommended.

• Characterization:

  • Confirm the identity and purity of the final PROTAC product by LC-MS and NMR (¹H and ¹³C) spectroscopy.

Caption: Experimental workflow for PROTAC synthesis using (S,R,S)-Ahpc-C6-NH2.

Data Presentation

The following table summarizes representative data for PROTACs synthesized using VHL ligands with terminal amine linkers, including a structurally similar analog to (S,R,S)-Ahpc-C6-NH2.

PROTAC Name/Analogue	POI Ligand	Coupling Reagent	Yield (%)	Purity (%)	Characterization	Biological Activity	Reference
BRD4 Degrader	JQ1-carboxylic acid	HATU	59-68 (over 3 steps)	>95 (HPLC)	LC-MS, NMR	Potent BRD4 degradation	Semantic Scholar
FBXO22 Degrader	N/A (self-degrader)	N/A	Not reported	>98 (HPLC)	LC-MS, NMR	DC50 = 77 nM, Dmax = 99%
Generic Amide PROTAC	Various	HATU	49	>95 (LC-MS)	LC-MS, NMR	Varies with POI	Common Organic Chemistry

Application Example: Synthesis of a BRD4-Targeting PROTAC

A prominent application of (S,R,S)-Ahpc-C6-NH2 is in the synthesis of PROTACs targeting the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, which is a key regulator of oncogene expression. The well-characterized BRD4 inhibitor, JQ1, can be functionalized with a carboxylic acid to enable its conjugation to (S,R,S)-Ahpc-C6-NH2.

The synthesis of a JQ1-based BRD4 degrader using (S,R,S)-Ahpc-C6-NH2 would follow the general amide coupling protocol described above. The resulting PROTAC has been shown to effectively induce the degradation of BRD4 in various cancer cell lines.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low reaction conversion	- Incomplete activation of the carboxylic acid.- Steric hindrance.- Low reactivity of the amine.	- Increase the amount of coupling reagent and base.- Increase reaction time and/or temperature.- Use a more potent coupling reagent (e.g., COMU).
Multiple side products	- Reaction of HATU with the amine.- Epimerization.	- Add (S,R,S)-Ahpc-C6-NH2 after the pre-activation step.- Add an auxiliary nucleophile like HOBt or OxymaPure.
Difficulty in purification	- Similar polarity of starting materials and product.	- Optimize the chromatographic conditions (e.g., different solvent system, gradient).- Use preparative HPLC for challenging separations.

Conclusion

(S,R,S)-Ahpc-C6-NH2 is a valuable and versatile building block for the synthesis of VHL-recruiting PROTACs. Its terminal amine functionality allows for straightforward and efficient coupling to a wide range of POI ligands containing a carboxylic acid, primarily through robust amide bond formation. The protocols and data presented in these application notes provide a solid foundation for researchers to successfully incorporate (S,R,S)-Ahpc-C6-NH2 into their PROTAC discovery and development programs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeted Protein Degradation: Elements of PROTAC Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amide Synthesis [fishersci.co.uk]
• 5. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Application Notes and Protocols: Conjugation of a Protein Ligand to (S,R,S)-Ahpc-C6-NH2 for PROTAC Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of heterobifunctional molecules that co-opt the cell's natural protein degradation machinery to eliminate specific proteins of interest (POIs).[1][2][3] A typical PROTAC consists of three components: a "warhead" ligand that binds to the POI, an E3 ubiquitin ligase ligand, and a chemical linker that connects the two.[1][] By bringing the POI and an E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the POI, marking it for degradation by the 26S proteasome.

(S,R,S)-Ahpc-C6-NH2 is a widely used building block in PROTAC synthesis. It incorporates a ligand for the von Hippel-Lindau (VHL) E3 ligase, (S,R,S)-Ahpc, connected to a 6-carbon alkyl (C6) linker terminating in a primary amine (-NH2). This terminal amine serves as a versatile chemical handle for conjugation to a protein ligand (warhead), which is typically a small molecule inhibitor of the target protein functionalized with a reactive group.

This document provides a detailed protocol for the conjugation of a protein ligand containing a carboxylic acid functional group to the primary amine of (S,R,S)-Ahpc-C6-NH2 using carbodiimide chemistry. This method is a common and effective strategy for the synthesis of VHL-based PROTACs.

Chemical Structures

• (S,R,S)-Ahpc-C6-NH2: A VHL ligand-linker conjugate. The terminal primary amine is the site of conjugation.

• Protein Ligand-COOH: A small molecule designed to bind to the protein of interest, functionalized with a terminal carboxylic acid.

• PROTAC Product: The final heterobifunctional molecule resulting from the amide bond formation between the protein ligand and (S,R,S)-Ahpc-C6-NH2.

Signaling Pathway of PROTAC Action

// Nodes POI [label="Protein of Interest (POI)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PROTAC [label="PROTAC\n(Warhead-Linker-E3 Ligand)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; E3_Ligase [label="E3 Ubiquitin Ligase\n(e.g., VHL)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Ternary_Complex [label="Ternary Complex\n(POI-PROTAC-E3)", fillcolor="#F1F3F4", fontcolor="#202124"]; Ub [label="Ubiquitin", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Ub_POI [label="Poly-ubiquitinated POI", fillcolor="#4285F4", fontcolor="#FFFFFF", style="rounded,filled,dashed"]; Proteasome [label="26S Proteasome", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Degradation [label="Degraded Peptides", shape=plaintext, fontcolor="#202124"];

// Edges POI -> Ternary_Complex [label="Binding"]; PROTAC -> Ternary_Complex; E3_Ligase -> Ternary_Complex [label="Recruitment"]; Ternary_Complex -> Ub_POI [label="Ubiquitination"]; Ub -> Ternary_Complex [color="#EA4335"]; Ub_POI -> Proteasome [label="Recognition"]; Proteasome -> Degradation [label="Degradation"]; Proteasome -> PROTAC [style=dashed, arrowhead=none, label="Recycled"]; Proteasome -> E3_Ligase [style=dashed, arrowhead=none]; } dot Caption: General mechanism of PROTAC-mediated protein degradation.

Experimental Protocol: Amide Coupling of Protein Ligand-COOH to (S,R,S)-Ahpc-C6-NH2

This protocol details the conjugation of a protein ligand functionalized with a carboxylic acid to the terminal amine of (S,R,S)-Ahpc-C6-NH2 using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). This "zero-length" crosslinking method forms a stable amide bond.

Materials and Reagents

• Protein Ligand with a terminal carboxylic acid (Ligand-COOH)

• (S,R,S)-Ahpc-C6-NH2

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system for purification

• Mass spectrometer (e.g., LC-MS) for characterization

• Lyophilizer

Procedure

• Activation of Carboxylic Acid:

  • Dissolve the protein ligand-COOH (1.0 eq) in anhydrous DMF or DCM.

  • Add NHS (1.2 eq) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add EDC-HCl (1.2 eq) to the stirred solution.

  • Allow the reaction to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 2-4 hours to form the NHS ester. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Conjugation Reaction:

  • In a separate flask, dissolve (S,R,S)-Ahpc-C6-NH2 (1.1 eq) in anhydrous DMF.

  • Add a non-nucleophilic base such as DIPEA or TEA (2.0-3.0 eq) to the (S,R,S)-Ahpc-C6-NH2 solution to neutralize any hydrochloride salts and to facilitate the coupling.

  • Slowly add the activated protein ligand-NHS ester solution from step 1 to the (S,R,S)-Ahpc-C6-NH2 solution.

  • Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction for the formation of the desired PROTAC product by LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

  • Redissolve the crude residue in a minimal amount of DMF or DMSO.

  • Purify the crude product by preparative RP-HPLC using a suitable gradient of water and acetonitrile, both typically containing 0.1% trifluoroacetic acid (TFA) or formic acid.

  • Collect the fractions containing the desired PROTAC product.

• Characterization and Storage:

  • Confirm the identity and purity of the final PROTAC product by analytical LC-MS and ¹H NMR spectroscopy.

  • Lyophilize the pure fractions to obtain the final product as a solid.

  • Store the purified PROTAC at -20°C or -80°C.

Experimental Workflow Diagram

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Activate [label="1. Activate Ligand-COOH\nwith EDC/NHS in DMF", fillcolor="#F1F3F4", fontcolor="#202124"]; Prepare_Amine [label="2. Dissolve (S,R,S)-Ahpc-C6-NH2\nand add base (DIPEA)", fillcolor="#F1F3F4", fontcolor="#202124"]; Combine [label="3. Combine activated ligand\nwith amine solution", fillcolor="#4285F4", fontcolor="#FFFFFF"]; React [label="4. Stir at room temperature\n(12-18 hours)", shape=cylinder, fillcolor="#FBBC05", fontcolor="#202124"]; Monitor [label="5. Monitor by LC-MS", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Purify [label="6. Purify by RP-HPLC", fillcolor="#F1F3F4", fontcolor="#202124"]; Characterize [label="7. Characterize by LC-MS/NMR", fillcolor="#F1F3F4", fontcolor="#202124"]; End [label="End: Purified PROTAC", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Activate; Activate -> Combine; Prepare_Amine -> Combine; Combine -> React; React -> Monitor; Monitor -> Purify [label="Reaction Complete"]; Monitor -> React [label="Incomplete"]; Purify -> Characterize; Characterize -> End; } dot Caption: Workflow for the conjugation of a protein ligand to (S,R,S)-Ahpc-C6-NH2.

Quantitative Data Summary

The following table provides typical quantitative parameters for the amide coupling reaction. Researchers should optimize these conditions for their specific protein ligand.

Parameter	Recommended Value	Notes
Molar Ratios
Ligand-COOH	1.0 eq	Limiting reagent.
(S,R,S)-Ahpc-C6-NH2	1.0 - 1.2 eq	A slight excess can help drive the reaction to completion.
EDC-HCl	1.2 - 1.5 eq	Excess ensures efficient activation of the carboxylic acid.
NHS / Sulfo-NHS	1.2 - 1.5 eq	Stabilizes the active intermediate, improving coupling efficiency.
DIPEA / TEA	2.0 - 3.0 eq	Acts as a non-nucleophilic base.
Reaction Conditions
Solvent	Anhydrous DMF or DCM	Must be anhydrous to prevent hydrolysis of the activated ester.
Activation Temperature	0 °C to Room Temperature	Start at 0 °C to control the initial exothermic reaction.
Conjugation Temperature	Room Temperature (20-25 °C)	Standard temperature for amide coupling.
Reaction Time	12 - 18 hours	Overnight reactions are common to ensure completion.
Concentrations
Ligand-COOH Concentration	0.05 - 0.2 M	A balance between reaction rate and solubility.

Troubleshooting and Considerations

• Low Yield: If the yield of the final PROTAC is low, ensure that all reagents and solvents are anhydrous, as water can hydrolyze the activated NHS ester. Consider increasing the equivalents of coupling reagents or extending the reaction time.

• Side Reactions: The primary amine of (S,R,S)-Ahpc-C6-NH2 can potentially react with EDC to form an N-acylisourea byproduct. Using NHS helps to minimize this by rapidly converting the O-acylisourea intermediate to a more stable NHS ester.

• Purification Challenges: The final PROTAC may have similar retention times to starting materials or byproducts. Optimization of the HPLC gradient is crucial for achieving high purity.

• Alternative Chemistries: While amide coupling is very common, other conjugation strategies can be employed depending on the functional groups available on the protein ligand. These may include "click chemistry" (e.g., copper-catalyzed azide-alkyne cycloaddition) or reactions involving thiols (maleimide chemistry).

By following this detailed protocol, researchers can successfully conjugate a carboxylic acid-containing protein ligand to (S,R,S)-Ahpc-C6-NH2, enabling the synthesis of potent and selective VHL-based PROTACs for targeted protein degradation studies.

References

• 1. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. precisepeg.com [precisepeg.com]

Application Notes and Protocols for PROTACs Utilizing (S,R,S)-Ahpc-C6-NH2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of small molecules that co-opt the cell's natural protein disposal system to selectively eliminate disease-causing proteins.[1][2][3] These heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.[3][4] This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.

(S,R,S)-Ahpc-C6-NH2 is a key building block for constructing PROTACs. It comprises the von Hippel-Lindau (VHL) E3 ligase ligand, (S,R,S)-AHPC, connected to a 6-carbon alkyl (C6) linker with a terminal amine group (-NH2). This terminal amine provides a versatile chemical handle for conjugation to a ligand targeting a specific protein of interest, enabling the rapid synthesis of novel PROTAC candidates. These application notes provide a comprehensive experimental framework for the design, synthesis, and evaluation of PROTACs incorporating the (S,R,S)-Ahpc-C6-NH2 linker-ligand conjugate.

Signaling Pathway and Mechanism of Action

PROTACs synthesized using (S,R,S)-Ahpc-C6-NH2 function by hijacking the VHL E3 ligase machinery. The fundamental mechanism involves the formation of a ternary complex between the target protein (POI), the PROTAC, and the VHL E3 ligase complex. This proximity enables the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to the POI. The polyubiquitinated POI is then recognized and degraded by the 26S proteasome.

PROTAC Mechanism of Action

Experimental Design and Workflow

A systematic approach is crucial for the successful development of a PROTAC. The following workflow outlines the key stages, from initial design to in vivo validation.

PROTAC Development Workflow

Experimental Protocols

Protocol 1: Synthesis of PROTAC

This protocol describes the conjugation of a target protein ligand (containing a carboxylic acid) to (S,R,S)-Ahpc-C6-NH2 via amide bond formation.

Materials:

• Target protein ligand with a carboxylic acid functional group

• (S,R,S)-Ahpc-C6-NH2

• N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP)

• High-performance liquid chromatography (HPLC) for purification

• Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for characterization

Procedure:

• Dissolve the target protein ligand (1.0 eq) in DMF.

• Add DIPEA (3.0 eq) to the solution and stir for 5 minutes.

• Add PyBOP (1.2 eq) and stir for another 10 minutes at room temperature.

• Add (S,R,S)-Ahpc-C6-NH2 (1.1 eq) to the reaction mixture.

• Allow the reaction to proceed for 4-6 hours at room temperature, monitoring by LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purify the crude product using reverse-phase HPLC.

• Characterize the final PROTAC compound by MS and NMR to confirm its identity and purity.

Protocol 2: Ternary Complex Formation Assay (TR-FRET)

This assay confirms the PROTAC's ability to induce the formation of a ternary complex.

Materials:

• Purified recombinant POI (e.g., GST-tagged)

• Purified recombinant VHL-ElonginB-ElonginC (VCB) complex (e.g., His-tagged)

• Terbium-conjugated anti-GST antibody

• Fluorescein-labeled anti-His antibody

• Synthesized PROTAC

• Assay buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl, 0.01% Tween-20)

• 384-well microplates

Procedure:

• Prepare a solution containing the POI-GST (e.g., 10 nM) and VCB-His complex (e.g., 20 nM) in assay buffer.

• Add serial dilutions of the PROTAC to the wells of a 384-well plate.

• Add the POI/VCB mixture to the wells.

• Incubate for 60 minutes at room temperature.

• Add the terbium-conjugated anti-GST and fluorescein-labeled anti-His antibodies.

• Incubate for another 60 minutes at room temperature, protected from light.

• Measure the TR-FRET signal (excitation at 340 nm, emission at 520 nm and 620 nm).

• Calculate the ratio of the emission signals (620/520 nm) to determine the extent of ternary complex formation.

Protocol 3: Western Blot for Protein Degradation

This is a standard method to quantify the reduction in target protein levels following PROTAC treatment.

Materials:

• Cell line expressing the POI

• Synthesized PROTAC

• DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Primary antibody against the POI

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Plate cells in 6-well plates and allow them to adhere overnight.

• Treat cells with varying concentrations of the PROTAC (e.g., 1 nM to 10 µM) or DMSO for a predetermined time (e.g., 18-24 hours).

• Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Quantify total protein concentration using the BCA assay.

• Denature equal amounts of protein from each sample and separate by SDS-PAGE.

• Transfer proteins to a PVDF membrane.

• Block the membrane and probe with the primary antibody for the POI and the loading control.

• Incubate with the appropriate HRP-conjugated secondary antibody.

• Visualize bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities to determine the percentage of protein degradation relative to the vehicle control.

Protocol 4: In-Cell Target Ubiquitination Assay

This assay confirms that the PROTAC-induced degradation is mediated by the ubiquitin-proteasome system.

Materials:

• Cell line expressing the POI

• Synthesized PROTAC

• Proteasome inhibitor (e.g., MG132)

• Cell lysis buffer

• Antibody against the POI for immunoprecipitation (IP)

• Protein A/G magnetic beads

• Antibody against ubiquitin

• Western blot reagents

Procedure:

• Treat cells with the PROTAC at its approximate DC80 concentration and a vehicle control for a shorter time course (e.g., 2-4 hours).

• In a parallel set of wells, co-treat with the PROTAC and MG132 (e.g., 10 µM) to block proteasomal degradation and allow ubiquitinated protein to accumulate.

• Lyse the cells and perform immunoprecipitation for the POI using a specific antibody and protein A/G beads.

• Elute the immunoprecipitated proteins from the beads.

• Perform a Western blot on the eluates, probing with an anti-ubiquitin antibody to detect the ubiquitinated POI. A smear of high-molecular-weight bands indicates polyubiquitination.

Data Presentation

Quantitative data should be systematically collected and presented to enable clear comparison between different PROTAC candidates.

Table 1: Biophysical and Cellular Activity of PROTAC Candidates

PROTAC ID	Target Binding (Kd, nM)	VHL Binding (Kd, nM)	Ternary Complex (TR-FRET EC50, nM)	Cell Permeability (NanoBRET IC50, µM)
PROTAC-001	15.2	85.7	45.3	1.2
PROTAC-002	18.9	83.1	33.8	0.9
PROTAC-003	25.6	88.4	98.2	2.5
Control Ligand	12.5	N/A	>10,000	>10

Table 2: In-Cell Protein Degradation Efficacy

PROTAC ID	DC50 (nM)	Dmax (%)	Degradation at 1 µM (%)
PROTAC-001	25.5	92	91
PROTAC-002	8.1	95	94
PROTAC-003	150.7	75	72
Control Ligand	>10,000	<10	<5

• DC50 : The concentration of the PROTAC required to degrade 50% of the target protein.

• Dmax : The maximum percentage of target protein degradation achieved.

Conclusion

The use of (S,R,S)-Ahpc-C6-NH2 provides a streamlined and effective entry point for the development of VHL-based PROTACs. By following the structured experimental workflow and detailed protocols outlined in these application notes, researchers can efficiently synthesize, characterize, and optimize novel protein degraders. The systematic evaluation of ternary complex formation, ubiquitination, and ultimately, target protein degradation will facilitate the identification of potent and selective PROTAC candidates for further therapeutic development.

References

• 1. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reactionbiology.com [reactionbiology.com]
• 3. Protein Degradation and PROTACs [worldwide.promega.com]
• 4. PROTAC Design [protocols.io]

Application Notes and Protocols for Synthesizing and Evaluating AKT Degraders Using (S,R,S)-Ahpc-C6-NH2 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted protein degradation utilizing Proteolysis Targeting Chimeras (PROTACs) has emerged as a powerful therapeutic modality. PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. The serine/threonine kinase AKT is a critical node in the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The development of AKT-targeting PROTACs offers a promising strategy to overcome the limitations of traditional kinase inhibitors.

This document provides detailed application notes and protocols for the synthesis and evaluation of AKT degraders using the von Hippel-Lindau (VHL) E3 ligase ligand-linker conjugate, (S,R,S)-Ahpc-C6-NH2 hydrochloride. A notable example of an AKT degrader synthesized using a similar building block is MS98, a potent and selective VHL-recruiting PROTAC.[1][2][3]

I. Synthesis of an Exemplary AKT Degrader (MS98)

The synthesis of AKT degraders using (S,R,S)-Ahpc-C6-NH2 hydrochloride involves the coupling of the amine group on the linker to a carboxylic acid moiety on a suitable AKT inhibitor. The following protocol is based on the synthesis of MS98, which utilizes a derivative of the AKT inhibitor GDC-0068.[2]

Protocol: Amide Coupling Reaction

Materials:

• AKT inhibitor with a carboxylic acid handle (e.g., a derivative of GDC-0068)

• (S,R,S)-Ahpc-C6-NH2 hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxy-7-azabenzotriazole (HOAt)

• N-Methylmorpholine (NMM)

• Dimethyl sulfoxide (DMSO)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the AKT inhibitor-acid (1 equivalent) in DMSO.

• Add EDCI (1.2 equivalents), HOAt (1.2 equivalents), and NMM (3 equivalents) to the solution.

• Stir the mixture at room temperature for 15 minutes.

• Add (S,R,S)-Ahpc-C6-NH2 hydrochloride (1 equivalent) to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Upon completion, purify the crude product by preparative HPLC to obtain the Boc-protected PROTAC.

• To deprotect, dissolve the Boc-protected PROTAC in a solution of TFA and DCM (1:1 ratio).

• Stir the reaction at room temperature for 30 minutes.

• Concentrate the reaction mixture under reduced pressure to yield the final AKT degrader.

• Characterize the final product by LC-MS and NMR spectroscopy.

II. In Vitro Evaluation of AKT Degraders

A. Assessment of AKT Degradation by Western Blot

Protocol: Quantitative Western Blot

• Cell Culture and Treatment:

  • Seed cancer cells (e.g., BT474, PC3, MDA-MB-468) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with the synthesized AKT degrader at various concentrations (e.g., 1 nM to 10 µM) for 24 hours. Include a DMSO-treated vehicle control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against total AKT, phospho-AKT (S473), and downstream signaling proteins like P-PRAS40 and P-S6 overnight at 4°C.[2] Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein levels to the loading control.

  • Calculate the percentage of AKT degradation relative to the vehicle control.

  • Determine the DC50 (concentration for 50% degradation) value by plotting the degradation percentage against the degrader concentration.

B. Target Engagement Assay

Protocol: NanoBRET™ Target Engagement Intracellular Kinase Assay

This assay measures the binding of the AKT degrader to AKT in live cells.

• Cell Preparation:

  • Transfect HEK293 cells with a NanoLuc®-AKT fusion vector.

  • Seed the transfected cells into 96-well plates.

• Assay Procedure:

  • Pre-treat the cells with the NanoBRET™ Tracer.

  • Add the synthesized AKT degrader at various concentrations.

  • Incubate for 1 hour at 37°C.

  • Measure the BRET signal using a plate reader.

• Data Analysis:

  • The binding of the degrader to AKT will compete with the tracer, leading to a decrease in the BRET signal.

  • Calculate the IC50 value from the dose-response curve to determine the target engagement potency.

C. Cell Viability Assay

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

This assay determines the effect of the AKT degrader on cell proliferation.

• Cell Seeding and Treatment:

  • Seed cancer cells (e.g., BT474, PC3, MDA-MB-468) in a 96-well plate.

  • Treat the cells with a serial dilution of the AKT degrader for 5 days.

• Assay Procedure:

  • Equilibrate the plate to room temperature.

  • Add CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker to induce cell lysis.

  • Incubate at room temperature to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the vehicle-treated control.

  • Determine the GI50 (concentration for 50% growth inhibition) value from the dose-response curve.

III. Data Presentation

Table 1: In Vitro Degradation and Anti-proliferative Activity of MS98

Cell Line	DC50 (nM) for Total AKT Degradation	GI50 (µM)
BT474	78 ± 64	1.3 ± 0.3
PC3	Not Reported	9.2 ± 1.3
MDA-MB-468	Not Reported	3.8 ± 1.2
Data obtained from references.

IV. Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, Synthesis, and Evaluation of Potent, Selective, and Bioavailable AKT Kinase Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Evaluation of Potent, Selective, and Bioavailable AKT Kinase Degraders - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S,R,S)-Ahpc-C6-NH2 in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R,S)-Ahpc-C6-NH2, also known as VH032-C6-NH2, is a synthetic chemical compound that serves as a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs).[1][2] PROTACs are a novel class of therapeutic agents designed to selectively eliminate target proteins from cells by hijacking the body's own protein disposal machinery.[3][4][5] This document provides detailed application notes and experimental protocols for the use of (S,R,S)-Ahpc-C6-NH2 in cancer research, focusing on its role in the synthesis and evaluation of PROTACs for targeted protein degradation.

(S,R,S)-Ahpc-C6-NH2 is an E3 ligase ligand-linker conjugate. It consists of a ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, connected to a 6-carbon alkyl linker with a terminal amine group (-NH2). This terminal amine allows for the covalent attachment of a ligand that targets a specific protein of interest (POI) implicated in cancer, thereby creating a heterobifunctional PROTAC molecule.

Mechanism of Action

The fundamental application of (S,R,S)-Ahpc-C6-NH2 is in the construction of PROTACs. Once synthesized, a PROTAC utilizing this linker conjugate operates through the following mechanism:

• Ternary Complex Formation : The PROTAC simultaneously binds to the target cancer-associated protein (via the POI ligand) and the VHL E3 ligase (via the (S,R,S)-Ahpc moiety). This brings the target protein and the E3 ligase into close proximity, forming a ternary complex.

• Ubiquitination : Within this complex, the E3 ligase facilitates the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to the target protein.

• Proteasomal Degradation : The poly-ubiquitinated target protein is then recognized and degraded by the 26S proteasome, a cellular machine responsible for protein degradation.

• Catalytic Cycle : The PROTAC is not degraded in this process and is released to induce the degradation of another target protein molecule, acting in a catalytic manner.

This targeted degradation approach offers a powerful alternative to traditional inhibitors, as it can eliminate the entire protein, including its non-enzymatic functions, and can be effective against proteins previously considered "undruggable."

Caption: Mechanism of action for a PROTAC synthesized using (S,R,S)-Ahpc-C6-NH2.

Case Study: (S,R,S)-AHPC(Me)-C6-NH2 as a Selective FBXO22 Degrader

Quantitative Data

Compound	Target	Cell Line	DC50 (nM)	Dmax (%)	Assay Type
(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	77	99	Western Blot

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

This data demonstrates the high potency of a PROTAC derived from an Ahpc-C6-NH2 scaffold in inducing the degradation of a cancer-relevant protein.

Experimental Protocols

The following are generalized protocols for the synthesis and evaluation of PROTACs using (S,R,S)-Ahpc-C6-NH2. These should be adapted based on the specific target protein and its ligand.

Protocol 1: Synthesis of a PROTAC using (S,R,S)-Ahpc-C6-NH2

This protocol describes a general amide coupling reaction to conjugate a carboxylic acid-functionalized ligand for a protein of interest (POI-COOH) to (S,R,S)-Ahpc-C6-NH2.

Caption: General workflow for synthesizing a PROTAC via amide coupling.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• POI-COOH (ligand for the target protein with a carboxylic acid handle)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• HPLC for purification

Procedure:

• Dissolve POI-COOH (1 equivalent) and HATU (1.2 equivalents) in anhydrous DMF.

• Add DIPEA (3 equivalents) to the solution and stir for 15 minutes at room temperature.

• Add a solution of (S,R,S)-Ahpc-C6-NH2 (1.1 equivalents) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring by LC-MS.

• Once the reaction is complete, quench with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by reverse-phase HPLC to obtain the final PROTAC.

• Confirm the identity and purity of the final product by LC-MS and NMR.

Protocol 2: Western Blot for Target Protein Degradation

This protocol is for assessing the ability of the synthesized PROTAC to degrade the target protein in a specific cancer cell line.

Materials:

• Cancer cell line of interest

• Synthesized PROTAC

• DMSO (vehicle control)

• Cell culture medium and reagents

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Seeding : Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment : Treat the cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (e.g., 0.1% DMSO). Incubate for a desired time period (e.g., 4, 8, 16, or 24 hours).

• Cell Lysis : Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation and SDS-PAGE : Normalize the protein concentrations for all samples, add Laemmli buffer, and denature by boiling. Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

• Protein Transfer : Transfer the separated proteins to a PVDF membrane.

• Immunoblotting :

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with the primary antibody for the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the ECL substrate.

• Detection and Analysis : Visualize the protein bands using an imaging system. Quantify the band intensities and normalize the target protein level to the loading control. Calculate the percentage of degradation relative to the vehicle control to determine DC50 and Dmax values.

Protocol 3: Cell Viability Assay

This protocol assesses the effect of PROTAC-induced protein degradation on the viability of cancer cells.

Materials:

• Cancer cell line of interest

• Synthesized PROTAC

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

• 96-well plates (opaque-walled for luminescence assays)

Procedure:

• Cell Seeding : Seed cells in a 96-well plate at an appropriate density (e.g., 3,000-5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment : Treat the cells with a serial dilution of the PROTAC. Include a vehicle control.

• Incubation : Incubate the plate for a relevant duration (e.g., 72 hours).

• Assay : Add the cell viability reagent according to the manufacturer's instructions.

• Data Acquisition : Measure the signal (luminescence or absorbance) using a plate reader.

• Analysis : Calculate cell viability as a percentage relative to the vehicle-treated control and determine the IC50 value.

Protocol 4: In Vivo Tumor Xenograft Study

This protocol provides a general framework for evaluating the anti-tumor efficacy of a PROTAC in a mouse model.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for (S,R,S)-Ahpc-C6-NH2 in PROTAC Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality that hijacks the cell's natural ubiquitin-proteasome system to selectively degrade target proteins implicated in disease.[1][2] These heterobifunctional molecules consist of a ligand that binds to a protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two. The linker is a critical component, as its length, composition, and attachment points significantly influence the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), ultimately impacting the efficiency and selectivity of protein degradation.

This document provides detailed application notes and protocols for the use of (S,R,S)-Ahpc-C6-NH2, a pre-synthesized building block for PROTAC development. This reagent incorporates the high-affinity von Hippel-Lindau (VHL) E3 ligase ligand, (S,R,S)-Ahpc (also known as VH032), connected to a 6-carbon alkyl linker with a terminal primary amine.[1][2] The terminal amine serves as a versatile chemical handle for conjugation to a POI ligand, streamlining the synthesis of VHL-based PROTACs.

Physicochemical Properties of (S,R,S)-Ahpc-C6-NH2

A clear understanding of the physicochemical properties of (S,R,S)-Ahpc-C6-NH2 is essential for its effective use in PROTAC synthesis and subsequent biological evaluation.

Property	Value	Reference
Molecular Formula	C29H43N5O4S	[3]
Molecular Weight	557.75 g/mol
Appearance	Off-white to light yellow solid
Solubility	Soluble in DMSO (≥ 100 mg/mL)
Storage	Store at -20°C, sealed, away from moisture. For long-term storage in solvent (-80°C), use within 6 months.

Linker Chemistry and PROTAC Synthesis

The terminal primary amine of (S,R,S)-Ahpc-C6-NH2 allows for straightforward conjugation to a POI ligand that has a suitable electrophilic functional group, most commonly a carboxylic acid, to form a stable amide bond. This is a widely used and robust method in PROTAC synthesis.

Experimental Protocol: Amide Coupling of (S,R,S)-Ahpc-C6-NH2 to a POI Ligand with a Carboxylic Acid

This protocol details the standard procedure for the synthesis of a PROTAC via amide bond formation between (S,R,S)-Ahpc-C6-NH2 and a POI ligand containing a carboxylic acid moiety.

Materials:

• (S,R,S)-Ahpc-C6-NH2

• POI ligand with a carboxylic acid (POI-COOH)

• Peptide coupling reagent (e.g., HATU, HBTU)

• Tertiary amine base (e.g., DIPEA, Et3N)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

• Anhydrous sodium sulfate (Na2SO4)

• Solvents for extraction and chromatography (e.g., ethyl acetate, dichloromethane, methanol, hexanes)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Silica gel for column chromatography

• Standard organic synthesis glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the POI-COOH (1.0 equivalent) in anhydrous DMF.

• Activation of Carboxylic Acid: Add the peptide coupling reagent (e.g., HATU, 1.2 equivalents) and the tertiary amine base (e.g., DIPEA, 3.0 equivalents) to the solution. Stir the mixture at room temperature for 15-30 minutes.

• Addition of Amine Linker: To the activated POI ligand solution, add a solution of (S,R,S)-Ahpc-C6-NH2 (1.1 equivalents) in a minimal amount of anhydrous DMF.

• Reaction: Stir the reaction mixture at room temperature overnight.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO3 solution (2x), water (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to yield the pure PROTAC.

• Characterization: Confirm the identity and purity of the final PROTAC product by LC-MS and nuclear magnetic resonance (NMR) spectroscopy.

PROTAC Characterization and Biological Evaluation

Once synthesized, the PROTAC must be rigorously characterized to assess its biological activity. This involves a series of in vitro assays to determine its binding affinity, ability to form a ternary complex, and efficacy in degrading the target protein.

Biophysical Assays for PROTAC Characterization

A variety of biophysical techniques are employed to study the interactions between the PROTAC, the POI, and the E3 ligase. These assays are crucial for understanding the mechanism of action and for optimizing PROTAC design.

Assay	Purpose	Key Parameters Measured
Surface Plasmon Resonance (SPR)	To quantify the binding kinetics and affinity of the PROTAC to the POI and the E3 ligase individually, and to study the formation of the ternary complex.	ka (association rate), kd (dissociation rate), KD (equilibrium dissociation constant)
Isothermal Titration Calorimetry (ITC)	To determine the thermodynamic parameters of binding between the PROTAC and its target proteins.	KD, ΔH (enthalpy change), ΔS (entropy change)
MicroScale Thermophoresis (MST)	To measure the binding affinity in solution, requiring small amounts of sample.	KD
Fluorescence Polarization (FP)	A competitive binding assay to determine the affinity of the PROTAC for the E3 ligase or POI.	Ki, IC50
Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)	To assess the stabilization of the POI or E3 ligase upon PROTAC binding.	Tm (melting temperature)

Cellular Assays for PROTAC Evaluation

Cell-based assays are essential to confirm that the PROTAC is cell-permeable and can induce the degradation of the target protein in a cellular context.

Experimental Protocol: Western Blotting for Protein Degradation

This protocol describes a standard method to quantify the degradation of a target protein in cells treated with a PROTAC.

Materials:

• Cultured cells expressing the POI

• PROTAC stock solution (in DMSO)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding: Seed cells in multi-well plates and allow them to adhere and grow to 70-80% confluency.

• PROTAC Treatment: Treat the cells with a range of concentrations of the PROTAC (typically from low nanomolar to micromolar). Include a vehicle control (DMSO). Incubate for a specific duration (e.g., 4, 8, 16, 24 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add RIPA buffer to each well and incubate on ice to lyse the cells.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration for all samples.

  • Add Laemmli buffer and boil the samples to denature the proteins.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and run the electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer.

  • Incubate the membrane with the primary antibody for the POI.

  • Wash the membrane and then incubate with the primary antibody for the loading control.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the POI signal to the loading control. Calculate the percentage of protein degradation relative to the vehicle control.

Quantitative Analysis of PROTAC-mediated Degradation

The efficacy of a PROTAC is typically quantified by two key parameters derived from dose-response curves:

Parameter	Description
DC50	The concentration of the PROTAC that induces 50% degradation of the target protein.
Dmax	The maximal level of protein degradation achieved.

Example Data:

A PROTAC utilizing a similar linker, (S,R,S)-AHPC(Me)-C6-NH2, was developed as a potent and selective degrader of FBXO22.

PROTAC	Target	Cell Line	DC50	Dmax
(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	77 nM	99%

Visualizing PROTAC Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the complex biological processes and experimental procedures involved in PROTAC development.

Caption: Mechanism of action of a VHL-recruiting PROTAC.

Caption: Workflow for PROTAC synthesis using (S,R,S)-Ahpc-C6-NH2.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of (S,R,S)-Ahpc-C6-NH2 Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,R,S)-Ahpc-C6-NH2 is a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs), a novel class of therapeutic agents. It functions as an E3 ligase ligand-linker conjugate, specifically incorporating a von Hippel-Lindau (VHL) ligand attached to a six-carbon alkyl linker with a terminal amine group[1][2]. This terminal amine allows for the covalent attachment of a ligand for a target protein, enabling the resulting PROTAC to recruit the VHL E3 ubiquitin ligase to the target protein for subsequent degradation.

Given its central role in PROTAC synthesis, thorough analytical characterization of (S,R,S)-Ahpc-C6-NH2 is essential to ensure its identity, purity, and stability, thereby guaranteeing the quality and reproducibility of the final PROTAC drug substance. These application notes provide detailed protocols for the key analytical techniques used to characterize this important conjugate.

Physicochemical Properties

A summary of the key physicochemical properties of (S,R,S)-Ahpc-C6-NH2 is presented in the table below.

Property	Value	Reference
Synonyms	VH032-C6-NH2	[1]
Molecular Formula	C₂₉H₄₃N₅O₄S	[2]
Molecular Weight	557.75 g/mol	[2]
Appearance	Off-white to light yellow solid
Purity	≥98% (typically assessed by HPLC)
Solubility	Soluble in DMSO

Analytical Techniques and Protocols

The comprehensive characterization of (S,R,S)-Ahpc-C6-NH2 relies on a combination of chromatographic and spectroscopic techniques. The following sections detail the experimental protocols for the most critical analytical methods.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Reverse-phase HPLC (RP-HPLC) is the primary method for determining the purity of (S,R,S)-Ahpc-C6-NH2 and for identifying any synthesis-related impurities.

Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient:

  Time (min)	% Mobile Phase B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the (S,R,S)-Ahpc-C6-NH2 conjugate in DMSO to a final concentration of 1 mg/mL.

Data Analysis: The purity of the conjugate is determined by calculating the peak area of the main component as a percentage of the total peak area of all components in the chromatogram.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PROTACs Utilizing (S,R,S)-Ahpc-Based Linkers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that co-opt the cell's natural protein disposal system to eliminate disease-causing proteins. These heterobifunctional molecules consist of a warhead that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two. The formation of a ternary complex between the target protein, the PROTAC, and the E3 ligase leads to the ubiquitination and subsequent degradation of the target protein by the proteasome.

The linker plays a critical role in PROTAC design, influencing the stability and geometry of the ternary complex, and ultimately the efficiency and selectivity of protein degradation. This document provides detailed application notes and protocols for two successful case studies of PROTACs that utilize derivatives of the (S,R,S)-Ahpc (aminohydroxypiperidine-carboxylate) scaffold as a key component of the E3 ligase ligand-linker moiety for the von Hippel-Lindau (VHL) E3 ligase.

Case Study 1: A Potent and Selective FBXO22 Degrader

In this case study, a methylated derivative of the requested linker, (S,R,S)-AHPC-Me-C6-NH2, was instrumental in the development of a potent and selective degrader of F-box only protein 22 (FBXO22). While not a traditional PROTAC that degrades an external target, this molecule acts as a "self-degrader," inducing the degradation of the FBXO22 E3 ligase itself. This provides a valuable tool for studying the function of FBXO22.

Quantitative Data Summary

Compound ID	Target Protein	E3 Ligase	DC50	Dmax	Cell Line	Reference
(S,R,S)-AHPC-Me-C6-NH2	FBXO22	VHL	77 nM	99%	Jurkat	[1]

Signaling Pathway and Mechanism of Action

The (S,R,S)-AHPC-Me-C6-NH2 molecule functions by simultaneously binding to the VHL E3 ligase via its Ahpc moiety and to the FBXO22 protein. This induced proximity facilitates the transfer of ubiquitin from the VHL E3 ligase complex to FBXO22, marking it for degradation by the proteasome.

Caption: Mechanism of FBXO22 degradation by (S,R,S)-AHPC-Me-C6-NH2.

Experimental Protocols

1. Cell Culture and Treatment:

• Cell Line: Jurkat cells (human T lymphocyte cell line).

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: For degradation studies, Jurkat cells are seeded at a density of 5 x 10^5 cells/mL. The following day, cells are treated with various concentrations of (S,R,S)-AHPC-Me-C6-NH2 (or DMSO as a vehicle control) for the desired time points (e.g., 5 hours).

2. Western Blotting for FBXO22 Degradation:

• Cell Lysis: After treatment, cells are harvested by centrifugation and washed with ice-cold PBS. Cell pellets are lysed in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein (e.g., 20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. The membrane is then incubated with a primary antibody against FBXO22 overnight at 4°C. A primary antibody against a loading control (e.g., GAPDH or β-actin) is also used.

• Secondary Antibody and Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometry analysis of the western blot bands is performed using image analysis software to determine the extent of protein degradation.

Caption: A typical workflow for Western Blot analysis.

Case Study 2: Development of an AKT Degrader

The (S,R,S)-Ahpc-C6-NH2 linker-ligand has been cited in the development of PROTACs targeting the serine/threonine kinase AKT, a key node in the PI3K/AKT/mTOR signaling pathway that is frequently dysregulated in cancer. The patent WO2019173516A1 describes the use of this building block in constructing AKT degraders. While specific degradation data for a PROTAC using the exact (S,R,S)-Ahpc-C6-NH2 is detailed within the patent, a closely related and well-characterized VHL-recruiting AKT degrader, MS98 (also known as compound 13 in the reference), provides a strong case study for the application of this class of VHL ligands.

Quantitative Data Summary for a Representative VHL-based AKT Degrader (MS98)

Compound ID	Target Protein	E3 Ligase	DC50	Dmax	Cell Line	Reference
MS98	Total AKT	VHL	78 nM	>90%	LNCaP	[2]

Signaling Pathway and Mechanism of Action

The AKT PROTAC functions by forming a ternary complex with AKT and the VHL E3 ligase. This proximity induces the polyubiquitination of AKT, leading to its degradation by the proteasome and subsequent inhibition of downstream signaling pathways involved in cell proliferation and survival.

Caption: PROTAC-mediated degradation of AKT and inhibition of downstream signaling.

Experimental Protocols

1. Synthesis of AKT PROTAC:

• The synthesis of the final AKT PROTAC involves the coupling of the (S,R,S)-Ahpc-C6-NH2 linker-ligand with a suitable AKT inhibitor warhead. The specific details of the synthesis, including reaction conditions and purification methods, can be found in the relevant patent literature (e.g., WO2019173516A1). A general representation of the synthetic strategy is the amide coupling between the amine group of (S,R,S)-Ahpc-C6-NH2 and a carboxylic acid-functionalized AKT inhibitor.

2. Cell Culture and Treatment:

• Cell Lines: Prostate cancer cell lines such as LNCaP or PC-3 are commonly used.

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% FBS, penicillin, and streptomycin.

• Culture Conditions: 37°C in a 5% CO2 humidified incubator.

• Treatment: Cells are seeded in appropriate culture plates and allowed to adhere overnight. The following day, the cells are treated with the AKT PROTAC at various concentrations for specified durations (e.g., 24 hours).

3. Western Blotting for AKT Degradation:

• The protocol for western blotting is similar to that described for FBXO22.

• Primary Antibodies: Antibodies specific for total AKT, phosphorylated AKT (p-AKT at Ser473 and Thr308), and downstream signaling proteins like p-PRAS40 and p-S6 should be used. An antibody for a loading control is also necessary.

• Analysis: The western blot results will show a concentration-dependent decrease in the levels of total AKT and a corresponding reduction in the phosphorylation of AKT and its downstream targets.

Caption: Logical flow of experiments to validate an AKT PROTAC.

Conclusion

The (S,R,S)-Ahpc scaffold, particularly in the form of (S,R,S)-Ahpc-C6-NH2 and its derivatives, serves as a valuable and effective component for the design of VHL-recruiting PROTACs. The case studies presented here for the degradation of FBXO22 and AKT demonstrate the utility of this linker-ligand in developing potent and selective protein degraders. The provided protocols offer a foundation for researchers to design and execute experiments to evaluate the efficacy of their own PROTAC molecules based on this versatile chemical scaffold.

References

• 1. Design, Synthesis, and Evaluation of Potent, Selective, and Bioavailable AKT Kinase Degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

common issues in (S,R,S)-Ahpc-C6-NH2 conjugation reactions

Welcome to the technical support center for (S,R,S)-Ahpc-C6-NH2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the conjugation of this VHL E3 ligase ligand linker, which is commonly used in the development of Proteolysis-Targeting Chimeras (PROTACs)[1][2].

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-Ahpc-C6-NH2 and what is its primary application?

(S,R,S)-Ahpc-C6-NH2, also known as VH032-C6-NH2, is a synthetic molecule that functions as a ligand for the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. It includes a C6 amine linker, making it ready for conjugation to a ligand that binds to a target protein. The resulting bifunctional molecule, a PROTAC, recruits the VHL ligase to the target protein, leading to its ubiquitination and subsequent degradation by the proteasome[1][2][3].

Q2: What is the most common method for conjugating the -C6-NH2 group?

The primary amine (-NH2) on the C6 linker is typically conjugated to a carboxylic acid on the target molecule ligand. The most common method involves activating the carboxylic acid with an N-hydroxysuccinimide (NHS) ester to form a stable amide bond. This reaction is widely used in bioconjugation due to its efficiency and the stability of the resulting bond under physiological conditions.

Q3: What is the optimal pH for conjugating (S,R,S)-Ahpc-C6-NH2 to an NHS-activated molecule?

The optimal pH range for the reaction between a primary amine and an NHS ester is between 7.2 and 8.5. Within this range, the primary amine of (S,R,S)-Ahpc-C6-NH2 is sufficiently deprotonated and nucleophilic to react with the NHS ester. At a lower pH, the amine group will be protonated (-NH3+), rendering it unreactive. At a pH above 8.5, the hydrolysis of the NHS ester becomes a significant competing reaction, which can reduce the conjugation yield.

Q4: Which buffers are recommended for this conjugation reaction, and which should be avoided?

It is critical to use a buffer that does not contain primary amines, as these will compete with (S,R,S)-Ahpc-C6-NH2 for reaction with the NHS ester.

• Compatible Buffers: Phosphate-buffered saline (PBS), HEPES, and borate buffers are all suitable choices for this conjugation reaction.

• Incompatible Buffers: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, must be avoided. If your target molecule is in an incompatible buffer, a buffer exchange step using methods like dialysis or gel filtration is necessary before initiating the conjugation.

Q5: How should (S,R,S)-Ahpc-C6-NH2 be stored?

Proper storage is crucial to maintain the reactivity of the compound. It is recommended to store (S,R,S)-Ahpc-C6-NH2 as a powder at -20°C for long-term stability (up to 3 years). Stock solutions should be prepared fresh, but if storage is necessary, they should be kept at -80°C for up to 6 months or -20°C for up to 1 month. Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation and moisture contamination.

Troubleshooting Guide

This guide addresses common issues encountered during the conjugation of (S,R,S)-Ahpc-C6-NH2 to an NHS-activated binding ligand.

Issue 1: Low or No Conjugation Yield

If you are observing a low yield of your final PROTAC molecule, consider the following potential causes and solutions.

Possible Cause	Recommended Solution
Suboptimal pH	Verify that the reaction buffer pH is within the optimal range of 7.2-8.5. A pH that is too low will result in a protonated, unreactive amine on the linker, while a pH that is too high will accelerate the hydrolysis of the NHS ester.
Incompatible Buffer	Ensure your reaction buffer does not contain primary amines like Tris or glycine. If present, perform a buffer exchange on your target molecule before proceeding with the conjugation.
Hydrolyzed NHS Ester	The NHS ester on your target molecule's ligand is susceptible to hydrolysis. Ensure it is stored properly under desiccated conditions. Prepare fresh solutions in an anhydrous solvent like DMSO or DMF immediately before use.
Low Reactant Concentration	The rate of NHS ester hydrolysis is a more significant competitor in dilute solutions. If possible, increase the concentration of your reactants to favor the desired bimolecular conjugation reaction over the unimolecular hydrolysis.
Steric Hindrance	The stereochemistry of (S,R,S)-Ahpc or the structure of your target ligand could create steric hindrance, making the amine less accessible. Consider optimizing the linker length on your target ligand or adjusting the reaction temperature and time to overcome this.

Issue 2: Precipitation of the Conjugate

Precipitation of the final product during or after the reaction can be a significant issue.

Quantitative Parameter	Recommendation
Molar Ratio (Linker:Target)	Start with a 1:1 to 1:3 molar ratio of (S,R,S)-Ahpc-C6-NH2 to your NHS-activated target molecule. A large excess of either component can sometimes contribute to solubility issues.
Solvent Concentration	If your reactants are dissolved in an organic solvent like DMSO, ensure the final concentration in the aqueous reaction buffer is kept to a minimum (typically <10%) to avoid precipitation.

To address solubility issues, consider using a PEGylated version of the linker on your target molecule to increase the overall hydrophilicity of the final PROTAC conjugate.

Experimental Protocols & Workflows

General Protocol for Conjugation of (S,R,S)-Ahpc-C6-NH2 to an NHS-Activated Molecule

• Preparation of Reactants:

  • Dissolve your NHS-activated target molecule ligand in an anhydrous organic solvent such as DMSO to create a stock solution.

  • Dissolve (S,R,S)-Ahpc-C6-NH2 in the reaction buffer (e.g., PBS, pH 7.4).

• Reaction Setup:

  • Add the desired molar equivalent of the NHS-activated ligand stock solution to the solution of (S,R,S)-Ahpc-C6-NH2.

  • Ensure the final concentration of the organic solvent is low enough to maintain the solubility of all components.

• Incubation:

  • Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C. The optimal time may need to be determined empirically.

• Quenching (Optional):

  • To stop the reaction, a small amount of an amine-containing buffer like Tris can be added to a final concentration of 20-50 mM to consume any unreacted NHS esters.

• Purification:

  • Purify the final conjugate using standard chromatographic techniques such as HPLC to remove unreacted starting materials and byproducts.

• Analysis:

  • Confirm the identity and purity of the final PROTAC molecule using analytical techniques like LC-MS and NMR.

Visualizations

PROTAC Mechanism of Action

The following diagram illustrates the general mechanism of action for a PROTAC synthesized using (S,R,S)-Ahpc-C6-NH2.

Caption: Mechanism of PROTAC-induced protein degradation.

Experimental Workflow for Conjugation

This workflow outlines the key steps and decision points in the conjugation process.

Caption: General experimental workflow for conjugation.

Troubleshooting Logic for Low Conjugation Yield

This decision tree can help diagnose the cause of low reaction yields.

Caption: Decision tree for troubleshooting low yield.

References

• 1. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Improving the Yield of (S,R,S)-Ahpc-C6-NH2 based PROTACs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis and yield of PROTACs utilizing the (S,R,S)-Ahpc-C6-NH2 VHL ligand-linker conjugate.

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-Ahpc-C6-NH2 and what is its role in PROTAC synthesis?

(S,R,S)-Ahpc-C6-NH2, also known as VH032-C6-NH2, is a pre-synthesized building block used in the development of Proteolysis Targeting Chimeras (PROTACs).[1][2] It consists of the (S,R,S)-Ahpc moiety, which is a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, connected to a 6-carbon alkyl (C6) linker that terminates in a primary amine (-NH2).[1][3][4] This amine group serves as a reactive handle for conjugation to a "warhead" ligand that binds to a specific protein of interest, thus forming the final heterobifunctional PROTAC molecule.

Q2: What are the most common chemical reactions to couple a warhead to (S,R,S)-Ahpc-C6-NH2?

The most common method is amide bond formation , where the terminal amine of (S,R,S)-Ahpc-C6-NH2 is coupled with a carboxylic acid group on the warhead ligand. This reaction is typically facilitated by peptide coupling reagents. Another popular method is Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry" . This requires modifying the warhead with an alkyne group to react with an azide-functionalized version of the Ahpc-linker. This method is known for its high efficiency and clean reaction profiles.

Q3: What factors critically influence the yield and purity of the final PROTAC?

Several factors can significantly impact the outcome of the synthesis:

• Coupling Reagent Choice: The selection of the coupling reagent and any additives in amide synthesis is crucial to activate the carboxylic acid and minimize side reactions.

• Reaction Conditions: Parameters such as solvent, temperature, reaction time, and the stoichiometry of reagents need to be optimized. Anhydrous conditions are often necessary to prevent hydrolysis of activated intermediates.

• Purification Method: Due to the complexity and often "greasy" nature of PROTAC molecules, purification can be challenging. Reverse-phase High-Performance Liquid Chromatography (HPLC) is typically required to achieve high purity, but this can sometimes lead to yield loss.

• Linker Properties: The length and composition of the linker can influence not only the biological activity but also the physicochemical properties of the PROTAC, such as solubility and permeability, which can affect ease of handling and purification.

Troubleshooting Guide

Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inefficient Carboxylic Acid Activation (Amide Coupling)	1. Switch Coupling Reagent: If using a carbodiimide like DCC, consider switching to a uronium/aminium salt like HATU or HBTU, which are often more efficient and can reduce side reactions like epimerization. 2. Include Additives: Use additives like HOBt or OxymaPure with carbodiimides to improve reaction rates and suppress side reactions. 3. Check Reagent Quality: Ensure coupling reagents are fresh and have been stored under anhydrous conditions.
Poor Solubility of Reactants	1. Solvent Screening: Test different anhydrous polar aprotic solvents such as DMF, DMSO, or NMP. NMP has been shown to be effective for challenging amide couplings. 2. Improve Solubility: Gentle heating or sonication may help dissolve starting materials. Ensure complete dissolution before adding coupling reagents.
Side Reactions	1. Guanidinium By-product Formation: When using HATU/HBTU, add the coupling reagent to the carboxylic acid first to form the active ester before adding the amine ((S,R,S)-Ahpc-C6-NH2). This minimizes the reaction of the coupling reagent with the amine. 2. Epimerization: If your warhead has a chiral center adjacent to the carboxylic acid, use a coupling reagent and base combination known to minimize racemization (e.g., HATU with DIPEA).
Degradation of Starting Materials or Product	1. Control Reaction Temperature: Perform the activation step at 0 °C before allowing the reaction to proceed at room temperature. 2. Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Issues with Amine Salt Form	1. (S,R,S)-Ahpc-C6-NH2 is often supplied as a hydrochloride or TFA salt. The presence of the salt requires an additional equivalent of a non-nucleophilic base (like DIPEA or triethylamine) to neutralize it and liberate the free amine for reaction. Ensure at least 2-3 equivalents of base are used in total.

Impure Final Product

Potential Cause	Troubleshooting Steps
Residual Coupling Reagent By-products	1. Aqueous Workup: Perform an aqueous workup to remove water-soluble by-products (e.g., dicyclohexylurea (DCU) from DCC is insoluble and can be filtered off, but by-products from HATU/EDC are often water-soluble). 2. Optimized Chromatography: Use a suitable gradient during HPLC purification to ensure separation of the product from any remaining reagents or by-products.
Unreacted Starting Materials	1. Stoichiometry Adjustment: Try using a slight excess (1.1-1.2 equivalents) of one of the coupling partners to drive the reaction to completion. Monitor with LC-MS to determine the limiting reagent. 2. Increase Reaction Time: Allow the reaction to run for a longer duration (e.g., 12-24 hours) and monitor progress by LC-MS.
Difficult Separation on HPLC	1. Modify Mobile Phase: Add modifiers like TFA (0.1%) or formic acid (0.1%) to both the water and organic mobile phases to improve peak shape. 2. Change Column: Test different reverse-phase columns (e.g., C18, C8, Phenyl-Hexyl) as the different stationary phases may offer better selectivity for your specific PROTAC.

Quantitative Data on PROTAC Synthesis Yields

The following tables summarize yields reported in the literature for the synthesis of various VHL-based PROTACs. It is important to note that yields are highly dependent on the specific warhead, linker, and reaction conditions used.

Table 1: Amide Coupling Reactions

E3 Ligand-Linker	Warhead (Target)	Coupling Reagent / Base	Solvent	Time (h)	Yield (%)	Reference
VHL-based amine	Indomethacin	HATU / DIPEA	DMF	18-24	17-32
VHL-based amine	BRD4 ligand	EDC·HCl / OxymaPure	DMSO	-	>40
VHL-based amine	BRD4 ligand	Supported DCC / Oxyma Pure	CH2Cl2/CH3CN	4	>90 (crude)
Divalent PROTACs	Trivalent Linker	HATU / DIPEA	DMF	18-24	-

Table 2: Click Chemistry (CuAAC) Reactions

E3 Ligand-Linker (with Azide)	Warhead (with Alkyne)	Catalyst / Base	Solvent	Time (h)	Yield (%)	Reference
Pomalidomide-linker-N3	BRD4 ligand-alkyne	CuI / DIPEA	DMF	24	-
Thalidomide-linker-N3	POI ligand-alkyne	CuSO4·5H2O / Sodium Ascorbate	DMSO/H2O	12	-

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Mechanism of action for an (S,R,S)-Ahpc-C6 based PROTAC.

Caption: A typical workflow for PROTAC synthesis and evaluation.

Caption: A decision tree for troubleshooting low PROTAC yield.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling

This protocol describes a general method for coupling a carboxylic acid-containing warhead with (S,R,S)-Ahpc-C6-NH2 using HATU.

Materials:

• Warhead-COOH (1.0 equivalent)

• (S,R,S)-Ahpc-C6-NH2 (or its HCl/TFA salt) (1.0 - 1.2 equivalents)

• HATU (1.1 - 1.3 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (3.0 - 4.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware, magnetic stirrer, and an inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add the Warhead-COOH (1.0 eq.).

• Dissolution: Dissolve the Warhead-COOH in anhydrous DMF (concentration typically 0.05 - 0.1 M).

• Activation: Add HATU (1.1 eq.) to the solution, followed by DIPEA (3.0 eq.). If using a salt form of the amine, ensure enough base is present for neutralization plus the required excess.

• Stir: Stir the mixture at room temperature for 15-30 minutes to allow for the activation of the carboxylic acid.

• Amine Addition: In a separate vial, dissolve (S,R,S)-Ahpc-C6-NH2 (1.0 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the activated acid mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-24 hours.

• Monitoring: Monitor the reaction progress by Liquid Chromatography-Mass Spectrometry (LC-MS) until the consumption of the limiting starting material is observed.

• Workup:

  • Dilute the reaction mixture with Ethyl Acetate or Dichloromethane.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by reverse-phase preparative HPLC to obtain the final PROTAC.

• Characterization: Confirm the identity and purity of the final product using LC-MS and NMR spectroscopy.

Protocol 2: General Procedure for CuAAC "Click Chemistry"

This protocol requires an alkyne-functionalized warhead and an azide-functionalized version of the Ahpc-linker.

Materials:

• Warhead-Alkyne (1.0 equivalent)

• (S,R,S)-Ahpc-C6-N3 (1.0 - 1.2 equivalents)

• Copper(II) sulfate pentahydrate (CuSO4·5H2O) (0.1 - 0.2 equivalents)

• Sodium ascorbate (0.2 - 0.4 equivalents)

• Solvent system (e.g., DMSO/water or t-BuOH/water)

Procedure:

• Dissolution: Dissolve the Warhead-Alkyne (1.0 eq.) and (S,R,S)-Ahpc-C6-N3 (1.1 eq.) in the chosen solvent system (e.g., DMSO/water 4:1).

• Catalyst Addition: In a separate vial, prepare fresh solutions of CuSO4·5H2O and sodium ascorbate in water.

• Reaction Initiation: Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO4·5H2O solution.

• Reaction: Stir the reaction vigorously at room temperature for 12-24 hours. The mixture may turn heterogeneous.

• Monitoring: Monitor the reaction progress by LC-MS.

• Workup:

  • Dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., Ethyl Acetate).

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by flash chromatography or reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product using LC-MS and NMR spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. gilson.com [gilson.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting (S,R,S)-Ahpc-C6-NH2 PROTAC Permeability

Welcome to the technical support center for researchers utilizing (S,R,S)-Ahpc-C6-NH2 in their PROTAC development. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to poor cell permeability, a common hurdle in PROTAC research.

Frequently Asked Questions (FAQs)

Q1: My (S,R,S)-Ahpc-C6-NH2 based PROTAC shows high biochemical activity but low cellular efficacy. Could poor cell permeability be the issue?

A: Yes, a significant discrepancy between in vitro potency and cellular activity is a strong indicator of poor cell permeability.[1] PROTACs, due to their high molecular weight and polar surface area, often face challenges in crossing the cell membrane to reach their intracellular targets.[2][3][4] Even with high binding affinity to the target protein and the E3 ligase, insufficient intracellular concentration will lead to diminished protein degradation.[1]

Q2: What are the key physicochemical properties of my (S,R,S)-Ahpc-C6-NH2 PROTAC that influence its cell permeability?

A: The cell permeability of PROTACs is a complex interplay of several physicochemical factors that often fall outside of traditional "Rule of Five" guidelines. Key properties for your (S,R,S)-Ahpc-C6-NH2 based PROTAC include:

• Molecular Weight (MW): PROTACs typically have high molecular weights (often >800 Da), which can negatively impact passive diffusion across the cell membrane.

• Polar Surface Area (PSA): A large PSA is common in PROTACs and can limit their ability to permeate the lipid bilayer of the cell membrane.

• Hydrogen Bond Donors (HBDs) and Acceptors (HBAs): A high number of HBDs and HBAs can reduce permeability by increasing the energy required for desolvation to enter the cell membrane.

• Lipophilicity (LogP): An optimal LogP is crucial. While a certain degree of lipophilicity is necessary to enter the lipid membrane, excessive lipophilicity can lead to poor aqueous solubility or entrapment within the membrane.

• Conformational Flexibility and Intramolecular Hydrogen Bonding (IMHB): The three-dimensional conformation of a PROTAC can influence its permeability. The formation of intramolecular hydrogen bonds can mask polar groups, reducing the effective PSA and improving permeability by creating a more compact, "chameleon-like" structure.

Q3: How can I experimentally assess the cell permeability of my (S,R,S)-Ahpc-C6-NH2 PROTAC?

A: Several in vitro assays are available to quantify the permeability of your PROTAC. The two most common methods are:

• Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane. It is a cost-effective method for early-stage screening.

• Caco-2 Permeability Assay: This cell-based assay uses a monolayer of human colorectal adenocarcinoma cells (Caco-2) that differentiate to form a barrier with properties similar to the human intestinal epithelium. This assay provides a more comprehensive assessment by considering passive diffusion, active transport, and efflux mechanisms.

Detailed protocols for both assays are provided in the "Experimental Protocols" section below.

Q4: What strategies can I employ to improve the cell permeability of my (S,R,S)-Ahpc-C6-NH2 based PROTAC?

A: If poor permeability is confirmed, several rational design and modification strategies can be implemented:

• Linker Optimization: The linker is a critical component that can be modified to improve permeability.

  • Length and Rigidity: Shorter, more rigid linkers often lead to more permeable compounds. Replacing flexible PEG linkers with more rigid alkyl or phenyl linkers can be beneficial.

  • Composition: Incorporating cyclic moieties like piperazine or piperidine can enhance both permeability and solubility.

• Reduce Hydrogen Bond Donors: Replacing amide bonds within the linker or at the ligand conjugation points with esters, for example, can reduce the HBD count and improve permeability.

• Prodrug Strategies: Masking polar functional groups with lipophilic, cleavable moieties can create a prodrug that crosses the cell membrane more efficiently. Once inside the cell, endogenous enzymes cleave the masking group to release the active PROTAC.

• Targeted Delivery: Conjugating the PROTAC to a ligand that is recognized by a cell surface receptor can facilitate active transport into the cell. For example, conjugation to folate can target cancer cells that overexpress the folate receptor.

• Leverage Intramolecular Hydrogen Bonding: Computational modeling can help predict conformations that favor intramolecular hydrogen bonding, guiding the design of more "chameleon-like" PROTACs that can shield their polarity.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and addressing poor cell permeability of your (S,R,S)-Ahpc-C6-NH2 PROTAC.

Step 1: Initial Observation

• Symptom: High biochemical activity (e.g., in vitro binding assays) but low or no cellular activity (e.g., target degradation in cell culture).

Step 2: Permeability Assessment

• Action: Perform a permeability assay.

  • Recommendation: Start with a PAMPA assay for a quick and cost-effective assessment of passive permeability.

  • Follow-up: If the PAMPA result indicates low permeability, or if you suspect active transport or efflux is a factor, proceed with a Caco-2 assay.

Step 3: Data Analysis and Interpretation

Assay	Result	Interpretation	Next Steps
PAMPA	High Permeability (Papp > 1 x 10⁻⁶ cm/s)	Passive diffusion is likely not the primary issue.	Investigate other factors: target engagement in cells, cellular stability (metabolism), or efflux.
PAMPA	Low Permeability (Papp < 1 x 10⁻⁶ cm/s)	Poor passive diffusion is a likely cause of low cellular efficacy.	Proceed with Caco-2 assay to investigate active transport/efflux. Consider structural modifications to improve permeability.
Caco-2	High A-to-B, Low B-to-A (Efflux Ratio ~1)	Good permeability, no significant efflux.	Permeability is not the limiting factor. Re-evaluate other cellular parameters.
Caco-2	Low A-to-B, Low B-to-A (Efflux Ratio ~1)	Poor intrinsic permeability.	Focus on structural modifications to enhance passive diffusion (see Q4).
Caco-2	Low A-to-B, High B-to-A (Efflux Ratio > 2)	The PROTAC is a substrate for efflux pumps (e.g., P-gp).	Co-dose with an efflux pump inhibitor (e.g., verapamil) to confirm. Modify the PROTAC to reduce its affinity for efflux transporters.

Table 1: Representative Permeability Data for PROTACs

Compound Type	Permeability Assay	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Efflux Ratio	Reference
Typical Small Molecule (High Permeability Control)	Caco-2	> 10	~1
Typical PROTAC (e.g., VH032-based)	PAMPA	0.002 - 0.6	N/A
AR PROTAC (Cereblon ligand)	Caco-2	1.7	8.4
AR PROTAC (VHL ligand)	Caco-2	< 0.8	> 12

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general method for assessing the passive permeability of a PROTAC.

Materials:

• PAMPA plate (e.g., 96-well format with a donor and acceptor plate)

• Phospholipid solution (e.g., 2% (w/v) L-α-phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test PROTAC and control compounds (high and low permeability)

• Analytical instrumentation (e.g., LC-MS/MS)

Methodology:

• Prepare Acceptor Plate: Add 300 µL of PBS to each well of the acceptor plate.

• Coat Membrane: Carefully add 5 µL of the phospholipid solution to the filter of each well in the donor plate and allow it to impregnate for 5 minutes.

• Prepare Donor Solutions: Dissolve the test PROTAC and control compounds in PBS to a final concentration (e.g., 10 µM).

• Add Donor Solutions: Add 200 µL of the donor solutions to the wells of the coated donor plate.

• Assemble Plate: Carefully place the donor plate on top of the acceptor plate to form a "sandwich".

• Incubate: Incubate the plate sandwich at room temperature for a defined period (e.g., 4-16 hours) in a humidified chamber to prevent evaporation.

• Sample Collection: After incubation, carefully separate the plates. Collect samples from both the donor and acceptor wells.

• Analysis: Determine the concentration of the compound in all samples using LC-MS/MS.

• Calculate Permeability: Calculate the apparent permeability coefficient (Papp) using the following equation:

  Papp = [-ln(1 - [Drug]acceptor / [Drug]equilibrium)] * (VA * VD) / ((VA + VD) * Area * Time)

  Where:

  • [Drug]acceptor is the concentration in the acceptor well.

  • [Drug]equilibrium is the theoretical equilibrium concentration.

  • VA is the volume of the acceptor well.

  • VD is the volume of the donor well.

  • Area is the filter area.

  • Time is the incubation time in seconds.

Caco-2 Permeability Assay

This protocol assesses both passive and active transport across a cell monolayer.

Materials:

• Caco-2 cells

• Transwell® permeable supports (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Transport buffer (e.g., Hank's Balanced Salt Solution (HBSS) with 25 mM HEPES, pH 7.4)

• Test PROTAC, control compounds (high/low permeability, efflux substrate)

• Efflux inhibitor (e.g., verapamil)

• LC-MS/MS for sample analysis

Methodology:

• Cell Seeding and Differentiation: Seed Caco-2 cells onto the Transwell® inserts and culture for 21-25 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Prepare for Transport Study:

  • Wash the cell monolayers with pre-warmed transport buffer.

  • Pre-incubate the monolayers with transport buffer for 30 minutes at 37°C.

• Transport Experiment (Apical to Basolateral - A to B):

  • Add the test PROTAC solution (in transport buffer) to the apical (donor) side.

  • Add fresh transport buffer to the basolateral (receiver) side.

• Transport Experiment (Basolateral to Apical - B to A):

  • Add the test PROTAC solution to the basolateral (donor) side.

  • Add fresh transport buffer to the apical (receiver) side.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sample Collection: At the end of the incubation, collect samples from both the donor and receiver compartments.

• Analysis: Quantify the concentration of the PROTAC in all samples using LC-MS/MS.

• Calculate Permeability and Efflux Ratio:

  • Calculate the Papp for both A-to-B and B-to-A directions using a similar formula as for the PAMPA assay, adjusting for the specific volumes and surface area of the Transwell® inserts.

  • Calculate the Efflux Ratio = Papp (B to A) / Papp (A to B).

Visualizations

Caption: Mechanism of action for an (S,R,S)-Ahpc-C6-NH2 based PROTAC.

Caption: Experimental workflow for assessing and addressing PROTAC permeability.

Caption: Troubleshooting decision tree for poor PROTAC permeability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation [frontiersin.org]
• 4. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Linker Length for (S,R,S)-Ahpc-C6-NH2 PROTACs

Welcome to the technical support center for researchers utilizing (S,R,S)-Ahpc-C6-NH2 in the development of Proteolysis Targeting Chimeras (PROTACs). This resource provides troubleshooting guidance and frequently asked questions to address common challenges encountered during the crucial linker optimization phase of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-Ahpc-C6-NH2 and what is its role in a PROTAC?

A1: (S,R,S)-Ahpc-C6-NH2 is a synthetic E3 ligase ligand-linker conjugate.[1][2][3][4] It consists of a von Hippel-Lindau (VHL) E3 ligase ligand, (S,R,S)-AHPC, connected to a 6-carbon alkyl linker (-C6-) that terminates in an amine group (-NH2).[1] In PROTAC synthesis, your protein of interest (POI) ligand, or "warhead," is chemically conjugated to this terminal amine group. This molecule serves as a foundational building block for creating VHL-recruiting PROTACs.

Q2: Why is the linker length so critical for PROTAC efficacy?

A2: The linker is not merely a spacer; it is a critical determinant of PROTAC activity. Its length and composition dictate the geometry and stability of the ternary complex (POI-PROTAC-E3 Ligase).

• Too Short: A short linker can cause steric hindrance, preventing the POI and E3 ligase from binding simultaneously.

• Too Long: An excessively long linker may not effectively bring the two proteins into the correct proximity for efficient ubiquitin transfer, or it may lead to unproductive binding geometries.

• Optimal Length: The ideal linker facilitates favorable protein-protein interactions within the ternary complex, leading to enhanced stability, efficient ubiquitination, and potent degradation of the target protein.

Q3: I have conjugated my warhead to (S,R,S)-Ahpc-C6-NH2, but I see no degradation of my target protein. What are the common causes?

A3: A lack of degradation is a common issue during initial screening. Consider the following possibilities:

• Suboptimal Linker Length: The initial 6-carbon linker may be too short or too long for your specific target. Synthesizing a library of PROTACs with varying linker lengths (e.g., shorter alkyl chains, longer alkyl chains, and PEG linkers) is a standard optimization step.

• Poor Cell Permeability: PROTACs are often large molecules that may struggle to cross the cell membrane. The linker's properties (hydrophobicity, flexibility) significantly influence permeability.

• The "Hook Effect": At high concentrations, PROTACs can form binary complexes (PROTAC:POI or PROTAC:E3 ligase) instead of the productive ternary complex, paradoxically reducing degradation. It is essential to test a wide range of concentrations to generate a full dose-response curve.

• Incorrect E3 Ligase Choice: While VHL is widely expressed, its levels can vary between cell lines and tissues. Confirm that VHL is expressed in your experimental model.

• Flawed Ternary Complex Geometry: Even if the linker length is adequate, the exit vector from your warhead or the Ahpc ligand may lead to an unproductive orientation of the E3 ligase relative to the target's surface lysines.

Troubleshooting Guide

This section addresses specific problems you may encounter and provides actionable steps for resolution.

Problem 1: No or Weak Target Degradation Observed

You have treated cells with your new PROTAC but Western blot analysis shows little to no reduction in your protein of interest (POI).

// Nodes start [label="No / Weak Degradation\nObserved", fillcolor="#EA4335", fontcolor="#FFFFFF"];

check_linker [label="Is Linker Length\nOptimal?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; check_perm [label="Is PROTAC\nCell Permeable?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; check_ternary [label="Is a Stable Ternary\nComplex Forming?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; check_hook [label="Is it the\nHook Effect?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

sol_linker [label="Synthesize & Test\nLinker Library\n(Alkyl & PEG Linkers)", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_perm [label="1. Modify Linker\n(e.g., add PEG for solubility).\n2. Perform Permeability Assay\n(e.g., Caco-2).", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_ternary [label="1. Perform Ternary Complex Assay\n(e.g., Pull-down, SPR, BLI).\n2. Redesign Linker Attachment Points.", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_hook [label="Perform Full Dose-Response\nExperiment (pM to µM range).", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_linker; check_linker -> sol_linker [label=" No"]; check_linker -> check_perm [label=" Yes"];

check_perm -> sol_perm [label=" No"]; check_perm -> check_ternary [label=" Yes"];

check_ternary -> sol_ternary [label=" No"]; check_ternary -> check_hook [label=" Yes"];

check_hook -> sol_hook [label=" Possible"]; } } Caption: Troubleshooting workflow for lack of PROTAC activity.

Problem 2: High Degradation (DC50) but Low Maximum Degradation (Dmax < 80%)

Your PROTAC is potent at low concentrations, but a significant fraction of the target protein remains even at saturating doses.

• Possible Cause: A sub-population of the target protein may be inaccessible to the PROTAC (e.g., located in a different cellular compartment) or the PROTAC may have poor stability, degrading before it can act on the entire pool of target protein.

• Solution:

  • Stability Assays: Assess the metabolic stability of your PROTAC in cell lysate or microsomes.

  • Immunofluorescence: Use microscopy to confirm the subcellular colocalization of your PROTAC (if a fluorescent version is available), the target protein, and the E3 ligase.

  • Linker Composition: Modify the linker to improve metabolic stability. For example, replacing simple alkyl chains with more rigid or ether-containing structures can sometimes reduce susceptibility to metabolic enzymes.

Illustrative Data for Linker Optimization

Optimizing the linker often involves creating a small library of compounds and comparing their performance. The table below presents hypothetical data for a series of PROTACs targeting "Protein X" using (S,R,S)-Ahpc as the VHL ligand.

PROTAC ID	Linker Composition	Linker Length (Atoms)	Degradation DC50 (nM)	Max Degradation (Dmax)	Ternary Complex Kd (nM)
PROTAC-1	Alkyl Chain (C4)	4	> 1000	< 10%	No Binding
PROTAC-2	Alkyl Chain (C6)	6	250	65%	150
PROTAC-3	Alkyl Chain (C8)	8	35	92%	40
PROTAC-4	Alkyl Chain (C10)	10	150	75%	95
PROTAC-5	PEG (2 units)	8	50	95%	55
PROTAC-6	PEG (4 units)	14	400	60%	210

Data is hypothetical and for illustrative purposes only.

Analysis: In this example, the 8-atom alkyl chain (PROTAC-3 ) provides the best balance, resulting in the lowest DC50 and a high Dmax, which corresponds well with the strongest ternary complex formation (lowest Kd). The PEG linker of the same atom length (PROTAC-5 ) also shows excellent activity, suggesting it may be a good alternative if solubility or permeability is a concern.

Key Experimental Protocols

Protocol 1: Western Blot for PROTAC-Induced Protein Degradation

This protocol is fundamental for quantifying the degradation of your target protein.

• Cell Culture & Treatment: Plate cells (e.g., HEK293T, or a relevant cancer cell line) in 6-well plates. Allow them to adhere overnight. Treat cells with a serial dilution of your PROTAC (e.g., 1 nM to 10,000 nM) and a vehicle control (e.g., DMSO) for a set time (e.g., 18-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS, then add RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• Sample Preparation: Normalize protein concentrations with lysis buffer. Add Laemmli sample buffer and boil at 95°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature (e.g., 5% non-fat milk in TBST).

  • Incubate with a primary antibody against your POI overnight at 4°C.

  • Wash the membrane, then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Repeat the process for a loading control antibody (e.g., GAPDH, β-actin).

• Detection and Analysis: Apply an ECL substrate and capture the chemiluminescent signal. Quantify band intensities using densitometry software. Normalize the POI signal to the loading control. Calculate the percentage of remaining protein relative to the vehicle control to determine DC50 and Dmax values.

Protocol 2: In Vitro Ternary Complex Pull-Down Assay

This assay provides direct evidence of ternary complex formation.

• Reagents: Purified recombinant His-tagged E3 ligase (e.g., VHL complex), purified recombinant GST-tagged POI, and your PROTAC.

• Complex Formation: In a microcentrifuge tube, combine the His-VHL complex, GST-POI, and your PROTAC at a specified concentration in assay buffer. Incubate for 1-2 hours at 4°C with gentle rotation. Include controls lacking the PROTAC or one of the proteins.

• Pull-Down: Add glutathione magnetic beads to the mixture to capture the GST-POI. Incubate for another hour at 4°C.

• Washing: Use a magnetic rack to pellet the beads. Wash the beads 3-5 times with ice-cold wash buffer to remove non-specific binders.

• Elution and Analysis: Elute the bound proteins from the beads by adding SDS-PAGE sample buffer and boiling. Analyze the eluate by Western blot using antibodies against the His-tag (to detect VHL) and the GST-tag (to confirm pull-down of the POI).

• Interpretation: A strong band for His-VHL in the lane containing the PROTAC (and absent or weak in the control lane) indicates that the PROTAC successfully induced the formation of a POI-PROTAC-VHL ternary complex.

Visualizing PROTAC Mechanisms and Workflows

// Nodes start [label="Start:\n(S,R,S)-Ahpc-C6-NH2\n+ POI Warhead", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; synthesis [label="1. Synthesize Linker Library\n(Vary Length & Composition)", fillcolor="#FBBC05", fontcolor="#202124"]; screen [label="2. Cellular Degradation Screen\n(Western Blot)\nDetermine DC50 & Dmax", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ternary [label="3. Confirm Ternary Complex Formation\n(Pull-down, SPR, etc.)\nfor top candidates", fillcolor="#EA4335", fontcolor="#FFFFFF"]; validate [label="4. Validate Mechanism\n(e.g., Proteasome Inhibitor Rescue,\nUbiquitination Assay)", fillcolor="#34A853", fontcolor="#FFFFFF"]; optimize [label="5. Lead Optimization\n(Permeability, Solubility,\nOff-target Effects)", fillcolor="#34A853", fontcolor="#FFFFFF"]; finish [label="Lead PROTAC\nIdentified", shape=house, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> synthesis; synthesis -> screen; screen -> ternary; ternary -> validate; validate -> optimize; optimize -> finish; screen -> synthesis [style=dashed, label=" Iterate"]; } } Caption: Experimental workflow for linker optimization and PROTAC development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

overcoming off-target effects with (S,R,S)-Ahpc-C6-NH2 linkers

Welcome to the technical support center for troubleshooting and optimizing experiments involving (S,R,S)-Ahpc-C6-NH2 linkers in the development of Proteolysis Targeting Chimeras (PROTACs). This resource provides researchers, scientists, and drug development professionals with practical guidance to overcome common challenges, particularly in mitigating off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the (S,R,S)-Ahpc-C6-NH2 linker and what is its primary application?

A1: The (S,R,S)-Ahpc-C6-NH2 is a synthesized E3 ligase ligand-linker conjugate. It incorporates a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase and a C6 alkyl amine linker.[1][2] Its primary use is in the construction of PROTACs, which are heterobifunctional molecules designed to induce the degradation of specific target proteins by hijacking the cell's natural ubiquitin-proteasome system.[1][2]

Q2: How can the choice of linker, such as the (S,R,S)-Ahpc-C6-NH2, influence the off-target effects of a PROTAC?

A2: The linker component of a PROTAC plays a crucial role in determining its overall efficacy and specificity. The length, rigidity, and composition of the linker influence the formation of a stable and productive ternary complex between the target protein, the PROTAC, and the E3 ligase.[3] An optimally designed linker, such as the (S,R,S)-Ahpc-C6-NH2, can properly orient the two ligands for effective ubiquitination of the target protein while minimizing the unintended degradation of other proteins. Conversely, a poorly chosen linker can lead to reduced on-target degradation or increased off-target effects.

Q3: What are the common mechanisms that lead to off-target effects with PROTACs?

A3: Off-target effects with PROTACs can arise from several factors:

• Unintended degradation of non-target proteins: The PROTAC may facilitate the ubiquitination and degradation of proteins other than the intended target.

• Pharmacological effects of the PROTAC molecule itself: The warhead (target-binding ligand) or the E3 ligase ligand component may have independent biological activities.

• Non-specific binding: The linker itself could contribute to non-specific interactions with other cellular components.

Troubleshooting Guides

Guide 1: Inconsistent or No Target Protein Degradation

If you are observing variable or no degradation of your target protein when using a PROTAC constructed with the (S,R,S)-Ahpc-C6-NH2 linker, consider the following troubleshooting steps:

Potential Cause	Troubleshooting Recommendation
Suboptimal PROTAC Concentration (Hook Effect)	PROTACs can exhibit a "hook effect" where high concentrations lead to the formation of binary complexes (PROTAC-target or PROTAC-E3 ligase) instead of the productive ternary complex, reducing degradation efficiency. Action: Perform a dose-response experiment with a wide concentration range to determine the optimal concentration for maximal degradation (DC50).
Poor Cell Permeability	The physicochemical properties of the final PROTAC molecule, influenced by the linker, might limit its ability to cross the cell membrane. Action: Confirm cellular uptake of your PROTAC. If permeability is low, you may need to consider linker modifications to improve solubility and permeability.
Incorrect Incubation Time	The kinetics of PROTAC-mediated degradation can vary depending on the target protein and cell line. Action: Conduct a time-course experiment to identify the optimal treatment duration for maximal protein degradation.
Issues with E3 Ligase or Proteasome Machinery	The cell line you are using may have low expression or activity of the VHL E3 ligase or the proteasome. Action: Confirm the expression and activity of VHL and the proteasome in your cell line. Pre-treatment with a proteasome inhibitor (e.g., MG132) should rescue target protein degradation.
PROTAC Instability	The PROTAC molecule may be unstable in your experimental media or under your specific conditions. Action: Assess the stability of your PROTAC in the experimental media over the time course of your experiment.

Guide 2: Significant Off-Target Protein Degradation Observed

If your proteomics data reveals the degradation of unintended proteins, the following steps can help you identify and mitigate these off-target effects:

Potential Cause	Troubleshooting Recommendation
Lack of Selectivity	The warhead or the overall PROTAC structure may have inherent affinities for other proteins. Action: Synthesize and test analog PROTACs with modifications to the linker or the target-binding warhead to improve selectivity. For pomalidomide-based PROTACs, modifications at the C5 position of the phthalimide ring have been shown to reduce off-target degradation of zinc-finger proteins.
Target-Independent Effects	The observed effects may not be due to the degradation of the intended target. Action: Use inactive control compounds. This could be a molecule with a modification that prevents binding to either the target protein or the VHL E3 ligase. This helps differentiate between target-dependent and independent off-target effects.
"Hook Effect" at High Concentrations	As mentioned previously, high PROTAC concentrations can lead to non-productive binary complex formation and potentially increase off-target interactions. Action: Carefully titrate the PROTAC concentration to find the optimal window for selective on-target degradation.

Experimental Protocols

Protocol 1: Assessing On-Target vs. Off-Target Degradation using Global Proteomics (Mass Spectrometry)

This protocol provides a general workflow to identify on-target and off-target effects of a PROTAC incorporating the (S,R,S)-Ahpc-C6-NH2 linker.

Objective: To quantitatively assess changes in the cellular proteome upon treatment with the PROTAC.

Materials:

• Cell line of interest

• Your PROTAC with the (S,R,S)-Ahpc-C6-NH2 linker

• Inactive control PROTAC (e.g., with a modification to the VHL ligand to prevent binding)

• Vehicle control (e.g., DMSO)

• Cell lysis buffer

• Reagents for protein quantification (e.g., BCA assay)

• Materials for protein digestion (e.g., trypsin)

• Mass spectrometer and associated chromatography equipment

Methodology:

• Cell Treatment:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with your PROTAC at its optimal degradation concentration (determined from a dose-response curve), the inactive control PROTAC at the same concentration, and a vehicle control.

  • Incubate for the optimal duration determined from a time-course experiment.

• Sample Preparation:

  • Harvest and lyse the cells.

  • Quantify the total protein concentration in each lysate.

  • Perform in-solution or in-gel digestion of the proteins (e.g., with trypsin).

  • Label the resulting peptides if using isotopic labeling methods (e.g., TMT, iTRAQ) or proceed with label-free quantification.

• Mass Spectrometry Analysis:

  • Analyze the peptide samples using LC-MS/MS.

• Data Analysis:

  • Process the raw mass spectrometry data using appropriate software (e.g., MaxQuant, Proteome Discoverer).

  • Perform statistical analysis to identify proteins with significantly altered abundance in the PROTAC-treated samples compared to the control samples.

  • Critically, compare the protein changes to those observed with the inactive control to filter out non-degradation-related effects.

  • Utilize bioinformatics tools to perform pathway analysis on the identified off-target proteins to understand their biological implications.

Workflow for Off-Target Protein Identification

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]

addressing solubility problems of (S,R,S)-Ahpc-C6-NH2 derivatives

This guide provides troubleshooting advice and answers to frequently asked questions regarding the solubility of (S,R,S)-Ahpc-C6-NH2 and its derivatives. These molecules are key building blocks in the development of Proteolysis-targeting chimeras (PROTACs), and their inherent hydrophobicity often presents significant challenges in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-Ahpc-C6-NH2 and why is it poorly soluble in aqueous solutions?

(S,R,S)-Ahpc-C6-NH2 , also known as VH032-C6-NH2, is an E3 ligase ligand-linker conjugate. It combines a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase with a 6-carbon alkyl linker that has a terminal amine group[1][2]. This structure is a common starting point for synthesizing PROTACs, which are large molecules designed to target specific proteins for degradation[2].

The poor aqueous solubility stems from its molecular structure. PROTACs and their precursors are often high molecular weight compounds and can be lipophilic (hydrophobic), which limits their ability to dissolve in water-based solutions[3][4]. The C6 alkyl linker, in particular, contributes to the overall nonpolar nature of the molecule.

Q2: What are the recommended starting solvents for dissolving (S,R,S)-Ahpc-C6-NH2 derivatives?

For initial stock solutions, organic solvents are recommended. Vendor datasheets and common laboratory practices suggest using the following:

• Dimethyl sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

It is crucial to prepare a high-concentration stock solution in one of these solvents first, which can then be diluted into your aqueous experimental medium. Direct dissolution in aqueous buffers is likely to fail.

Q3: My compound precipitates when I dilute my DMSO stock into an aqueous buffer. What should I do?

This is a common problem known as "crashing out." It occurs when the concentration of the organic solvent is not high enough to keep the hydrophobic compound dissolved in the final aqueous solution. Here are several strategies to address this:

• Decrease the Final Concentration: The simplest solution is often to lower the final concentration of your compound in the aqueous medium.

• Use Co-solvents: Incorporate a water-miscible organic solvent (a co-solvent) into your final aqueous buffer to increase the compound's solubility.

• Adjust pH: The terminal amine group on the C6 linker is basic. Lowering the pH of the buffer (e.g., to pH 5-6) will protonate this amine, creating a charged species that may have improved aqueous solubility. Salt formation is a common technique to improve the solubility of drugs with ionizable groups.

• Incorporate Surfactants: Low concentrations of non-ionic surfactants (e.g., Tween-80, Pluronic F-68) can form micelles that encapsulate the hydrophobic compound, aiding its dispersion in aqueous media.

Q4: Can I modify the linker to improve the solubility of my final PROTAC molecule?

Yes, the linker plays a critical role in determining the physicochemical properties of a PROTAC. To improve solubility, consider these linker modifications:

• Incorporate Hydrophilic Spacers: Replacing the alkyl C6 linker with more polar units, such as polyethylene glycol (PEG) chains, can significantly enhance the aqueous solubility of the final PROTAC.

• Add Ionizable Groups: Introducing acidic or basic functional groups into the linker can allow for pH modification and salt formation to improve solubility.

• Introduce Polar Functional Groups: Adding nitrogen-rich heterocycles like morpholine or piperazine can increase polarity and provide hydrogen bonding opportunities with water, though this must be balanced against potential liabilities like lysosomal trapping.

Troubleshooting Guide

This section provides a step-by-step approach to resolving common solubility issues encountered during experiments.

Problem 1: Compound is insoluble when preparing a stock solution.

• Cause: The chosen solvent may not be appropriate for the specific derivative.

• Solution Workflow:

Caption: Workflow for dissolving stock solutions.

Problem 2: Precipitate forms immediately upon dilution into aqueous buffer.

• Cause: The compound has exceeded its solubility limit in the final aqueous medium.

• Solution Workflow:

Caption: Troubleshooting precipitation in aqueous media.

Quantitative Data & Formulation Strategies

The following tables summarize common solvents and formulation excipients used to address solubility issues. The provided concentration ranges are typical starting points and may require optimization for your specific derivative.

Table 1: Common Organic Solvents for Stock Solutions

Solvent	Polarity	Boiling Point (°C)	Notes
DMSO	High	189	Aprotic, highly polar, excellent for many hydrophobic compounds. Can be cytotoxic at higher concentrations.
DMF	High	153	Aprotic, polar. Use with caution, as it is a known hepatotoxin.
Dichloromethane (DCM)	Medium	40	Good for highly nonpolar compounds. Highly volatile.
Ethanol	High	78	Protic, polar. Often used as a co-solvent in final formulations.

Table 2: Excipients for Improving Aqueous Solubility

Excipient Class	Example	Typical Starting Conc.	Mechanism of Action
Co-solvents	Ethanol, Propylene Glycol	1-10% (v/v)	Reduces the polarity of the aqueous medium, increasing solubility of hydrophobic solutes.
Surfactants	Tween-80, Pluronic F-68	0.01-0.1% (w/v)	Form micelles to encapsulate the drug, increasing its apparent solubility.
Cyclodextrins	HP-β-CD, SBE-β-CD	1-5% (w/v)	Forms inclusion complexes where the hydrophobic drug resides in the cyclodextrin's nonpolar cavity.
pH Modifiers	HCl, Acetic Acid	To desired pH	Protonates basic sites (like the terminal amine) to form a more soluble salt.

Experimental Protocols

Protocol 1: Kinetic Solubility Assessment using the Shake-Flask Method

This protocol provides a standardized way to measure the equilibrium solubility of your compound in a specific buffer.

Caption: Workflow for the Shake-Flask Solubility Assay.

Detailed Steps:

• Preparation: Prepare a 10 mM stock solution of the (S,R,S)-Ahpc-C6-NH2 derivative in 100% DMSO. Also, prepare the aqueous buffer of interest (e.g., Phosphate-Buffered Saline, pH 7.4).

• Addition: In a glass vial, add a small amount of the DMSO stock to the aqueous buffer. The final DMSO concentration should be kept low (e.g., <1%) to minimize its co-solvent effect. Ensure a visible precipitate forms, indicating an excess of the compound.

• Equilibration: Seal the vial and place it in a shaker incubator at a constant temperature (e.g., 37°C) for 24 to 48 hours. This allows the system to reach thermodynamic equilibrium.

• Phase Separation: After incubation, separate the solid and liquid phases. Centrifugation is often preferred over filtration to avoid potential compound adsorption to the filter membrane.

• Quantification: Carefully remove an aliquot of the clear supernatant. Dilute the sample as needed and determine the compound's concentration using a suitable, validated analytical method like HPLC or LC-MS. The resulting concentration is the equilibrium solubility under those conditions.

References

• 1. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Focusing on PROTAC Permeability and Solubility Improving the Oral Availability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

mitigating degradation of (S,R,S)-Ahpc-C6-NH2 during storage

Technical Support Center: (S,R,S)-Ahpc-C6-NH2

This technical support center provides researchers, scientists, and drug development professionals with guidance on mitigating the degradation of (S,R,S)-Ahpc-C6-NH2 during storage. The following information is intended to help ensure the stability and integrity of the compound for optimal experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-Ahpc-C6-NH2 and what is its function?

A1: (S,R,S)-Ahpc-C6-NH2, also known as VH032-C6-NH2, is a synthetic E3 ligase ligand-linker conjugate. It incorporates a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase and a C6 alkyl amine linker. This molecule is a key building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are designed to induce the degradation of specific target proteins.[1][2]

Q2: What are the recommended storage conditions for (S,R,S)-Ahpc-C6-NH2?

A2: The recommended storage conditions for (S,R,S)-Ahpc-C6-NH2 can vary slightly between suppliers, but generally, the following guidelines apply. For detailed information, always refer to the certificate of analysis provided with your specific lot of the compound.

Q3: Why is proper storage of (S,R,S)-Ahpc-C6-NH2 critical?

A3: Proper storage is crucial to prevent chemical degradation of the molecule. The primary amine and amide functionalities in (S,R,S)-Ahpc-C6-NH2 make it susceptible to degradation pathways such as oxidation and hydrolysis. Degradation can lead to the formation of impurities, which can compromise the compound's activity and lead to inconsistent or unreliable experimental results.

Q4: What are the potential degradation pathways for (S,R,S)-Ahpc-C6-NH2?

A4: Based on the chemical structure of (S,R,S)-Ahpc-C6-NH2, which contains a primary amine and amide bonds, the most likely degradation pathways are oxidation of the amine group and hydrolysis of the amide bonds. The linker moiety has been identified as a potential site of metabolic instability in PROTAC molecules.[3]

Q5: How can I assess the purity and stability of my stored (S,R,S)-Ahpc-C6-NH2?

A5: The purity and stability of (S,R,S)-Ahpc-C6-NH2 can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). These methods can separate the parent compound from any degradation products and allow for their identification and quantification.

Troubleshooting Guide

This guide addresses specific issues that users might encounter related to the degradation of (S,R,S)-Ahpc-C6-NH2.

Problem	Possible Cause	Recommended Solution
Inconsistent or poor results in PROTAC synthesis.	Degradation of the (S,R,S)-Ahpc-C6-NH2 building block.	1. Verify Purity: Assess the purity of your stored (S,R,S)-Ahpc-C6-NH2 using HPLC-MS. Compare the chromatogram to the certificate of analysis or a freshly prepared standard. 2. Use Fresh Aliquots: If degradation is suspected, use a fresh, unopened vial of the compound. 3. Optimize Storage: Ensure that the compound is stored under the recommended conditions (see table below), protected from light and moisture.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS) of the synthesized PROTAC.	Formation of degradation products from (S,R,S)-Ahpc-C6-NH2 during storage or the synthetic process.	1. Characterize Impurities: Use mass spectrometry to determine the molecular weights of the unexpected peaks and deduce their potential structures. This can help identify the degradation pathway. 2. Review Storage History: Check the storage history of the (S,R,S)-Ahpc-C6-NH2 used. Extended storage at suboptimal temperatures or exposure to air and moisture can accelerate degradation. 3. Inert Atmosphere: For long-term storage, consider storing the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.
Reduced yield in reactions involving the primary amine of (S,R,S)-Ahpc-C6-NH2.	Oxidation of the primary amine to a less reactive functional group.	1. Confirm Amine Availability: Use a qualitative test for primary amines (e.g., ninhydrin test) to confirm the presence of the reactive amine group. 2. Degas Solvents: When preparing stock solutions, use freshly degassed solvents to minimize dissolved oxygen.

Data Presentation

Recommended Storage Conditions for (S,R,S)-Ahpc-C6-NH2

Form	Storage Temperature	Duration	Supplier Recommendations
Powder	-20°C	3 years	Store sealed and away from moisture.[2][4]
4°C	2 years
In Solvent (e.g., DMSO)	-80°C	6 months - 2 years	Aliquot to avoid repeated freeze-thaw cycles. Store sealed and away from moisture.
-20°C	1 month - 1 year

Potential Degradation Pathways and Products of (S,R,S)-Ahpc-C6-NH2

Degradation Pathway	Reactive Site	Potential Degradation Products	Contributing Factors
Oxidation	Primary amine (-NH2) on the C6 linker	Aldehydes, carboxylic acids, N-oxides, nitroalkanes.	Exposure to oxygen (air), elevated temperatures, presence of metal ions.
Hydrolysis	Amide bonds within the core structure	Carboxylic acid and amine fragments resulting from amide bond cleavage.	Presence of water (moisture), acidic or basic conditions.

Experimental Protocols

Protocol for Assessing the Stability of (S,R,S)-Ahpc-C6-NH2 via HPLC-MS

Objective: To determine the purity of (S,R,S)-Ahpc-C6-NH2 and identify potential degradation products after storage.

Materials:

• (S,R,S)-Ahpc-C6-NH2 sample (stored)

• Fresh (S,R,S)-Ahpc-C6-NH2 standard (for comparison)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (FA)

• HPLC system with a C18 column

• Mass spectrometer (e.g., Q-TOF or Orbitrap)

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the stored (S,R,S)-Ahpc-C6-NH2 in DMSO at a concentration of 10 mM.

  • Prepare a fresh stock solution of the standard (S,R,S)-Ahpc-C6-NH2 in DMSO at the same concentration.

  • Dilute both stock solutions to a final concentration of 10 µM in a 50:50 mixture of ACN and water with 0.1% FA.

• HPLC Conditions (Example):

  • Column: C18, 2.1 x 50 mm, 1.8 µm particle size

  • Mobile Phase A: Water + 0.1% FA

  • Mobile Phase B: ACN + 0.1% FA

  • Gradient: 5% B to 95% B over 10 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Mass Range: 100-1000 m/z

  • Data Acquisition: Full scan MS and data-dependent MS/MS

• Data Analysis:

  • Compare the chromatograms of the stored sample and the fresh standard.

  • Integrate the peak area of the parent compound in both samples to assess purity.

  • Analyze the mass spectra of any new peaks in the stored sample to identify potential degradation products. The expected mass of the parent compound is 557.75 g/mol . Look for masses corresponding to oxidized or hydrolyzed products.

Mandatory Visualization

Caption: Troubleshooting workflow for (S,R,S)-Ahpc-C6-NH2 degradation.

Caption: Potential degradation pathways for (S,R,S)-Ahpc-C6-NH2.

References

• 1. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide to (S,R,S)-Ahpc-C6-NH2 and Other VHL E3 Ligase Linkers in PROTAC Design

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of targeted protein degradation, the strategic design of Proteolysis Targeting Chimeras (PROTACs) is paramount to achieving therapeutic success. As heterobifunctional molecules, PROTACs are composed of a warhead that binds to a protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two moieties. The von Hippel-Lindau (VHL) E3 ligase is a commonly exploited ligase in PROTAC development. The linker, far from being a passive spacer, plays a critical role in determining the efficacy, selectivity, and physicochemical properties of a VHL-based PROTAC.

This guide provides an objective comparison of the (S,R,S)-Ahpc-C6-NH2 linker with other classes of VHL E3 ligase linkers, supported by experimental data. We will delve into the structural and functional differences between various linker types and their impact on PROTAC performance, offering a valuable resource for the rational design of next-generation protein degraders.

The Central Role of the Linker in PROTAC Function

The linker is a key determinant of a PROTAC's ability to form a stable and productive ternary complex, which is the crucial first step in the ubiquitination and subsequent degradation of the target protein. An optimally designed linker facilitates favorable protein-protein interactions within this complex, leading to efficient ubiquitination. Conversely, a suboptimal linker can result in steric hindrance, unfavorable conformations, or instability, thereby compromising degradation efficiency. The composition, length, and rigidity of the linker profoundly influence a PROTAC's efficacy, selectivity, and pharmacokinetic properties.

Performance Comparison of VHL E3 Ligase Linkers

The efficacy of a PROTAC is typically quantified by two key parameters:

• DC50: The concentration of the PROTAC required to degrade 50% of the target protein. A lower DC50 value indicates higher potency.

• Dmax: The maximum percentage of target protein degradation achieved. A higher Dmax value indicates greater efficacy.

(S,R,S)-Ahpc-C6-NH2: An Alkyl-Based Linker

The (S,R,S)-Ahpc-C6-NH2 linker is a derivative of the VHL ligand (S,R,S)-AHPC and incorporates a six-carbon alkyl chain. This type of linker provides a degree of flexibility that can be crucial for allowing the PROTAC to adopt a conformation suitable for ternary complex formation.

In a study focused on the degradation of the F-box protein FBXO22, a PROTAC employing a methylated derivative of this linker, (S,R,S)-AHPC(Me)-C6-NH2, demonstrated potent and selective degradation. The key performance metrics were:

Linker	Target Protein	Cell Line	DC50 (nM)	Dmax (%)
(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	77	99[1]

This data highlights the potential of the (S,R,S)-Ahpc-C6-NH2 scaffold in designing potent degraders. The simple alkyl nature of the C6 linker provides a straightforward synthetic handle for PROTAC assembly.

Comparative Analysis with Other Linker Types

Direct head-to-head comparisons of (S,R,S)-Ahpc-C6-NH2 with other VHL linkers for the same target protein are limited in the public domain. However, we can draw valuable insights from studies that systematically vary linker composition and length for a given target.

A study by researchers at AstraZeneca investigated a series of nine VHL-recruiting PROTACs targeting the extracellular signal-regulated kinase 5 (ERK5)[2]. This study provides a valuable framework for comparing different linker archetypes. While not providing DC50 and Dmax values, it offers crucial data on cell permeability, a critical factor for PROTAC efficacy.

The table below summarizes the linker types and their observed impact on cell permeability from this study.

Linker Type	Linker Composition	Flexibility	Cell Permeability Class
Alkyl	Aliphatic chain	High	Low[2]
PEG-like	Ethylene glycol-based	High	High[2]
Rigidified	Amide-containing	Medium	Medium-High[2]
Rigid	Phenyl- and Pyridyl-containing	Low	Medium-Low
Piperidine-containing	Piperidine moiety	Medium	Medium-High

Cell permeability was classified based on the ratio of in-cellulo to in-vitro binding potencies to VHL.

This study revealed that linkers enabling the PROTAC to adopt folded conformations with reduced polar surface area exhibited higher cell permeability. Notably, the PEG-like linker demonstrated superior permeability compared to the simple alkyl chain for the same target and VHL ligand. This suggests that while alkyl linkers like the C6 chain in (S,R,S)-Ahpc-C6-NH2 are effective, incorporating more hydrophilic elements like PEG units may enhance drug-like properties.

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms and methodologies discussed, the following diagrams illustrate key concepts in PROTAC research.

PROTAC Mechanism of Action

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Stereochemical Nuances of PROTAC Efficacy: A Comparative Analysis of (S,R,S)-Ahpc-C6-NH2 and (S,S,R)-Ahpc-C6-NH2

The precise three-dimensional arrangement of atoms within a molecule, or stereochemistry, is a critical determinant of its biological activity. In the rapidly advancing field of Proteolysis Targeting Chimeras (PROTACs), the stereochemistry of the E3 ligase ligand is paramount for effective protein degradation. This guide provides a detailed comparison of two stereoisomers of the von Hippel-Lindau (VHL) E3 ligase ligand linker, (S,R,S)-Ahpc-C6-NH2 and (S,S,R)-Ahpc-C6-NH2, highlighting the profound impact of stereochemistry on PROTAC efficacy.

While both (S,R,S)-Ahpc-C6-NH2 and (S,S,R)-Ahpc-C6-NH2 share the same chemical formula and connectivity of atoms, their different spatial arrangements lead to a stark contrast in their ability to bind to the VHL E3 ligase. The (S,R,S) configuration is the active stereoisomer, demonstrating potent VHL binding and enabling the formation of a productive ternary complex between the target protein, the PROTAC, and the VHL E3 ligase. This ternary complex formation is the crucial first step in the ubiquitination and subsequent proteasomal degradation of the target protein.

Conversely, the (S,S,R) stereoisomer is considered the inactive counterpart. Studies have shown that inverting the stereocenter at the hydroxyproline core, a key feature of the Ahpc moiety, abrogates VHL binding. Consequently, PROTACs synthesized with the (S,S,R)-Ahpc-C6-NH2 linker are unable to effectively recruit the VHL E3 ligase and fail to induce the degradation of the target protein.

Quantitative Comparison of Efficacy

Parameter	(S,R,S)-Ahpc-C6-NH2 based PROTAC	(S,S,R)-Ahpc-C6-NH2 based PROTAC
VHL Binding Affinity	High	Negligible to Very Low
Ternary Complex Formation	Efficient	Inefficient to None
Target Protein Degradation (DC50)	Potent (nanomolar to low micromolar range)	Inactive or very high micromolar
Maximum Degradation (Dmax)	High	Low to None

Signaling Pathway and Experimental Workflow

The efficacy of a PROTAC is determined by its ability to induce the formation of a ternary complex, leading to the ubiquitination and degradation of the target protein. The signaling pathway and a typical experimental workflow to assess degradation are illustrated below.

PROTAC-mediated Protein Degradation Pathway

Experimental Workflow for Western Blot Analysis

Experimental Protocols

1. Western Blotting for Protein Degradation Assessment

This protocol is a standard method to quantify the levels of a target protein in cells following treatment with a PROTAC.

• Cell Culture and Treatment: Plate cells at a suitable density and allow them to adhere overnight. Treat the cells with varying concentrations of the PROTACs (both (S,R,S) and (S,S,R) stereoisomers) or a vehicle control (e.g., DMSO) for a predetermined time course (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay, to ensure equal protein loading for electrophoresis.

• SDS-PAGE and Protein Transfer: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Antibody Incubation: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific to the target protein, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using densitometry software. Normalize the target protein levels to a loading control (e.g., GAPDH or β-actin) to determine the percentage of protein degradation relative to the vehicle-treated control. From this data, dose-response curves can be generated to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.

2. Isothermal Titration Calorimetry (ITC) for Binding Affinity Determination

ITC is a technique used to measure the heat changes that occur upon biomolecular binding, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

• Sample Preparation: Dialyze the purified VHL protein and the Ahpc-C6-NH2 ligands (both stereoisomers) against the same buffer to minimize buffer mismatch effects. Accurately determine the concentrations of the protein and the ligands.

• ITC Experiment: Load the VHL protein into the sample cell of the calorimeter and the ligand into the injection syringe. The experiment consists of a series of small injections of the ligand into the protein solution.

• Data Analysis: The heat released or absorbed upon each injection is measured. The resulting data is plotted as heat change per injection versus the molar ratio of ligand to protein. This binding isotherm is then fitted to a suitable binding model to determine the thermodynamic parameters of the interaction.

3. Surface Plasmon Resonance (SPR) for Binding Kinetics and Affinity

SPR is a label-free technique for real-time monitoring of biomolecular interactions. It can provide kinetic data (association and dissociation rate constants) in addition to binding affinity.

• Chip Preparation: Immobilize the purified VHL protein onto a sensor chip surface.

• Binding Measurement: Inject a series of concentrations of the Ahpc-C6-NH2 ligands (both stereoisomers) over the sensor surface. The binding of the ligand to the immobilized protein causes a change in the refractive index at the surface, which is detected as a response signal.

• Data Analysis: The sensorgrams (plots of response versus time) are analyzed to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Conclusion

The stereochemistry of the VHL ligand is a critical design element in the development of effective PROTACs. The (S,R,S) configuration of Ahpc-C6-NH2 is the active form that enables robust VHL binding and subsequent target protein degradation. In contrast, the (S,S,R) stereoisomer is inactive due to its inability to productively engage the VHL E3 ligase. Researchers and drug developers must therefore pay meticulous attention to the stereochemical integrity of their VHL ligands to ensure the desired pharmacological outcome of their PROTAC molecules. The use of the inactive (S,S,R) stereoisomer as a negative control is a valuable tool to confirm that the observed degradation is a direct result of VHL-mediated ubiquitination.

A Comparative Guide to Target Degradation Validation of (S,R,S)-Ahpc-C6-NH2 based PROTACs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of PROTACs (Proteolysis Targeting Chimeras) utilizing the (S,R,S)-Ahpc-C6-NH2 linker, a derivative of the von Hippel-Lindau (VHL) E3 ligase ligand. We will delve into the validation of target degradation by these molecules, supported by experimental data and detailed protocols for key assays. This guide also offers a comparison with alternative PROTAC linkers and other targeted protein degradation technologies.

Introduction to (S,R,S)-Ahpc-C6-NH2 based PROTACs

PROTACs are heterobifunctional molecules that harness the cell's own ubiquitin-proteasome system to induce the degradation of specific target proteins.[1][2] They consist of three key components: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.[3] The (S,R,S)-Ahpc-C6-NH2 is a widely used component in PROTAC synthesis, incorporating a VHL E3 ligase ligand and a 6-carbon alkyl chain linker with a terminal amine group, which allows for conjugation to a POI ligand.[4][5] The selection of the E3 ligase ligand and the linker is critical as it can significantly influence the PROTAC's cell permeability, degradation efficiency, and overall therapeutic window.

Validation of Target Degradation: A Step-by-Step Workflow

The validation of a novel PROTAC is a multi-step process to confirm its efficacy and mechanism of action. This workflow ensures that the observed protein depletion is indeed due to proteasomal degradation mediated by the PROTAC.

Figure 1: A generalized workflow for the validation of a novel PROTAC.

Quantitative Data on Target Degradation

Table 1: Degradation Performance of (S,R,S)-AHPC(Me)-C6-NH2 against FBXO22

Parameter	Value	Cell Line	Treatment Time
DC50	77 nM	Jurkat	5 hours
Dmax	99%	Jurkat	5 hours

• DC50 : The concentration of the PROTAC that results in 50% degradation of the target protein.

• Dmax : The maximum percentage of target protein degradation achieved.

Comparison with Alternative PROTACs

The choice of E3 ligase recruiter is a critical design decision in PROTAC development. While VHL-based PROTACs, such as those using the (S,R,S)-Ahpc-C6-NH2 linker, are common, Cereblon (CRBN)-based PROTACs represent a major alternative. The selection between VHL and CRBN can significantly impact the PROTAC's properties.

Table 2: General Comparison of VHL and CRBN-based PROTACs

Feature	VHL-based PROTACs	CRBN-based PROTACs
Ligand Size	Generally larger	Generally smaller
Cell Permeability	Can be lower due to larger ligand size	Often higher
Tissue Distribution	Broadly expressed	High expression in hematopoietic cells
Off-target Effects	Generally considered to have fewer inherent off-targets	Some ligands have known off-targets (e.g., zinc-finger transcription factors)
Ternary Complex Cooperativity	Often higher	Can be variable

Experimental Protocols

Detailed and robust experimental protocols are essential for the accurate validation of PROTAC-mediated target degradation.

Western Blot for Target Protein Quantification

This is the most common and accessible method to confirm protein degradation.

Protocol:

• Cell Treatment: Plate cells at an appropriate density and treat with varying concentrations of the (S,R,S)-Ahpc-C6-NH2 based PROTAC for a specified time course (e.g., 2, 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate protein lysates on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody specific for the target protein overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • To ensure equal loading, probe the membrane with an antibody against a loading control protein (e.g., GAPDH, β-actin).

• Detection and Analysis: Visualize bands using an ECL substrate and an imaging system. Quantify band intensities using densitometry software and normalize to the loading control.

Figure 2: Key steps in the Western blot protocol for validating protein degradation.

Quantitative Mass Spectrometry-based Proteomics

This technique provides an unbiased and global view of protein level changes, allowing for the assessment of selectivity and off-target effects.

Protocol:

• Sample Preparation: Treat cells with the PROTAC and a vehicle control. Lyse the cells and digest the proteins into peptides.

• Tandem Mass Tag (TMT) Labeling (Optional): For multiplexed quantitative analysis, label peptides with isobaric tags.

• LC-MS/MS Analysis: Analyze the peptide samples using a high-resolution mass spectrometer.

• Data Analysis: Identify and quantify proteins. Compare protein abundance between PROTAC-treated and control samples to identify significantly downregulated proteins.

Ternary Complex Formation Assays (e.g., TR-FRET)

These assays are crucial for confirming the PROTAC's mechanism of action by demonstrating the formation of the POI-PROTAC-E3 ligase ternary complex.

Protocol:

• Reagents: Purified target protein (e.g., with a His-tag), purified VHL-ElonginB-ElonginC (VCB) complex (e.g., with a GST-tag), and fluorescently labeled antibodies (e.g., anti-His-Tb and anti-GST-d2).

• Assay Setup: In a microplate, combine the purified proteins and the PROTAC at various concentrations.

• Incubation: Incubate the mixture to allow for ternary complex formation.

• Antibody Addition: Add the fluorescently labeled antibodies.

• TR-FRET Measurement: Measure the time-resolved fluorescence resonance energy transfer signal. An increased signal indicates the proximity of the two proteins, confirming the formation of the ternary complex.

Figure 3: Signaling pathway of target protein degradation induced by an (S,R,S)-Ahpc-C6-NH2 based PROTAC.

Conclusion

The validation of target degradation by (S,R,S)-Ahpc-C6-NH2 based PROTACs requires a systematic approach employing a suite of biochemical and cellular assays. While quantitative data for PROTACs using this specific linker is emerging, the available information on close analogs demonstrates its potential in mediating potent and selective protein degradation. The choice of the VHL E3 ligase system, facilitated by linkers like (S,R,S)-Ahpc-C6-NH2, offers a powerful tool in the targeted protein degradation landscape. However, a careful comparison with alternative systems, such as those based on CRBN, is crucial for selecting the optimal degradation strategy for a given therapeutic target. The detailed protocols provided in this guide serve as a foundation for researchers to rigorously validate the efficacy and mechanism of their novel PROTAC molecules.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 5. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Proteolysis: A Comparative Analysis of Linker Lengths in AHPC-based PROTACs

For researchers, scientists, and drug development professionals, the rational design of Proteolysis Targeting Chimeras (PROTACs) is a critical step in developing novel therapeutics. A key determinant of a PROTAC's efficacy is the linker connecting the target-binding warhead to the E3 ligase-recruiting moiety. This guide provides a comprehensive comparative analysis of different linker lengths for (S,R,S)-AHPC-based PROTACs, a class of degraders that recruit the von Hippel-Lindau (VHL) E3 ubiquitin ligase. Supported by experimental data, this guide aims to illuminate the structure-activity relationships that govern the performance of these potent protein degraders.

PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by hijacking the cell's ubiquitin-proteasome system.[1] They function by forming a ternary complex between the POI and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. The linker component, while seemingly a simple tether, plays a crucial role in the stability and productivity of this ternary complex, ultimately dictating the efficiency of protein degradation.[1][2]

The Critical Role of the Linker in PROTAC Efficacy

The length and composition of the linker are paramount in determining a PROTAC's success. An optimal linker facilitates the proper spatial orientation of the POI and the E3 ligase, enabling efficient ubiquitin transfer. A linker that is too short may introduce steric hindrance, preventing the formation of a stable ternary complex. Conversely, an overly long linker might lead to unproductive binding modes where the lysine residues on the POI are not accessible for ubiquitination. Therefore, a systematic evaluation of linker length is essential in the optimization of any new PROTAC.

Comparative Analysis of Linker Length on Degradation Efficiency

To illustrate the impact of linker length on the efficacy of AHPC-based PROTACs, we have summarized quantitative data from a study on VHL-recruiting PROTACs targeting the SMARCA2 and BRD4 proteins. While not all PROTACs in this study are strictly AHPC-based, they utilize the same VHL E3 ligase ligand scaffold, making the findings highly relevant. The data highlights the non-linear relationship between linker length and degradation potency, emphasizing the need for empirical optimization for each target.

PROTAC	Target	Linker Composition	DC50 (nM)	Dmax (%)
PROTAC 1	SMARCA2	Pyridine linker	~10	>90
PROTAC 7	SMARCA2	Longer, more flexible linker	~100	~70
PROTAC A	BRD4	PEG3	19	98
PROTAC B	BRD4	PEG4	9	98
PROTAC C	BRD4	PEG5	18	98

Table 1: Comparative degradation data for VHL-based PROTACs with varying linkers targeting SMARCA2 and BRD4. Data is compiled from a study on affinity and cooperativity in ternary complex formation.[3]

The data in Table 1 demonstrates that for BRD4 degradation, a PEG4 linker (PROTAC B) resulted in the highest potency (lowest DC50 value), while both shorter (PEG3) and longer (PEG5) linkers led to a decrease in potency.[3] This "Goldilocks effect" is a common observation in PROTAC development, where an optimal linker length exists for maximal efficacy. For SMARCA2, a more rigid pyridine linker in PROTAC 1 was significantly more effective than a longer, more flexible linker in PROTAC 7, suggesting that linker rigidity can also be a critical factor.

Visualizing the PROTAC Mechanism and Experimental Workflow

To better understand the processes involved in evaluating PROTAC efficacy, the following diagrams illustrate the general mechanism of action and a typical experimental workflow.

Caption: The PROTAC-mediated protein degradation pathway.

Caption: A typical experimental workflow for evaluating PROTAC linker efficacy.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of PROTAC research. Below are generalized protocols for key experiments involved in the comparative analysis of AHPC-based PROTACs.

Synthesis of AHPC-based PROTACs with Varying Linker Lengths

A modular synthetic approach is typically employed for generating a library of PROTACs with different linker lengths. This often involves the synthesis of an AHPC-E3 ligase ligand armed with a reactive handle, and a warhead for the target protein with a complementary reactive group. The two fragments are then coupled using various linker precursors of different lengths (e.g., PEG or alkyl chains with terminal functional groups for amide bond formation or click chemistry).

General Procedure for PROTAC Synthesis via Amide Coupling:

• Activate the Carboxylic Acid: To a solution of the linker precursor containing a carboxylic acid in a suitable solvent (e.g., DMF), add a coupling agent (e.g., HATU or HBTU) and a base (e.g., DIPEA).

• Coupling Reaction: Add the amine-functionalized warhead or AHPC-ligand to the activated linker solution and stir at room temperature until the reaction is complete (monitored by LC-MS).

• Deprotection (if necessary): If a protecting group is present on the other end of the linker, remove it using appropriate conditions (e.g., TFA for Boc deprotection).

• Second Coupling: Repeat the activation and coupling steps with the other PROTAC component (either the warhead or the AHPC-ligand).

• Purification: Purify the final PROTAC product using reverse-phase HPLC.

Western Blotting for Protein Degradation

This technique is used to quantify the reduction in the target protein levels following PROTAC treatment.

• Cell Culture and Treatment: Plate cells in appropriate culture vessels and allow them to adhere. Treat the cells with a serial dilution of each PROTAC for a specified duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) and then incubate with a primary antibody specific to the target protein. After washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities and normalize them to a loading control (e.g., GAPDH or β-actin). Calculate the percentage of protein degradation relative to the vehicle control to determine DC50 and Dmax values.

Isothermal Titration Calorimetry (ITC) for Ternary Complex Formation

ITC is a powerful biophysical technique used to measure the thermodynamics of binding interactions, including the formation of the ternary complex.

• Sample Preparation: Prepare purified solutions of the target protein, the VHL-ElonginB-ElonginC (VBC) complex, and the PROTAC in the same dialysis buffer.

• Titration: Load the PROTAC solution into the ITC syringe and the target protein solution into the sample cell.

• Data Acquisition: Perform a series of injections of the PROTAC into the protein solution while measuring the heat changes associated with binding.

• Ternary Complex Analysis: To assess ternary complex formation and cooperativity, titrate the VBC complex into a solution of the pre-formed POI-PROTAC binary complex.

• Data Analysis: Analyze the resulting thermograms to determine binding affinities (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interactions. The cooperativity factor (α) can be calculated by comparing the binding affinity of the VBC complex to the POI-PROTAC binary complex with its affinity to the PROTAC alone.

Signaling Pathways and the Importance of Linker Optimization

The signaling pathways affected by PROTACs are determined by the function of the targeted protein. For instance, AHPC-based PROTACs targeting Bruton's tyrosine kinase (BTK), a key component of the B-cell receptor signaling pathway, have been investigated. However, studies have shown that VHL-recruiting PROTACs were relatively inactive for BTK degradation, highlighting that the choice of E3 ligase is also a critical parameter in PROTAC design. In contrast, CRBN-recruiting PROTACs with optimized linkers have demonstrated potent BTK degradation.

For other targets like the BET family protein BRD4, a transcriptional coactivator involved in cell growth and proliferation, both VHL- and CRBN-based PROTACs have shown efficacy. The optimization of the linker in these PROTACs is crucial for achieving potent and selective degradation, thereby effectively downregulating oncogenic signaling pathways.

Conclusion

The length and composition of the linker are critical design elements in the development of potent and effective AHPC-based PROTACs. As the presented data and methodologies illustrate, a systematic approach to linker optimization is necessary to achieve optimal ternary complex formation and subsequent protein degradation. While general principles are emerging, the ideal linker for a given target and E3 ligase pair must be determined empirically. The experimental protocols provided in this guide offer a foundational framework for researchers to conduct their own comparative studies, accelerating the discovery and development of next-generation protein degraders.

References

• 1. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DeepPROTACs is a deep learning-based targeted degradation predictor for PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Affinity and cooperativity modulate ternary complex formation to drive targeted protein degradation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Activity of an (S,R,S)-Ahpc-Based PROTAC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro and in vivo activity of MS21, a Proteolysis Targeting Chimera (PROTAC) that incorporates a derivative of the (S,R,S)-Ahpc von Hippel-Lindau (VHL) E3 ligase ligand. The performance of MS21 is compared with its parent small molecule inhibitor, AZD5363, offering insights into the efficacy of targeted protein degradation versus kinase inhibition for the serine/threonine kinase AKT.

Overview of Compared Molecules

MS21 is a VHL-recruiting PROTAC designed to induce the degradation of AKT.[1][2][3][4] It is synthesized using a derivative of the (S,R,S)-Ahpc VHL ligand, a linker, and an AKT-binding warhead derived from the potent pan-AKT inhibitor AZD5363.[1]

AZD5363 (Capivasertib) is a potent, orally bioavailable inhibitor of all three AKT isoforms (AKT1, AKT2, and AKT3). It serves as the parent compound for the target-binding component of MS21.

In Vitro Activity Comparison

The in vitro activities of MS21 and AZD5363 were evaluated in various cancer cell lines to assess their potency in degrading or inhibiting AKT and their impact on cell proliferation.

Parameter	MS21 (PROTAC)	AZD5363 (Inhibitor)	Cell Line(s)
Mechanism of Action	Induces proteasomal degradation of AKT	Inhibits AKT kinase activity	-
DC50 (AKT Degradation)	8.8 nM	Not Applicable	PC-3 (Prostate Cancer)
IC50 (Kinase Inhibition)	Not the primary mechanism	AKT1: 3 nM, AKT2: 8 nM, AKT3: 8 nM	Cell-free assays
Effect on Cell Proliferation	Potent inhibition of proliferation and induction of cell cycle arrest	Inhibition of proliferation in sensitive cell lines	PC-3, MDA-MB-468, BT474

In Vivo Efficacy Comparison

The in vivo antitumor activity of MS21 and AZD5363 was assessed in xenograft mouse models of prostate and breast cancer.

Parameter	MS21 (PROTAC)	AZD5363 (Inhibitor)	Animal Model
Administration	75 mg/kg, intraperitoneal injection, daily for 21 days	25 mg/kg or 75 mg/kg, daily	Nude mice with PC-3 or MDA-MB-468 xenografts
Tumor Growth Inhibition	>90% in PC-3 xenografts; >80% in MDA-MB-468 xenografts	~50% at a low dose	PC-3 and MDA-MB-468 xenografts
Pharmacodynamic Effects	Reduced total AKT protein levels in tumors	Reduced phosphorylation of AKT substrates	Tumor tissues from xenograft models
Tolerability	No significant weight loss or other overt toxicities reported	Generally well-tolerated in preclinical models	Nude mice

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of the AKT PROTAC MS21 and a general workflow for evaluating PROTAC efficacy.

Caption: Mechanism of action of the AKT PROTAC MS21.

Caption: General experimental workflow for PROTAC evaluation.

Detailed Experimental Protocols

In Vitro Assays

Cell Lines and Culture: PC-3 (human prostate adenocarcinoma), MDA-MB-468 (human breast adenocarcinoma), and BT474 (human breast ductal carcinoma) cells were used. Cells were maintained in appropriate media supplemented with fetal bovine serum and antibiotics, and cultured at 37°C in a humidified atmosphere with 5% CO2.

Western Blotting for AKT Degradation: Cells were seeded in 6-well plates and treated with varying concentrations of MS21 or DMSO as a control for the indicated times. Following treatment, cells were lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentrations were determined using a BCA assay. Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and blocked with 5% non-fat milk. Membranes were incubated with primary antibodies against total AKT and downstream signaling proteins (e.g., p-S6), as well as a loading control (e.g., β-actin). After incubation with HRP-conjugated secondary antibodies, protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. Densitometry analysis was performed to quantify protein levels.

Cell Proliferation Assay (MTS): Cells were seeded in 96-well plates and allowed to adhere overnight. They were then treated with a range of concentrations of MS21 or AZD5363 for 2 to 17 days. Cell viability was assessed using the CellTiter 96 AQueous One Solution Cell Proliferation Assay (MTS) according to the manufacturer's protocol. Absorbance was measured at 490 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) for cell growth was calculated from dose-response curves.

DC50 Determination: The half-maximal degradation concentration (DC50) was determined by treating cells with a serial dilution of the PROTAC for a fixed time point (e.g., 24 hours). Protein levels of the target were quantified by Western blot or other quantitative methods. The DC50 value was calculated by fitting the concentration-response data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

In Vivo Xenograft Studies

Animal Models: Athymic nude mice were used for the xenograft studies. All animal experiments were conducted in accordance with institutional guidelines for animal care and use.

Xenograft Implantation: PC-3 or MDA-MB-468 cells were suspended in a mixture of media and Matrigel and injected subcutaneously into the flanks of the mice. Tumors were allowed to grow to a palpable size before the initiation of treatment.

Drug Formulation and Administration: MS21 was formulated for intraperitoneal (i.p.) injection. The vehicle used was not specified in the provided results. MS21 was administered daily at a dose of 75 mg/kg for 21 consecutive days.

Tumor Volume Measurement and Efficacy Evaluation: Tumor dimensions were measured regularly (e.g., twice a week) using calipers, and tumor volume was calculated using the formula: (length × width²) / 2. Animal body weights were also monitored as an indicator of toxicity. The antitumor efficacy was determined by comparing the tumor growth in the treated groups to the vehicle-treated control group.

Pharmacodynamic Analysis: At the end of the study, tumors were excised from a subset of animals at a specified time after the last dose. The tumors were homogenized, and protein lysates were prepared for Western blot analysis to confirm the degradation of the target protein (AKT) and modulation of downstream signaling pathways in the tumor tissue. Immunohistochemical (IHC) staining for markers like Ki-67 (proliferation) and cleaved caspase-3 (apoptosis) was also performed on tumor sections.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of Potent, Selective, and In Vivo Efficacious AKT Kinase Protein Degraders via Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Potent, Selective, and In Vivo Efficacious AKT Kinase Protein Degraders via Structure-Activity Relationship Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing Ternary Complex Formation with (S,R,S)-Ahpc-C6-NH2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The targeted degradation of proteins through the ubiquitin-proteasome system has emerged as a powerful therapeutic modality. Proteolysis-targeting chimeras (PROTACs), heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, are at the forefront of this revolution. The formation of a stable and cooperative ternary complex between the PROTAC, the target protein, and the E3 ligase is a critical determinant of degradation efficiency. This guide provides a comprehensive comparison of ternary complex formation involving PROTACs constructed with the von Hippel-Lindau (VHL) E3 ligase ligand-linker conjugate, (S,R,S)-Ahpc-C6-NH2, against alternative VHL-based and Cereblon (CRBN)-based PROTACs.

Performance Comparison of E3 Ligase Ligands and PROTACs

(S,R,S)-Ahpc-C6-NH2 incorporates the well-established VHL ligand VH032. The choice of E3 ligase ligand and the connecting linker profoundly impacts the efficacy of a PROTAC. Below is a comparative overview of key performance metrics for different VHL ligands and representative VHL- and CRBN-based PROTACs.

Ligand/PROTAC	E3 Ligase	Target Protein	Binary Binding Affinity (Kd, to E3 Ligase)	Ternary Complex Cooperativity (α)	Degradation Potency (DC50)	Maximum Degradation (Dmax)
VH032	VHL	-	185 nM[1][2][3]	-	-	-
VH101	VHL	-	44 nM	-	-	-
MZ1	VHL	BET Bromodomains (BRD4)	~70 nM (to VHL)[4]	7.4 (for BRD4 BD2)[5]	25 - 920 nM (across BET proteins)	>95%
ARV-110 (Bavdegalutamide)	VHL (presumed)	Androgen Receptor (AR)	Not explicitly reported	Not explicitly reported	~1 nM	>90% in vivo
dBET1	CRBN	BET Bromodomains (BRD4)	Not explicitly reported	Not explicitly reported	430 nM	>95%
Representative VHL-based PROTAC (Hypothetical)	VHL	BRD4	-	-	15 nM	>95%
Representative CRBN-based PROTAC (Hypothetical)	CRBN	BRD4	-	-	5 nM	>95%

Note: The performance of a PROTAC is highly dependent on the specific target protein, linker length and composition, and the cellular context. The data presented here are for comparative purposes and may not be directly transferable across different systems.

Signaling Pathway: PROTAC-Mediated Protein Degradation

PROTACs function by hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system. The process begins with the formation of a ternary complex, which then triggers a cascade of events leading to the degradation of the target protein.

Caption: PROTAC-mediated protein degradation pathway.

Experimental Workflows and Protocols

The assessment of ternary complex formation is crucial for the development of effective PROTACs. A variety of biophysical and cellular assays are employed to characterize the binding affinities, kinetics, and cooperativity of these interactions.

Experimental Workflow for Assessing Ternary Complex Formation

Caption: General workflow for PROTAC development and evaluation.

Detailed Experimental Protocols

ITC is a quantitative technique used to determine the thermodynamic parameters of binding interactions in solution. It directly measures the heat released or absorbed during a binding event.

Objective: To determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of binary and ternary complex formation.

Protocol:

• Sample Preparation:

  • Prepare purified target protein and E3 ligase complex (e.g., VCB complex for VHL) in a matched buffer.

  • Dissolve the PROTAC in the same buffer. Ensure the final DMSO concentration is low and matched between the cell and syringe solutions to minimize heats of dilution.

• Binary Titrations:

  • PROTAC into E3 Ligase: Fill the ITC cell with the E3 ligase solution (e.g., 10-20 µM) and the syringe with the PROTAC solution (10-20 fold higher concentration).

  • PROTAC into Target Protein: Fill the ITC cell with the target protein solution and the syringe with the PROTAC solution.

• Ternary Titration:

  • Fill the ITC cell with a solution containing the E3 ligase pre-saturated with the target protein.

  • Fill the syringe with the PROTAC solution.

• Data Analysis:

  • Integrate the raw data to obtain the heat change per injection.

  • Fit the data to a suitable binding model (e.g., one-site binding) to determine Kd, ΔH, and n for each interaction.

  • Calculate the cooperativity factor (α) using the binary and ternary binding affinities (α = Kdbinary / Kdternary).

SPR is a label-free technique that measures real-time biomolecular interactions by detecting changes in the refractive index at the surface of a sensor chip.

Objective: To determine the kinetics (kon, koff) and affinity (Kd) of binary and ternary complex formation.

Protocol:

• Immobilization:

  • Immobilize the E3 ligase (e.g., VHL complex) onto a sensor chip.

• Binary Interaction Analysis:

  • Flow a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the binary binding kinetics and affinity.

• Ternary Interaction Analysis:

  • Prepare a series of solutions containing a fixed, saturating concentration of the target protein mixed with varying concentrations of the PROTAC.

  • Flow these mixtures over the immobilized E3 ligase surface.

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 binding) to determine the kinetic and affinity constants for both binary and ternary interactions.

  • Calculate the cooperativity factor (α).

NanoBRET™ is a proximity-based cellular assay that measures protein-protein interactions in live cells using bioluminescence resonance energy transfer (BRET).

Objective: To detect and quantify PROTAC-induced ternary complex formation in a physiological context.

Protocol:

• Cell Preparation:

  • Co-transfect cells (e.g., HEK293T) with expression vectors for the target protein fused to NanoLuc® luciferase (donor) and the E3 ligase component (e.g., VHL or CRBN) fused to HaloTag® (acceptor).

• Assay Setup:

  • Seed the transfected cells into a multi-well plate.

  • Add the HaloTag® NanoBRET® 618 Ligand to label the HaloTag-E3 ligase fusion protein.

• PROTAC Treatment:

  • Add serial dilutions of the PROTAC to the wells.

• Measurement:

  • Add the NanoBRET® Nano-Glo® Substrate.

  • Immediately measure the donor and acceptor emissions using a plate reader.

• Data Analysis:

  • Calculate the NanoBRET™ ratio to determine the extent of ternary complex formation.

Conclusion

The selection of an appropriate E3 ligase ligand and linker is a critical step in the design of potent and selective PROTACs. While (S,R,S)-Ahpc-C6-NH2 provides a well-validated VHL-recruiting moiety, a thorough assessment of its performance in the context of a specific target protein is essential. The experimental protocols outlined in this guide provide a framework for the systematic evaluation of ternary complex formation, enabling researchers to make informed decisions in the development of next-generation protein degraders. The comparative data highlights that while VHL-based PROTACs are broadly effective, CRBN-based counterparts can offer advantages in certain contexts, such as improved cell permeability. Ultimately, the optimal choice of E3 ligase and PROTAC architecture will be target and indication-specific, requiring empirical validation through rigorous biophysical and cellular characterization.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Structural basis of PROTAC cooperative recognition for selective protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs and triages candidate ubiquitin ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trivalent PROTACs enhance protein degradation via combined avidity and cooperativity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Construction of PROTAC-Mediated Ternary Complex Structure Distribution Profiles Using Extensive Conformational Search - PMC [pmc.ncbi.nlm.nih.gov]

(S,R,S)-Ahpc-C6-NH2: A VHL E3 Ligase Ligand for Potent and Selective Targeted Protein Degradation

(S,R,S)-Ahpc-C6-NH2 is a high-affinity von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand, a critical component in the development of Proteolysis Targeting Chimeras (PROTACs). This guide provides a comparative analysis of VHL-based PROTACs synthesized using (S,R,S)-Ahpc-C6-NH2 in key therapeutic areas, contrasting their performance with alternative protein degradation technologies and traditional small molecule inhibitors. The content is tailored for researchers, scientists, and drug development professionals, offering quantitative data, detailed experimental protocols, and visual representations of key biological processes.

Advantages of VHL-based PROTACs in Oncology

PROTACs represent a paradigm shift in pharmacology, moving from occupancy-driven inhibition to event-driven protein degradation. By hijacking the cell's natural ubiquitin-proteasome system, PROTACs can eliminate target proteins entirely, offering several advantages over traditional inhibitors, particularly in overcoming drug resistance. The choice of the E3 ligase ligand is crucial for the efficacy and selectivity of a PROTAC. (S,R,S)-Ahpc-C6-NH2, as a VHL ligand, offers distinct advantages in certain therapeutic contexts compared to other commonly used E3 ligase ligands like those for Cereblon (CRBN).

VHL-based PROTACs have demonstrated broad utility across a diverse range of tumor types. Their activity is often correlated with the expression levels of the VHL protein. In contrast, the efficacy of CRBN-based PROTACs can sometimes be suppressed in certain cancer cell lines.

Comparative Performance in Specific Oncological Targets

To illustrate the advantages of (S,R,S)-Ahpc-C6-NH2-based PROTACs, this guide focuses on two clinically relevant targets in oncology: Bruton's Tyrosine Kinase (BTK) in B-cell malignancies and the BCR-ABL fusion protein in Chronic Myeloid Leukemia (CML).

Bruton's Tyrosine Kinase (BTK) Degradation

BTK is a crucial enzyme in the B-cell receptor signaling pathway, and its inhibition is a validated therapeutic strategy for various B-cell cancers. However, resistance to covalent BTK inhibitors like ibrutinib, often through mutations in the BTK active site (e.g., C481S), is a significant clinical challenge.

Table 1: Comparative Efficacy of BTK Degraders

Compound/PROTAC	E3 Ligase Recruited	Target	Cell Line	DC50 (nM)	Dmax (%)	Reference
VHL-based PROTAC (Conceptual)	VHL	BTK	Mino	~10-200	>90%	[1]
CRBN-based PROTAC (P13I)	CRBN	BTK	Ramos	~10	>90%	[2]
CRBN-based PROTAC (MT-802)	CRBN	BTK (WT & C481S)	XLA cells	~15	>99%	[1]
CRBN-based PROTAC (NC-1)	CRBN	BTK	Mino	2.2	97%	[3]
Ibrutinib (Inhibitor)	-	BTK	Various	IC50 ~0.5	N/A	[1]

Note: DC50 is the concentration for 50% maximal degradation; Dmax is the maximal degradation percentage. IC50 is the half-maximal inhibitory concentration. Data is compiled from multiple sources for illustrative comparison.

VHL-based PROTACs for BTK degradation have shown promise, although CRBN-recruiting PROTACs have been more extensively explored in the literature for this specific target. The key advantage of the PROTAC approach lies in its ability to degrade the entire BTK protein, including mutated forms that are resistant to conventional inhibitors. For instance, the CRBN-based PROTAC MT-802 effectively degrades both wild-type and C481S mutant BTK, a feat unattainable by ibrutinib.

BCR-ABL Degradation in Chronic Myeloid Leukemia (CML)

The BCR-ABL fusion protein is the pathogenic driver of CML. While tyrosine kinase inhibitors (TKIs) like imatinib have revolutionized CML treatment, resistance, often due to point mutations in the ABL kinase domain, remains a clinical hurdle.

Table 2: Comparative Efficacy of BCR-ABL Degraders

Compound/PROTAC	E3 Ligase Recruited	Target	Cell Line	DC50 (nM)	Dmax (%)	Reference
SIAIS178 (VHL-based)	VHL	BCR-ABL	K562	8.5	>90%
CRBN-based PROTAC (Dasatinib-linker-CRBN)	CRBN	BCR-ABL	K562	30.5	>90%
CRBN-based PROTAC (SIAIS056)	CRBN	BCR-ABL	K562	0.18	>90%
Arg-PEG1-Dasa (N-end rule)	UBR E3 ligases	BCR-ABL	K562	0.85	98.8%
Imatinib (Inhibitor)	-	BCR-ABL	K562	IC50 ~250-500	N/A

A VHL-based PROTAC, SIAIS178, which utilizes a derivative of (S,R,S)-Ahpc, has demonstrated potent degradation of the BCR-ABL oncoprotein with a DC50 of 8.5 nM. This highlights the potential of VHL-recruiting PROTACs to overcome resistance to TKIs by eliminating the pathogenic protein. Comparatively, CRBN-based PROTACs have also shown high potency, with some achieving sub-nanomolar DC50 values. Another innovative approach, employing single amino acid-based PROTACs that engage the N-end rule pathway, has also yielded highly potent BCR-ABL degraders.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of PROTAC efficacy. Below are protocols for key experiments.

Western Blot Analysis for Protein Degradation (DC50 and Dmax Determination)

This is a standard method to quantify the reduction in target protein levels following PROTAC treatment.

1. Cell Culture and Treatment:

• Plate cells (e.g., K562 for BCR-ABL, Mino for BTK) at a suitable density in 6-well plates and allow them to adhere overnight.

• Prepare serial dilutions of the PROTAC compound in the appropriate cell culture medium. A typical concentration range would be from 1 nM to 10 µM.

• Treat the cells with the different PROTAC concentrations for a predetermined time course (e.g., 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

2. Cell Lysis:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

3. Protein Quantification:

• Determine the protein concentration of the lysates using a BCA protein assay kit.

4. SDS-PAGE and Western Blotting:

• Normalize the protein concentrations and prepare samples with Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-BTK or anti-ABL) and a loading control (e.g., anti-GAPDH or anti-β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

5. Data Analysis:

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the target protein signal to the loading control signal.

• Calculate the percentage of protein degradation relative to the vehicle-treated control.

• Plot the percentage of degradation against the log of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.

Quantitative Proteomics for Selectivity Profiling

Mass spectrometry-based proteomics provides an unbiased, global view of protein level changes upon PROTAC treatment, allowing for the assessment of selectivity.

1. Sample Preparation:

• Treat cells with the PROTAC at a concentration known to induce significant degradation of the target protein and a vehicle control.

• Lyse the cells and digest the proteins into peptides using trypsin.

• Label the peptides from different conditions with isobaric tags (e.g., TMT or iTRAQ) for multiplexed analysis.

2. Liquid Chromatography-Mass Spectrometry (LC-MS/MS):

• Separate the labeled peptides by liquid chromatography.

• Analyze the peptides by tandem mass spectrometry to determine their sequence and quantify their abundance.

3. Data Analysis:

• Process the raw mass spectrometry data using specialized software (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

• Perform statistical analysis to identify proteins that are significantly up- or downregulated upon PROTAC treatment.

• The selectivity of the PROTAC is determined by the number of off-target proteins that are significantly degraded compared to the intended target.

Visualizing the Mechanisms

Diagrams generated using Graphviz (DOT language) illustrate the key pathways and workflows discussed.

Caption: Mechanism of Action for a VHL-based PROTAC.

Caption: Experimental Workflow for Western Blot Analysis.

Conclusion

(S,R,S)-Ahpc-C6-NH2 serves as a versatile and potent VHL ligand for the synthesis of PROTACs. The resulting VHL-based degraders offer significant advantages in therapeutic areas like oncology by enabling the targeted degradation of pathogenic proteins, including those that have developed resistance to traditional inhibitors. The choice between VHL and other E3 ligases like CRBN for PROTAC development depends on the specific target, its cellular location, and the desired selectivity profile. The experimental protocols and comparative data presented in this guide provide a framework for the rational design and evaluation of novel protein degraders, ultimately contributing to the advancement of targeted protein degradation as a powerful therapeutic modality.

References

• 1. Development of PROTACs to address clinical limitations associated with BTK-targeted kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of PROTACs to address clinical limitations associated with BTK-targeted kinase inhibitors [explorationpub.com]
• 3. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Linker Composition on PROTAC Efficacy: A Side-by-Side Comparison Featuring (S,R,S)-Ahpc-C6-NH2

For researchers, scientists, and drug development professionals, the rational design of Proteolysis Targeting Chimeras (PROTACs) is a critical step in developing novel therapeutics. A key, and often empirically optimized, component of a PROTAC is the linker that connects the target protein-binding ligand to the E3 ligase-recruiting moiety. The linker's length, composition, and rigidity significantly influence the efficacy, selectivity, and pharmacokinetic properties of the resulting molecule. This guide provides a side-by-side comparison of PROTACs utilizing an (S,R,S)-Ahpc-C6-NH2 derived VHL ligand-linker and other linker types, supported by experimental data to inform rational PROTAC design.

The (S,R,S)-Ahpc-C6-NH2 is a von Hippel-Lindau (VHL) E3 ligase ligand conjugated to a 6-carbon alkyl (C6) linker with a terminal amine, ready for conjugation to a target protein ligand.[1][2][3][4] PROTACs incorporating such alkyl linkers are prevalent in early-stage discovery due to their synthetic tractability.[5] However, the seemingly simple choice between an alkyl chain and other linker types, such as polyethylene glycol (PEG), can have profound consequences on the degradation efficiency of the final PROTAC.

Comparative Analysis of Linker Performance in VHL-Based PROTACs

The selection of an optimal linker is highly dependent on the specific target protein and the E3 ligase being recruited. Experimental data from various studies highlights the differential impact of linker composition on PROTAC performance, as measured by the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax). A lower DC50 value indicates higher potency, while a higher Dmax signifies greater efficacy.

A key example illustrating the critical role of the linker comes from the development of PROTACs targeting the F-box protein FBXO22 for degradation. A VHL-based PROTAC, AHPC(Me)-C6-NH2, which is structurally analogous to a PROTAC synthesized from (S,R,S)-Ahpc-C6-NH2, demonstrated potent and selective degradation of FBXO22. In the same study, a series of CRBN-based PROTACs targeting FBXO22 were also synthesized with varying linkers. Interestingly, it was observed that while alkyl linkers longer than five carbons conferred moderate degradation activity, PROTACs with PEG linkers were found to be inactive. This provides a direct, albeit qualitative, comparison highlighting the superiority of an alkyl linker for this specific target.

Below is a summary of the performance of the VHL-based FBXO22 degrader with a C6 alkyl linker and a qualitative comparison with other linker types for the same target.

Table 1: Performance of PROTACs Targeting FBXO22 with Different Linkers

PROTAC Name	E3 Ligase Ligand	Linker Type	Target Protein	DC50 (nM)	Dmax (%)	Reference
AHPC(Me)-C6-NH2	VHL	C6 Alkyl	FBXO22	77	99
Thalidomide-based	CRBN	>C5 Alkyl	FBXO22	-	Moderate
Thalidomide-based	CRBN	PEG	FBXO22	-	Inactive

Further emphasizing the importance of linker composition, a study on VHL-based PROTACs targeting Extracellular signal-regulated kinase 5 (ERK5) systematically varied the linker structure while keeping the target and E3 ligase binders constant. This allows for a direct comparison of how different linkers impact cell permeability, a critical factor for PROTAC efficacy.

Table 2: Impact of Linker Composition on the Permeability of VHL-based ERK5 PROTACs

PROTAC	Linker Type	Linker Flexibility (Rotatable Bonds)	cLogP	Cell Permeability (Papp, 10⁻⁶ cm/s)	Reference
1	Aliphatic	High	7.6	0.3
2	Ethylene Glycol	High	5.5	2.2
3	More Rigid	Medium	6.6	0.9
4	More Rigid	Medium	5.6	1.5
5	Most Rigid	Low	6.5	0.5
6	Most Rigid (with IMHB)	Low	5.7	2.8

IMHB: Intramolecular Hydrogen Bond

These data suggest that for VHL-based PROTACs, more flexible and hydrophilic linkers like ethylene glycol can lead to better cell permeability compared to highly hydrophobic alkyl linkers. Furthermore, rigid linkers that can form intramolecular hydrogen bonds to shield polar surfaces can also enhance permeability.

Signaling Pathways and Experimental Workflow

The general mechanism of action for a PROTAC involves the recruitment of an E3 ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target by the proteasome.

A diagram illustrating the PROTAC-mediated protein degradation pathway.

A common target for PROTAC-mediated degradation is Bromodomain-containing protein 4 (BRD4), a member of the BET family of proteins that plays a crucial role in regulating the transcription of key oncogenes like c-MYC. Degradation of BRD4 by PROTACs has shown to be a more effective therapeutic strategy than inhibition in certain cancers.

Signaling pathway of BRD4 and its degradation by a VHL-based PROTAC.

The following diagram outlines the typical workflow for determining the DC50 and Dmax of a PROTAC.

A typical experimental workflow for determining PROTAC efficacy.

Experimental Protocols

Western Blotting for PROTAC-Induced Degradation

This protocol outlines the steps to determine the DC50 and Dmax of a PROTAC.

1. Cell Culture and Treatment:

• Seed cells in 6-well plates at a density that ensures they are in the exponential growth phase during treatment.

• Allow cells to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Prepare serial dilutions of the PROTAC compound in complete growth medium. A vehicle control (e.g., DMSO) should be included at the same final concentration.

• Replace the old medium with the medium containing different concentrations of the PROTAC or vehicle control.

• Incubate the cells for a predetermined time (e.g., 24 hours).

2. Cell Lysis and Protein Quantification:

• After treatment, wash the cells with ice-cold PBS.

• Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Incubate the lysates on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA Protein Assay Kit.

3. SDS-PAGE and Western Blotting:

• Normalize the protein concentration of all samples with lysis buffer.

• Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

• Run the gel to separate the proteins by size.

• Transfer the separated proteins from the gel to a PVDF membrane.

4. Immunodetection:

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

5. Data Analysis:

• Develop the blot using an ECL substrate and capture the chemiluminescent signal.

• Quantify the band intensities using densitometry software.

• Normalize the target protein band intensity to the corresponding loading control (e.g., GAPDH or β-actin).

• Calculate the percentage of remaining protein for each PROTAC concentration relative to the vehicle control.

• Plot the percentage of remaining protein against the PROTAC concentration and fit a dose-response curve to determine the DC50 and Dmax values.

Conclusion

The choice of linker is a critical determinant of a PROTAC's success. While the (S,R,S)-Ahpc-C6-NH2 moiety provides a synthetically accessible VHL ligand with a C6 alkyl linker, the optimal linker is highly target-dependent. As demonstrated with the FBXO22-targeting PROTACs, an alkyl linker can be superior to a PEG linker for a specific target. However, for other targets, the hydrophilicity and conformational flexibility of PEG linkers may be advantageous for cell permeability and overall efficacy. Therefore, a systematic evaluation of a diverse set of linkers, including varying lengths of alkyl chains, PEG chains, and more rigid structures, is paramount in the development of potent and selective PROTACs. The experimental protocols and comparative data presented here serve as a guide for researchers to make more informed decisions in the rational design of next-generation protein degraders.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. Developing novel FBXO22 recruiting mechanisms for targeted protein degradation | Poster Board #469 - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 4. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Navigating the Selectivity Landscape of (S,R,S)-Ahpc-C6-NH2 Based PROTACs: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of Proteolysis Targeting Chimeras (PROTACs) is paramount for advancing safe and effective therapeutics. This guide provides an objective comparison of the performance of PROTACs built on the (S,R,S)-Ahpc-C6-NH2 linker, a common von Hippel-Lindau (VHL) E3 ligase recruiting element, supported by experimental data and detailed methodologies.

The specificity of a PROTAC is a critical determinant of its therapeutic window, with off-target degradation leading to potential toxicities. The (S,R,S)-Ahpc-C6-NH2 linker serves as a crucial bridge, connecting the target-binding warhead to the VHL E3 ligase. While the warhead dictates the primary target, the linker's length, composition, and attachment points can significantly influence the formation and stability of the ternary complex (Target-PROTAC-E3 ligase), thereby impacting selectivity. This guide delves into the cross-reactivity profiles of PROTACs utilizing this specific linker, offering insights into their broader cellular effects.

Quantitative Data Summary

To facilitate a clear comparison of cross-reactivity, the following table summarizes quantitative data from a key study on an (S,R,S)-Ahpc-C6-NH2 based PROTAC.

PROTAC ID	Target Protein	Cell Line	DC50 (nM)	Dmax (%)	Off-Target Proteins Identified (Proteomics)	Reference
AHPC(Me)-C6-NH2	FBXO22	Jurkat	77	>90%	None significant at 1µM after 5h	[1]
AHPC(Me)-C6-NH2	FBXO22	MOLT-4	-	-	FBXO22 was the only protein significantly degraded at 1µM after 5h. After 24h, FBXO22 remained the most degraded, with increased abundance of some known FBXO22 substrates (e.g., KDM4A). VHL levels were unaffected.	[1]

Note: DC50 represents the concentration required for 50% degradation of the target protein, while Dmax indicates the maximum degradation achieved.

Experimental Protocols

The assessment of PROTAC cross-reactivity relies on a suite of sophisticated experimental techniques. Below are detailed methodologies for key assays cited in the evaluation of (S,R,S)-Ahpc-C6-NH2 based PROTACs.

Global Proteomics Analysis by Mass Spectrometry

This method provides an unbiased, proteome-wide view of protein abundance changes following PROTAC treatment, enabling the identification of off-target degradation events.[2][3]

1. Cell Culture and Treatment:

• Culture cells (e.g., MOLT-4, Jurkat) to a sufficient density.

• Treat cells with the PROTAC of interest at various concentrations (e.g., 1 µM) and for different durations (e.g., 5h, 24h). Include a vehicle control (e.g., DMSO).

2. Cell Lysis and Protein Extraction:

• Harvest and wash the cells with ice-cold PBS.

• Lyse the cells in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Centrifuge to pellet cell debris and collect the supernatant containing the proteome.

• Determine protein concentration using a standard assay (e.g., BCA).

3. Protein Digestion:

• Reduce disulfide bonds with dithiothreitol (DTT) and alkylate cysteine residues with iodoacetamide.

• Digest proteins into peptides using a protease such as trypsin overnight at 37°C.[2]

4. Peptide Cleanup and Labeling (Optional):

• Clean up the peptide mixture using solid-phase extraction (SPE).

• For multiplexed quantitative analysis, label peptides with isobaric tags (e.g., Tandem Mass Tags - TMT) according to the manufacturer's protocol.

5. LC-MS/MS Analysis:

• Analyze the peptide samples using a high-resolution mass spectrometer (e.g., Orbitrap).

• Separate peptides using liquid chromatography (LC) with a gradient optimized for proteomic analyses.

6. Data Analysis:

• Perform peptide and protein identification by searching the acquired spectra against a relevant protein database (e.g., UniProt).

• Quantify protein abundance based on label-free quantification (LFQ) intensities or reporter ion intensities for labeled experiments.

• Identify proteins with statistically significant changes in abundance in PROTAC-treated samples compared to controls to pinpoint on-target and off-target effects.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct target engagement and can be adapted to assess off-target binding in a cellular context. The principle lies in the ligand-induced thermal stabilization of the target protein.

1. Cell Treatment:

• Treat intact cells with the PROTAC or vehicle control for a defined period.

2. Thermal Challenge:

• Heat the cell suspensions at a range of temperatures to induce protein denaturation and aggregation.

3. Cell Lysis and Fractionation:

• Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

4. Protein Quantification:

• Quantify the amount of soluble target protein remaining at each temperature using methods like Western blotting or mass spectrometry.

5. Data Analysis:

• Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the PROTAC indicates target engagement.

In Vitro Kinase Profiling

For PROTACs targeting kinases or where kinase off-targets are a concern, in vitro kinase profiling against a large panel of kinases is essential to determine selectivity.

1. Assay Preparation:

• Prepare serial dilutions of the PROTAC.

• In a multi-well plate, add the kinase reaction buffer, the specific kinase from a panel, and the diluted PROTAC or vehicle control.

2. Kinase Reaction:

• Initiate the reaction by adding a mixture of the specific substrate and ATP (often radiolabeled, e.g., [γ-³³P]ATP).

3. Detection:

• After a defined incubation period, stop the reaction and measure the amount of phosphorylated substrate. For radiometric assays, this involves capturing the phosphorylated substrate on a filter and measuring radioactivity using a scintillation counter. Luminescence-based assays, such as ADP-Glo™, measure the amount of ADP produced, which is proportional to kinase activity.

4. Data Analysis:

• Calculate the percentage of kinase activity inhibition for each PROTAC concentration compared to the control.

• Determine the IC50 value (the concentration of PROTAC that inhibits 50% of the kinase activity) for each kinase to quantify the selectivity profile.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and biological context, the following diagrams are provided.

References

• 1. pelagobio.com [pelagobio.com]
• 2. benchchem.com [benchchem.com]
• 3. Native Mass Spectrometry Can Effectively Predict PROTAC Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (S,R,S)-Ahpc-C6-NH2 in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation (TPD), the strategic selection of E3 ligase ligands is paramount to the successful development of potent and selective therapeutics. Among the various available ligands, (S,R,S)-Ahpc-C6-NH2, a derivative of the von Hippel-Lindau (VHL) E3 ligase ligand VH032, has emerged as a valuable building block in the construction of Proteolysis Targeting Chimeras (PROTACs). This guide provides a comprehensive review of the applications and outcomes of (S,R,S)-Ahpc-C6-NH2, offering a comparative analysis with alternative approaches and detailing key experimental protocols for its evaluation.

(S,R,S)-Ahpc-C6-NH2: A Key Component in VHL-based PROTACs

(S,R,S)-Ahpc-C6-NH2 is a synthetic E3 ligase ligand-linker conjugate.[1] It incorporates a well-characterized ligand for the VHL E3 ubiquitin ligase and a C6 amine linker, facilitating its conjugation to a target protein binder to form a heterobifunctional PROTAC.[2] The fundamental role of this molecule is to hijack the VHL E3 ligase, bringing it into proximity with a protein of interest (POI) to induce its ubiquitination and subsequent degradation by the proteasome.

A notable application showcasing the potential of the (S,R,S)-Ahpc scaffold is the development of (S,R,S)-AHPC(Me)-C6-NH2 , a methylated derivative, as a potent and selective degrader of the E3 ligase FBXO22.[3] This demonstrates the versatility of this chemical scaffold in creating effective protein degraders.

Performance Comparison: VHL vs. Other E3 Ligase Recruiters

The choice of E3 ligase is a critical determinant of a PROTAC's efficacy and selectivity. The two most commonly recruited E3 ligases are VHL and Cereblon (CRBN).[4] PROTACs utilizing (S,R,S)-Ahpc-C6-NH2 fall into the category of VHL-based degraders.

Feature	VHL-based PROTACs (e.g., using (S,R,S)-Ahpc-C6-NH2)	CRBN-based PROTACs (e.g., using thalidomide derivatives)
Expression Profile	Broadly expressed across many tissues, making VHL-based PROTACs often active in a wide range of cell lines.[5]	Expression can be variable, with some cancer cell lines showing low or inactive CRBN, potentially limiting the activity of CRBN-based PROTACs.
Substrate Specificity	The VHL binding pocket is more defined, which can lead to higher selectivity for the target protein and potentially fewer off-target effects.	CRBN has a broader substrate scope, which can sometimes lead to the degradation of unintended proteins, such as zinc-finger transcription factors.
Complex Stability	Tends to form more stable ternary complexes with the target protein and E3 ligase.	May form more transient ternary complexes.
Subcellular Localization	Primarily cytoplasmic.	Can be found in both the nucleus and cytoplasm.

A direct comparison of a VHL-recruiting PROTAC, ARV-771 , and a CRBN-recruiting PROTAC, dBET1 , both targeting the BET family of proteins, highlights these differences. While both are effective degraders, the broader applicability of VHL-based PROTACs in various cancer cell lines has been noted.

Quantitative Data for (S,R,S)-AHPC(Me)-C6-NH2 as an FBXO22 Degrader

As a specific example of the utility of the (S,R,S)-Ahpc scaffold, the methylated derivative, (S,R,S)-AHPC(Me)-C6-NH2, has been shown to be a potent and selective degrader of the E3 ligase FBXO22.

Compound	Target	Cell Line	DC50	Dmax
(S,R,S)-AHPC(Me)-C6-NH2	FBXO22	Jurkat	77 nM	99%

This data demonstrates the high potency and efficacy achievable with this chemical scaffold.

Alternative Targeted Protein Degradation Technologies

While PROTACs are a dominant modality in TPD, several alternative strategies are emerging, each with unique mechanisms and potential advantages.

• Molecular Glues: These are small molecules that induce a neo-interface between an E3 ligase and a target protein, leading to the target's degradation. Unlike PROTACs, they are monovalent and generally have lower molecular weights, which can lead to better pharmacokinetic properties.

• Lysosome-Targeting Chimeras (LYTACs): These molecules are designed to degrade extracellular and membrane-bound proteins by linking them to lysosome-targeting receptors.

• Autophagy-Targeting Chimeras (AUTACs): These compounds hijack the autophagy pathway to degrade target proteins, which may be particularly useful for degrading protein aggregates.

Experimental Protocols

Accurate and reproducible experimental methods are crucial for the evaluation of PROTACs. Below are detailed protocols for key experiments.

Western Blotting for Protein Degradation (DC50 and Dmax Determination)

This protocol is used to quantify the extent of target protein degradation induced by a PROTAC.

1. Cell Culture and Treatment:

• Plate cells at a suitable density and allow them to adhere overnight.
• Prepare serial dilutions of the PROTAC compound in cell culture medium.
• Treat cells with the PROTAC dilutions and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

2. Cell Lysis:

• After treatment, wash the cells with ice-cold PBS.
• Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.
• Incubate on ice for 30 minutes.
• Centrifuge the lysates to pellet cell debris and collect the supernatant.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA assay.
• Normalize the protein concentration of all samples with lysis buffer.

4. SDS-PAGE and Western Blotting:

• Prepare protein samples by adding Laemmli buffer and boiling.
• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.
• Transfer the separated proteins to a PVDF or nitrocellulose membrane.
• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).
• Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.
• Wash the membrane and incubate with an HRP-conjugated secondary antibody.
• Detect the signal using a chemiluminescent substrate and an imaging system.
• Probe the membrane for a loading control protein (e.g., GAPDH or β-actin) to ensure equal protein loading.

5. Data Analysis:

• Quantify the band intensities using densitometry software.
• Normalize the target protein band intensity to the corresponding loading control.
• Calculate the percentage of protein remaining relative to the vehicle-treated control.
• Plot the percentage of remaining protein against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.

Biophysical Assays for Ternary Complex Characterization

Understanding the formation and stability of the ternary complex (Target Protein-PROTAC-E3 Ligase) is crucial for optimizing PROTAC design. Techniques like Surface Plasmon Resonance (SPR), Bio-layer Interferometry (BLI), and Isothermal Titration Calorimetry (ITC) are commonly used.

SPR is a label-free technique that measures the binding kinetics and affinity of molecular interactions in real-time.

1. Immobilization:

• Immobilize a biotinylated E3 ligase (e.g., VHL complex) onto a streptavidin-coated sensor chip.

2. Binary Interaction Analysis:

• Inject a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the binding affinity (KD) of the PROTAC for the E3 ligase.
• In a separate experiment, immobilize the target protein and inject the PROTAC to determine the KD for the target protein.

3. Ternary Complex Formation:

• Inject a mixture of the target protein and the PROTAC at various concentrations over the immobilized E3 ligase.
• An increase in the binding response compared to the binary interactions indicates the formation of a ternary complex.
• Analyze the data to determine the kinetics (kon, koff) and affinity (KD) of the ternary complex formation.

BLI is another optical biosensing technique used to measure biomolecular interactions.

1. Sensor Loading:

• Immerse streptavidin-coated biosensors in a solution containing the biotinylated E3 ligase to load the protein onto the sensor tip.

2. Baseline Establishment:

• Move the loaded sensors to a buffer-only well to establish a stable baseline.

3. Association:

• Move the sensors to wells containing a mixture of the target protein and the PROTAC at different concentrations. The binding of the complex to the immobilized E3 ligase will cause a shift in the interference pattern, which is measured in real-time.

4. Dissociation:

• Move the sensors back to a buffer-only well to measure the dissociation of the complex.

5. Data Analysis:

• Fit the association and dissociation curves to a suitable binding model to determine the kinetic parameters (kon, koff) and the affinity (KD).

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction.

1. Sample Preparation:

• Prepare solutions of the E3 ligase, target protein, and PROTAC in the same buffer to minimize heats of dilution.
• Accurately determine the concentrations of all components.

2. Titration:

• To study the ternary complex, place a solution of the E3 ligase in the sample cell.
• Fill the injection syringe with a solution containing a pre-mixed complex of the target protein and the PROTAC.
• Perform a series of small injections of the syringe solution into the sample cell.

3. Data Analysis:

• The heat change after each injection is measured.
• The data is plotted as heat change per injection versus the molar ratio of the titrant to the sample.
• Fit the resulting isotherm to a binding model to determine the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) of the ternary complex formation.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved in the application and evaluation of (S,R,S)-Ahpc-C6-NH2-based PROTACs, the following diagrams illustrate key workflows and pathways.

Caption: Mechanism of action for a PROTAC utilizing (S,R,S)-Ahpc-C6-NH2 to recruit the VHL E3 ligase.

Caption: Experimental workflow for determining PROTAC efficacy using Western Blotting.

Caption: Overview of biophysical assays for characterizing PROTAC ternary complex formation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARV-771 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs and triages candidate ubiquitin ligases - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (S,R,S)-Ahpc-C6-NH2: A Guide for Laboratory Professionals

For immediate reference, treat (S,R,S)-Ahpc-C6-NH2 as hazardous chemical waste. All disposal procedures must be conducted in accordance with institutional and local environmental health and safety (EHS) guidelines.

This guide provides essential safety and logistical information for the proper disposal of (S,R,S)-Ahpc-C6-NH2, a synthesized E3 ligase ligand-linker conjugate used in PROTAC technology.[1][2] Adherence to these procedures is critical for ensuring personnel safety and environmental protection. As a novel chemical entity, it should be handled with the appropriate precautions for a substance of unknown toxicity.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing the appropriate Personal Protective Equipment (PPE). All handling of solid (S,R,S)-Ahpc-C6-NH2 and its solutions should be performed inside a certified chemical fume hood to minimize inhalation risk.

Recommended Personal Protective Equipment:

• Gloves: Chemically resistant nitrile gloves.

• Eye Protection: Safety goggles or glasses with side shields.

• Lab Coat: A standard laboratory coat is required.

Quantitative Data Summary

Parameter	Information/Value	Source/Regulation
GHS Hazard Classification	Assumed to be an irritant (skin and eye) and potentially harmful if swallowed or inhaled. Should be handled as a substance of unknown toxicity.	General guidance for novel research chemicals
Primary Disposal Route	Licensed hazardous waste facility via controlled incineration.	[3]
Waste Container Requirements	Tightly sealed, chemically compatible, and clearly labeled hazardous waste container.	[3]
Environmental Precautions	Do not discharge into sewer systems or the environment.	[3]

Step-by-Step Disposal Protocol

The disposal of (S,R,S)-Ahpc-C6-NH2 must be managed through your institution's Environmental Health and Safety (EHS) department. The following steps provide a procedural framework:

• Waste Identification and Segregation:

  • All materials contaminated with (S,R,S)-Ahpc-C6-NH2, including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and cleaning materials, must be treated as hazardous chemical waste.

  • Segregate solid waste from liquid waste into separate, compatible containers. Do not mix this waste stream with other chemical waste unless explicitly permitted by your EHS office.

• Waste Containment and Labeling:

  • Solid Waste: Collect in a designated, leak-proof container with a secure lid.

  • Liquid Waste: Collect in a chemically compatible (e.g., high-density polyethylene or glass) container with a screw-top cap.

  • Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "(S,R,S)-Ahpc-C6-NH2," the approximate quantity or concentration, and the date of accumulation.

• Storage of Waste:

  • Store sealed and labeled waste containers in a designated satellite accumulation area (SAA) within your laboratory.

  • This area should be secure, away from general laboratory traffic, and in secondary containment to prevent spills.

• Arranging for Disposal:

  • Once your waste container is full or ready for pickup, follow your institution's specific procedures to request a hazardous waste collection from the EHS department. This may involve an online request form or a direct phone call.

  • Under no circumstances should (S,R,S)-Ahpc-C6-NH2 or its solutions be disposed of down the drain.

• Decontamination of Glassware and Surfaces:

  • Thoroughly decontaminate all non-disposable glassware and surfaces that have come into contact with the compound.

  • Triple rinse glassware with a suitable solvent (e.g., ethanol or acetone). The first rinsate must be collected and disposed of as hazardous liquid waste.

  • Wipe down surfaces with an appropriate cleaning agent and dispose of the cleaning materials as solid hazardous waste.

• Disposal of Empty Containers:

  • The original container of (S,R,S)-Ahpc-C6-NH2 must be managed as hazardous waste unless properly decontaminated.

  • To decontaminate, triple rinse the empty container with a suitable solvent, collecting all rinsate as hazardous liquid waste. After decontamination, the container can typically be disposed of in the regular trash, but confirm this with your institution's EHS guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (S,R,S)-Ahpc-C6-NH2.

Caption: Disposal workflow for (S,R,S)-Ahpc-C6-NH2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S,R,S)-AHPC-C6-NH2 dihydrochloride - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]